DSPE-PEG-Mannose

Core Science & Biosynthesis

An In-depth Technical Guide to DSPE-PEG-Mannose: Structure, Synthesis, and Applications in Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Abstract

DSPE-PEG-Mannose is a functionalized phospholipid integral to the advancement of targeted drug delivery systems, particularly in the realm of nanomedicine. This molecule is specifically engineered to enhance the therapeutic efficacy of drug carriers, such as liposomes, by enabling precise targeting of cells that express mannose receptors, including macrophages and dendritic cells. This technical guide provides a comprehensive overview of DSPE-PEG-Mannose, detailing its molecular structure, synthesis, and its application in the formulation of targeted nanocarriers. We will delve into the experimental protocols for the preparation and characterization of DSPE-PEG-Mannose-incorporated liposomes and explore the underlying mechanism of mannose receptor-mediated endocytosis. Quantitative data are summarized for comparative analysis, and key processes are visualized through detailed diagrams to facilitate a deeper understanding of its utility in research and drug development.

The Core Structure of DSPE-PEG-Mannose

DSPE-PEG-Mannose is a tripartite molecule composed of three key components:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A phospholipid that serves as the lipid anchor. Its two long, saturated stearoyl chains provide a hydrophobic character, allowing for stable insertion into the lipid bilayer of liposomes and other lipid-based nanoparticles.[1][2]

• Polyethylene Glycol (PEG): A hydrophilic and biocompatible polymer that acts as a flexible spacer. The PEG linker extends from the liposome (B1194612) surface, providing steric hindrance that reduces non-specific protein binding and uptake by the reticuloendothelial system (RES), thereby prolonging circulation time.[1][2] The length of the PEG chain can be varied, with common molecular weights being 2000, 5000, and higher, which can influence the physicochemical properties of the final conjugate.[3][4]

• Mannose: A sugar moiety that functions as the targeting ligand.[4] Mannose has a high affinity for the mannose receptor, a C-type lectin receptor predominantly expressed on the surface of macrophages and dendritic cells.[1][5] This specific interaction facilitates the targeted delivery of the nanocarrier to these immune cells.

The covalent linkage of these three components results in an amphiphilic molecule that readily incorporates into lipid-based drug delivery systems, presenting the mannose ligand on the outer surface for receptor recognition.

Caption: Molecular components of DSPE-PEG-Mannose.

Synthesis of DSPE-PEG-Mannose

The synthesis of DSPE-PEG-Mannose is a multi-step process that involves the sequential conjugation of the three core components. A common synthetic route is outlined below.

Experimental Protocol: Synthesis of DSPE-PEG-Mannose

A representative synthesis scheme involves the reaction of an amine-terminated PEG derivative of DSPE (DSPE-PEG-NH2) with a mannose derivative.

Materials:

• DSPE-PEG-NH2

• 4-Isothiocyanatophenyl α-D-mannopyranoside (or other activated mannose derivative)

• Anhydrous solvents (e.g., Dimethylformamide - DMF)

• Triethylamine (B128534) (TEA) or other suitable base

Procedure:

• Dissolution: Dissolve DSPE-PEG-NH2 in anhydrous DMF.

• Addition of Mannose Derivative: To the solution from step 1, add 4-Isothiocyanatophenyl α-D-mannopyranoside.

• Base Addition: Add triethylamine to the reaction mixture to act as a catalyst and scavenger of any acidic byproducts.

• Reaction: Allow the reaction to proceed under an inert atmosphere (e.g., nitrogen or argon) at room temperature with continuous stirring for a specified period (e.g., 24-48 hours).

• Purification: The resulting DSPE-PEG-Mannose conjugate is typically purified by dialysis against deionized water to remove unreacted reagents and solvents, followed by lyophilization to obtain the final product as a powder.

• Characterization: The structure and purity of the synthesized DSPE-PEG-Mannose can be confirmed using techniques such as Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy and Fourier-Transform Infrared (FTIR) spectroscopy.[6][7]

Caption: General workflow for the synthesis of DSPE-PEG-Mannose.

Formulation of Mannosylated Liposomes

DSPE-PEG-Mannose is incorporated into liposomes during the formulation process to create targeted drug delivery vehicles. The thin-film hydration method is a widely used technique for this purpose.

Experimental Protocol: Preparation of Mannosylated Liposomes by Thin-Film Hydration

Materials:

• Primary phospholipid (e.g., DSPC, Soy PC)

• Cholesterol

• DSPE-PEG (for non-targeted control liposomes)

• DSPE-PEG-Mannose

• Drug to be encapsulated

• Organic solvent (e.g., chloroform, methanol)

• Aqueous buffer (e.g., PBS, HEPES)

Procedure:

• Lipid Film Formation:

  • Dissolve the lipids (e.g., DSPC, cholesterol, and DSPE-PEG-Mannose) in a suitable organic solvent or solvent mixture (e.g., chloroform/methanol) in a round-bottom flask. The molar ratio of the lipids is a critical parameter that needs to be optimized for each specific application.[8]

  • The organic solvent is then removed under reduced pressure using a rotary evaporator to form a thin, uniform lipid film on the inner wall of the flask.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer, which may contain the hydrophilic drug to be encapsulated. The hydration is typically performed at a temperature above the phase transition temperature of the lipids.

  • This process results in the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles (ULVs) with a defined size distribution, the MLV suspension is subjected to size reduction techniques such as:

    • Sonication: Using a probe or bath sonicator.

    • Extrusion: Repeatedly passing the liposome suspension through polycarbonate membranes with a specific pore size (e.g., 100 nm). This is the preferred method for producing liposomes with a narrow size distribution.[9]

• Purification:

  • Remove the unencapsulated drug and other impurities from the liposome formulation using methods like dialysis, size exclusion chromatography, or ultracentrifugation.[9]

Characterization of Mannosylated Liposomes

Thorough characterization of the formulated liposomes is essential to ensure their quality, stability, and efficacy.

Key Characterization Parameters and Methods:

Parameter	Method	Description
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Determines the mean hydrodynamic diameter and the width of the size distribution of the liposomes.[9]
Zeta Potential	Laser Doppler Velocimetry	Measures the surface charge of the liposomes, which is an indicator of their colloidal stability.[10]
Morphology	Transmission Electron Microscopy (TEM), Cryo-TEM	Visualizes the shape and lamellarity of the liposomes.[9]
Encapsulation Efficiency (%EE)	Spectrophotometry, Chromatography (e.g., HPLC)	Quantifies the amount of drug successfully encapsulated within the liposomes relative to the initial amount of drug used.[11]
Drug Loading Content (%LC)	Spectrophotometry, Chromatography (e.g., HPLC)	Determines the weight percentage of the encapsulated drug relative to the total weight of the liposome.[11]

Representative Quantitative Data for Mannosylated Liposomes:

Formulation	Mean Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Mannosylated Liposomes	122.21 ± 8.37	0.211	-15.3 ± 1.2	85.2 ± 3.5	[9]
Mannosylated Liposomes (5% SAMAN)	234.7 ± 10.2	0.25	-20.5 ± 1.5	~14	[8]
DSPE-PEG2000/Soluplus (10:1)	36.5	0.900	-28.5	N/A	[12]
DSPE-PEG2000/Soluplus (1:1)	151.2	0.114	-17.8	N/A	[12]

Note: The values presented are examples and can vary significantly depending on the specific lipid composition, drug, and preparation method used.

Mechanism of Targeting: Mannose Receptor-Mediated Endocytosis

The targeting ability of DSPE-PEG-Mannose functionalized liposomes is primarily attributed to the specific interaction between the mannose ligand and the mannose receptor expressed on target cells.[5]

The process involves the following steps:

• Binding: The mannose moieties on the surface of the liposome bind to the carbohydrate recognition domains (CRDs) of the mannose receptor on the cell membrane.[5]

• Internalization: This binding event triggers receptor-mediated endocytosis, a process where the cell membrane invaginates to form an endocytic vesicle, engulfing the liposome. This is often a clathrin-mediated process.[13]

• Intracellular Trafficking: The endocytic vesicle, now containing the liposome, traffics into the cell and typically fuses with early endosomes.

• Drug Release: The acidic environment of the endosome can facilitate the degradation of the liposome and the release of the encapsulated drug into the cytoplasm.

Caption: Mannose receptor-mediated endocytosis pathway.

Conclusion

DSPE-PEG-Mannose is a versatile and powerful tool in the field of targeted drug delivery. Its well-defined structure allows for the creation of "stealth" nanocarriers that can be specifically directed to mannose receptor-expressing cells. The ability to control the physicochemical properties of these carriers through careful formulation and the robust nature of the targeting mechanism make DSPE-PEG-Mannose an attractive component for the development of novel therapeutics for a range of diseases, including cancers and infectious diseases where macrophages and other immune cells play a critical role. This guide provides a foundational understanding for researchers and drug development professionals to leverage the potential of DSPE-PEG-Mannose in their work.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. DSPE-PEG-Mannose|CAS|DC Chemicals [dcchemicals.com]
• 3. DSPE-PEG-Mannose, MW 5,000 | BroadPharm [broadpharm.com]
• 4. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 5. Mannose Ligands for Mannose Receptor Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Development of Mannosylated Liposomes Using Synthesized N-Octadecyl-d-Mannopyranosylamine to Enhance Gastrointestinal Permeability for Protein Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. libir.josai.ac.jp [libir.josai.ac.jp]
• 13. Targeting receptor-mediated endocytotic pathways with nanoparticles: rationale and advances - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of DSPE-PEG-Mannose

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)]-mannose (DSPE-PEG-Mannose). This functionalized phospholipid is a critical component in the development of targeted drug delivery systems, particularly for applications requiring specific recognition by mannose receptors expressed on the surface of various cell types, including macrophages and dendritic cells.

Synthesis of DSPE-PEG-Mannose

The synthesis of DSPE-PEG-Mannose is typically achieved through a conjugation reaction between an amine-terminated DSPE-PEG derivative (DSPE-PEG-NH2) and a mannose precursor. A common approach involves the use of 4-isothiocyanatophenyl-α-D-mannopyranoside, which reacts with the primary amine of DSPE-PEG-NH2 to form a stable thiourea (B124793) linkage.

Experimental Protocol:

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000-NH2)

• 4-Isothiocyanatophenyl-α-D-mannopyranoside

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (B128534) (TEA)

• Dialysis membrane (MWCO 1 kDa)

• Deionized water

• Lyophilizer

Procedure:

• Dissolve DSPE-PEG2000-NH2 (1 equivalent) in anhydrous DMF.

• Add triethylamine (1.5 equivalents) to the solution to act as a base.

• In a separate vial, dissolve 4-isothiocyanatophenyl-α-D-mannopyranoside (1.2 equivalents) in anhydrous DMF.

• Slowly add the mannose derivative solution to the DSPE-PEG2000-NH2 solution while stirring.

• Allow the reaction to proceed at room temperature for 24 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress using a suitable analytical technique, such as thin-layer chromatography (TLC).

• Upon completion, transfer the reaction mixture to a dialysis membrane (MWCO 1 kDa).

• Dialyze against deionized water for 48 hours, with frequent water changes, to remove unreacted reagents and solvent.

• Freeze the purified solution and lyophilize to obtain DSPE-PEG-Mannose as a white powder.

• Store the final product at -20°C.

Synthesis Workflow

A schematic representation of the DSPE-PEG-Mannose synthesis workflow.

Characterization of DSPE-PEG-Mannose

Thorough characterization is essential to confirm the successful synthesis and purity of DSPE-PEG-Mannose. The following techniques are commonly employed:

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

¹H-NMR is used to confirm the covalent attachment of the mannose moiety to the DSPE-PEG backbone. The appearance of characteristic proton signals from the mannose and the phenyl group in the spectrum of the product, which are absent in the starting DSPE-PEG-NH2 material, confirms a successful conjugation.

Experimental Protocol:

• Dissolve a small amount of the lyophilized DSPE-PEG-Mannose in a suitable deuterated solvent (e.g., CDCl3 or D2O).

• Transfer the solution to an NMR tube.

• Acquire the ¹H-NMR spectrum using a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Process the data, including Fourier transformation, phase correction, and baseline correction.

• Assign the peaks to the corresponding protons in the DSPE-PEG-Mannose structure.

Chemical Shift (ppm)	Assignment
~ 7.5 - 6.9	Protons of the phenyl group from the mannose derivative[1][2]
~ 5.4	Anomeric proton of the mannose ring
~ 4.0 - 3.5	Methylene protons (-CH2-CH2-O-) of the PEG backbone[1][2]
~ 1.5 - 1.0	Methylene protons of the DSPE acyl chains[1][2]
~ 0.8	Terminal methyl protons of the DSPE acyl chains

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in the synthesized DSPE-PEG-Mannose and to confirm the formation of the thiourea linkage.

Experimental Protocol:

• Prepare a sample by mixing a small amount of the lyophilized product with potassium bromide (KBr) and pressing it into a pellet, or by casting a thin film from a solution onto a suitable substrate.

• Record the FTIR spectrum over a wavenumber range of 4000 to 400 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Wavenumber (cm⁻¹)	Assignment
~ 3300	N-H stretching (thiourea and amide)
~ 2920 & 2850	C-H stretching (aliphatic chains of DSPE)
~ 1735	C=O stretching (ester groups of DSPE)
~ 1650	C=O stretching (amide group of DSPE-PEG)
~ 1540	N-H bending (amide II)
~ 1240	P=O stretching (phosphate group)
~ 1100	C-O-C stretching (PEG backbone)

Characterization Workflow

A flowchart illustrating the characterization process for DSPE-PEG-Mannose.

Characterization of DSPE-PEG-Mannose Containing Liposomes

DSPE-PEG-Mannose is typically incorporated into liposomal formulations to facilitate targeted drug delivery. The physicochemical properties of these mannosylated liposomes are critical for their in vivo performance.

Dynamic Light Scattering (DLS)

DLS is used to determine the mean hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the liposomes in an aqueous suspension.

Experimental Protocol:

• Prepare liposomes incorporating a specific molar percentage of DSPE-PEG-Mannose using a standard method such as thin-film hydration followed by extrusion.

• Dilute the liposome suspension to an appropriate concentration with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Transfer the diluted suspension to a disposable cuvette.

• Perform DLS measurements at a controlled temperature (e.g., 25°C).

• Analyze the correlation function to obtain the size distribution and PDI.

• For zeta potential measurements, use an appropriate folded capillary cell and apply an electric field.

Parameter	Typical Value	Significance
Hydrodynamic Diameter	100 - 200 nm	Influences circulation time and biodistribution.
Polydispersity Index (PDI)	< 0.2	Indicates a narrow and homogenous size distribution.
Zeta Potential	-10 to -30 mV	A negative surface charge contributes to colloidal stability by preventing aggregation.

Mannose Receptor-Mediated Endocytosis

The mannose moiety on the surface of the liposomes serves as a ligand for the mannose receptor, which is a C-type lectin primarily expressed on macrophages and dendritic cells.[3] This interaction facilitates the targeted uptake of the liposomes via receptor-mediated endocytosis.

The binding of mannosylated liposomes to the mannose receptor triggers a clathrin-dependent endocytosis process. Following internalization, the liposomes are trafficked to early endosomes. The acidic environment of the endosomes can facilitate the release of the encapsulated therapeutic agent into the cytoplasm. The mannose receptor itself is typically recycled back to the cell surface. This targeted uptake mechanism can enhance the delivery of therapeutic payloads to specific cell populations, thereby increasing efficacy and reducing off-target effects.

Mannose Receptor Signaling Pathway

The pathway of mannose receptor-mediated endocytosis of DSPE-PEG-Mannose liposomes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Chemical Properties and Solubility of DSPE-PEG-Mannose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and solubility of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)] (DSPE-PEG-Mannose). This functionalized lipid is a critical component in the development of targeted drug delivery systems, particularly for applications requiring specific cell recognition, such as in vaccine development and cancer therapy.

Core Chemical Properties

DSPE-PEG-Mannose is an amphiphilic molecule composed of a hydrophobic distearoylphosphatidylethanolamine (DSPE) lipid anchor, a hydrophilic polyethylene (B3416737) glycol (PEG) linker, and a terminal mannose moiety for targeted binding.[1][2] The DSPE portion facilitates the incorporation of the molecule into lipid-based nanocarriers like liposomes and lipid nanoparticles.[3][4] The PEG spacer provides a hydrophilic shield, which can help to prolong circulation time in the body.[5] The mannose group enables active targeting of cells expressing mannose receptors, such as macrophages, dendritic cells, and certain types of cancer cells.[1][6]

The appearance of DSPE-PEG-Mannose is typically a white solid, and it is recommended to be stored at -20°C for long-term stability.[4][][8]

Quantitative Data Summary

The molecular weight of DSPE-PEG-Mannose varies depending on the length of the PEG chain. The purity of commercially available DSPE-PEG-Mannose is generally high, often exceeding 90% or 95%.[1][][9]

Property	Value	Source(s)
Synonyms	1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-(polyethylene glycol)-Mannose	[][10]
Appearance	White Solid	[][10]
Storage Temperature	-20°C	[1][3][4][][8]
Purity	>90% or ≥95%	[1][][9]

Table 1: General Chemical Properties of DSPE-PEG-Mannose

PEG Molecular Weight (Da)	Overall Molecular Weight (Da)	CAS Number
2000	~2800	1829524-73-3[11]
5000	~5800	Not specified
10000	~10800	Not specified
20000	~20800	Not specified

Table 2: Molecular Weight Variations of DSPE-PEG-Mannose Note: The overall molecular weight is an approximation, as the PEG component is polydisperse.

Solubility Profile

The amphiphilic nature of DSPE-PEG-Mannose dictates its solubility. The hydrophilic PEG and mannose components contribute to its solubility in aqueous solutions, while the hydrophobic DSPE anchor allows for solubility in certain organic solvents.

Solvent	Solubility	Source(s)
Warm Water	Soluble	[][10]
Chloroform	Soluble	[][10]
Dimethyl Sulfoxide (DMSO)	Soluble	[][10]
Dimethylformamide (DMF)	Soluble	[][10]
Ethanol	Sparingly Soluble (for MW 2000)	[12]
PBS (pH 7.2)	Slightly Soluble (for MW 2000)	[12]

Table 3: Solubility of DSPE-PEG-Mannose

Experimental Protocols

Synthesis and Characterization of DSPE-PEG-Mannose

A general synthetic route for DSPE-PEG-Mannose involves the coupling of a mannose derivative to the distal end of DSPE-PEG-amine.[6][14]

Materials:

• DSPE-PEG-NH2

• Activated mannose derivative (e.g., mannose isothiocyanate)

• Anhydrous solvent (e.g., Dichloromethane, Dimethylformamide)

• Triethylamine (B128534) (as a base)

Procedure:

• Dissolve DSPE-PEG-NH2 in the anhydrous solvent.

• Add the activated mannose derivative and triethylamine to the solution.

• Stir the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature for a specified period (e.g., 24-48 hours).

• Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography).

• Upon completion, purify the product using a suitable method, such as dialysis against deionized water to remove unreacted reagents and byproducts, followed by lyophilization to obtain the final DSPE-PEG-Mannose product as a white powder.

Characterization: The structure and purity of the synthesized DSPE-PEG-Mannose can be confirmed using various analytical techniques:

• ¹H-Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: To confirm the presence of characteristic peaks corresponding to the DSPE, PEG, and mannose moieties.[6][14]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the molecule.

• Mass Spectrometry (e.g., MALDI-TOF): To determine the molecular weight distribution of the polymer conjugate.

Preparation of Mannose-Targeted Liposomes

Materials:

• Primary lipid (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-Mannose

• Drug or substance to be encapsulated

• Organic solvent (e.g., chloroform, ethanol)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

Procedure (Thin-Film Hydration Method):

• Dissolve the lipids (primary lipid, cholesterol, and DSPE-PEG-Mannose) in the organic solvent in a round-bottom flask. The molar ratio of the components should be optimized for the specific application.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film on the inner wall of the flask.

• Place the flask under a high vacuum for several hours to ensure complete removal of any residual solvent.

• Hydrate the lipid film with the aqueous buffer containing the drug to be encapsulated. The hydration is typically performed above the phase transition temperature of the primary lipid.

• The resulting suspension of multilamellar vesicles can be downsized to form small unilamellar vesicles by sonication or extrusion through polycarbonate membranes with a defined pore size.

• Remove any unencapsulated drug by a suitable method, such as dialysis or size exclusion chromatography.

Visualizations

Caption: Molecular components of DSPE-PEG-Mannose.

Caption: Thin-film hydration method for liposome preparation.

Caption: Mechanism of mannose-mediated cellular uptake.

References

• 1. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. DSPE-PEG-Mannose, MW 20,000 | BroadPharm [broadpharm.com]
• 4. DSPE-PEG-Mannose, MW 5,000 | BroadPharm [broadpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 8. creative-biolabs.com [creative-biolabs.com]
• 9. biochempeg.com [biochempeg.com]
• 10. DSPE-PEG-Mannose - Ruixibiotech [ruixibiotech.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. caymanchem.com [caymanchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Mechanism of Action for Mannose Receptor Targeting: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the mechanism of action for targeting the Mannose Receptor (MR, CD206), a key C-type lectin receptor. Understanding its molecular interactions, signaling pathways, and internalization kinetics is critical for leveraging this receptor in targeted drug delivery, vaccine development, and immunomodulation.

Introduction to the Mannose Receptor (CD206)

The Mannose Receptor is a 175 kDa type I transmembrane protein that functions as a pattern recognition receptor in the innate immune system.[1][2] It is primarily expressed on the surface of macrophages, immature dendritic cells (DCs), and certain endothelial cells, such as liver sinusoidal endothelial cells.[3][4] Its primary role involves the recognition and clearance of a wide array of endogenous and exogenous molecules, thereby bridging innate and adaptive immunity.[3] The receptor recognizes terminal mannose, fucose, and N-acetylglucosamine (GlcNAc) residues on glycoproteins and pathogens, as well as certain sulfated sugars.[3][5] This binding specificity allows the MR to play a crucial role in immune homeostasis, pathogen uptake, and antigen presentation.[3][4]

Molecular Structure and Ligand Recognition

The function of the MR is dictated by its unique multidomain extracellular structure, which allows for the recognition of diverse ligands.[1]

• N-terminal Cysteine-Rich (CR) Domain: This domain is homologous to the ricin B chain and is responsible for binding sulfated glycans, such as sulfated N-Acetylgalactosamine (SO4-4-GalNAc) found on pituitary hormones.[5]

• Fibronectin Type II (FNII) Repeat: This domain mediates the calcium-independent binding and internalization of collagens.[5]

• C-type Lectin Domains (CTLDs): The MR has eight tandem CTLDs. While they share structural homology, they have distinct binding roles. CTLDs 4 and 5 form the primary binding site for mannose-containing carbohydrates in a calcium-dependent manner.[3][6] The multivalency created by the multiple CTLDs allows for high-affinity binding to complex, branched glycans, a feature critical for recognizing microbial surfaces.[3][7]

The affinity of the MR for its ligands is significantly influenced by valency. While binding to single mannose units is weak (in the mM to µM range), the receptor exhibits much higher affinity for multivalent, branched oligosaccharides found on glycoproteins and pathogens.[4][7]

Data Presentation: Quantitative Parameters

Quantitative understanding of receptor expression, ligand affinity, and internalization rates is essential for designing effective targeting strategies.

Table 1: Ligand Binding Affinities for the Mannose Receptor

Ligand	Receptor/Domain Source	Method	Dissociation Constant (Kᵈ) / IC₅₀	Reference(s)
Mannose-Lactoperoxidase	Alveolar Macrophages	Radioligand Assay	5.8 x 10⁻⁸ M (58 nM)	[8][9]
RNAse B (High-Mannose)	Recombinant Human MR	SPR	1.3 µM	[10]
Monosaccharides (e.g., Mannose)	General	Various	mM to µM range	[4]
Multivalent Mannosides	Recombinant MR	SPR	3 µM to >100 µM	[11]
Yeast Mannan (B1593421)	Macrophage MR	Competition Assay	High Affinity (Inhibitor)	[7]

Table 2: Expression and Internalization Kinetics

Parameter	Cell Type	Value	Reference(s)
Surface Receptors per Cell	Liver Sinusoidal Endothelial Cells	20,000 - 25,000	[4]
Endocytic Rate Constant (Kₑ)	Liver Sinusoidal Endothelial Cells	4.12 min⁻¹	[4]
Receptor-Ligand Complex Half-life	Liver Sinusoidal Endothelial Cells	~10 seconds	[4]
Uptake Affinity (K uptake)	Alveolar Macrophages	2.0 x 10⁻⁸ M (20 nM)	[8][9]

Core Mechanisms of Action

Receptor-Mediated Endocytosis and Intracellular Trafficking

Upon ligand binding, the MR-ligand complex is internalized via clathrin-mediated endocytosis.[3] The receptor's short cytoplasmic tail contains motifs that facilitate this process. Following internalization, the complex is delivered to early endosomes. The acidic environment of the endosome (pH ~6.0) promotes the dissociation of the ligand from the receptor.[3] The unbound receptor is then sorted into recycling endosomes and trafficked back to the cell surface for reuse, while the ligand is typically trafficked to late endosomes and lysosomes for degradation or processing for antigen presentation.[2] This continuous recycling allows the cell to efficiently clear ligands from the extracellular environment.[3]

Caption: Mannose Receptor endocytic and recycling pathway.

Role in Antigen Presentation

In immature DCs and macrophages, the MR acts as a highly efficient antigen uptake receptor. By internalizing mannosylated antigens from pathogens or vaccines, the MR funnels these antigens into the endo-lysosomal pathway.[4] Here, antigens are proteolytically processed into smaller peptides, which are then loaded onto Major Histocompatibility Complex (MHC) class II molecules for presentation to CD4+ T helper cells, thereby initiating an adaptive immune response. The efficiency of this targeted uptake can be up to 100-fold greater than fluid-phase pinocytosis, making MR an attractive target for vaccine design.[4]

Signaling Pathways

The MR participates in signaling through two distinct mechanisms depending on its form (membrane-bound vs. soluble).

1. Membrane-Bound MR Co-Receptor Signaling: The intracellular domain of the membrane-bound MR lacks any known signaling motifs.[3] However, it can facilitate signaling by acting as a co-receptor. For example, upon recognizing pathogens like Pneumocystis carinii, the MR can form a complex with Toll-like Receptor 2 (TLR2), enhancing the downstream TLR2-mediated signaling cascade that leads to the secretion of pro-inflammatory cytokines like IL-8.[3]

2. Soluble MR (sMR) Direct Signaling: A soluble form of the MR (sMR) can be generated by proteolytic cleavage of the extracellular domain. This sMR is not merely a scavenger; it is a direct signaling molecule. Elevated levels of sMR are found in various inflammatory conditions. sMR binds to the protein tyrosine phosphatase CD45 on the surface of macrophages, inhibiting its phosphatase activity. This leads to the activation of an Src/Akt/NF-κB signaling cascade, reprogramming the macrophage towards a pro-inflammatory phenotype and promoting the release of cytokines such as TNF-α and IL-6.

Caption: Contrasting signaling pathways of membrane-bound and soluble MR.

Experimental Protocols

Detailed methodologies are crucial for studying MR targeting. Below are protocols for key experiments.

Protocol: Competitive Ligand Binding Assay

This assay quantifies the binding affinity of an unlabeled ligand by measuring its ability to compete with a labeled ligand for receptor binding.

• Cell Preparation: Culture macrophages or MR-expressing cells (e.g., CHO-MR transfectants) to ~80-90% confluency in 96-well plates.

• Pre-cooling: Wash cells twice with ice-cold binding buffer (e.g., PBS with 1% BSA and 5 mM CaCl₂) and place the plate on ice for 15 minutes to inhibit endocytosis.

• Competition Setup: Prepare serial dilutions of the unlabeled test ligand (e.g., a mannosylated nanoparticle) in binding buffer. Also prepare a solution of a labeled competitor ligand (e.g., ¹²⁵I-Mannan or FITC-Mannan) at a fixed concentration, typically near its Kᵈ.

• Incubation: Add the unlabeled ligand dilutions to the wells, immediately followed by the fixed concentration of the labeled competitor. For non-specific binding control, add a large excess of unlabeled mannan (e.g., 1-2 mg/mL) to designated wells.

• Binding: Incubate the plate on ice with gentle agitation for 2-3 hours to reach binding equilibrium.

• Washing: Aspirate the incubation medium and wash the cells 3-4 times with ice-cold binding buffer to remove unbound ligand.

• Quantification:

  • For radiolabeled ligands: Lyse the cells in NaOH and measure radioactivity using a gamma counter.

  • For fluorescent ligands: Lyse the cells and measure fluorescence on a plate reader.

• Analysis: Plot the percentage of bound labeled ligand against the concentration of the unlabeled test ligand. Fit the data to a one-site competition model to determine the IC₅₀, from which the inhibition constant (Kᵢ) can be calculated.

Protocol: Cellular Uptake Assay via Flow Cytometry

This protocol measures the internalization of fluorescently labeled ligands.

• Cell Preparation: Plate macrophages in a 24-well plate and culture overnight.

• Ligand Preparation: Prepare various concentrations of a fluorescently labeled ligand (e.g., FITC-Dextran or a custom nanoparticle) in serum-free culture medium.

• Incubation: Wash the cells with warm PBS. Add the ligand solutions to the cells and incubate at 37°C for a specified time (e.g., 1-2 hours). As a control, incubate a parallel set of cells at 4°C to measure surface binding only (as endocytosis is inhibited).

• Stopping Uptake: Place the plate on ice and wash the cells 3 times with ice-cold PBS to stop the uptake process and remove unbound ligand.

• Surface Fluorescence Quenching (Optional): To distinguish between surface-bound and internalized ligand, add a quenching agent like Trypan Blue (0.2 mg/mL in PBS) for 5 minutes on ice to quench extracellular fluorescence.

• Cell Detachment: Detach the cells using a non-enzymatic cell dissociation solution (e.g., Accutase or vigorous pipetting with EDTA).

• Flow Cytometry: Resuspend cells in FACS buffer (PBS with 1% BSA). Analyze the fluorescence intensity of the cell population using a flow cytometer.

• Analysis: Quantify the mean fluorescence intensity (MFI) for each condition. The difference in MFI between the 37°C and 4°C samples represents the amount of internalized ligand.

Caption: General experimental workflow for a cellular uptake assay.

Protocol: Immunofluorescence for Intracellular Localization

This protocol visualizes the subcellular location of the MR and internalized ligands.

• Cell Culture: Grow cells (e.g., immature DCs) on sterile glass coverslips in a 24-well plate.

• Ligand Incubation: Treat cells with a fluorescently labeled ligand (e.g., Alexa Fluor 647-mannosylated BSA) for various time points (e.g., 5, 15, 60 minutes) at 37°C to follow the trafficking pathway.

• Fixation: Wash coverslips with PBS. Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilization: Wash 3x with PBS. Permeabilize the cell membrane with 0.1% Triton X-100 in PBS for 10 minutes to allow antibody access to intracellular targets.

• Blocking: Wash 3x with PBS. Block non-specific antibody binding by incubating with a blocking buffer (e.g., PBS with 5% Normal Goat Serum and 1% BSA) for 1 hour.

• Primary Antibody Staining: Incubate with a primary antibody against an endosomal marker (e.g., Rabbit anti-EEA1 for early endosomes) diluted in blocking buffer for 1-2 hours at room temperature in a humidified chamber.

• Secondary Antibody Staining: Wash 3x with PBS. Incubate with a fluorescently-conjugated secondary antibody (e.g., Goat anti-Rabbit Alexa Fluor 488) diluted in blocking buffer for 1 hour, protected from light.

• Mounting: Wash 3x with PBS. Mount the coverslip onto a microscope slide using a mounting medium containing DAPI for nuclear counterstaining.

• Imaging: Visualize using a confocal microscope. Co-localization between the labeled ligand (red) and the endosomal marker (green) will appear as yellow, indicating the ligand's presence in that compartment.

References

• 1. Mannose Ligands for Mannose Receptor Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of functional mannose receptor in a continuous hybridoma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mannose receptor - Wikipedia [en.wikipedia.org]
• 4. Optimal Structural Design of Mannosylated Nanocarriers for Macrophage Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Structural analysis of carbohydrate binding by the macrophage mannose receptor CD206 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural requirements for high affinity binding of complex ligands by the macrophage mannose receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of the macrophage mannose receptor as a 175-kDa membrane protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of the macrophage mannose receptor as a 175-kDa membrane protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Decoding the mannose receptor-mAb interaction: the importance of high-mannose N-glycans and glycan-pairing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]

The Role of DSPE-PEG-Mannose in Lipid Nanoparticles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of therapeutic payloads, most notably nucleic acids like mRNA and siRNA. A critical challenge in drug delivery is ensuring the therapeutic agent reaches the target cells while minimizing off-target effects. Active targeting, which involves functionalizing the LNP surface with ligands that bind to specific receptors on target cells, is a key strategy to enhance delivery efficiency.

This guide focuses on the role of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[Mannose(polyethylene glycol)] (DSPE-PEG-Mannose), a functionalized lipid used to target the mannose receptor (CD206). This receptor is highly expressed on the surface of antigen-presenting cells (APCs) such as macrophages and dendritic cells (DCs), making it an attractive target for vaccines, cancer immunotherapy, and treatments for diseases involving these cell types.[1][2] The incorporation of DSPE-PEG-Mannose into LNPs facilitates receptor-mediated endocytosis, significantly enhancing cellular uptake and therapeutic efficacy.[1]

DSPE-PEG-Mannose: Synthesis and Structure

DSPE-PEG-Mannose is an amphiphilic molecule consisting of three key components:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that serves as a lipid anchor, allowing for stable incorporation into the LNP's lipid bilayer.[3]

• PEG (Polyethylene Glycol): A hydrophilic polymer that forms a "stealth" layer on the LNP surface. This PEG shield reduces opsonization (the process of marking particles for phagocytosis) and clearance by the mononuclear phagocyte system, thereby prolonging the circulation time of the LNP in the bloodstream.[3]

• Mannose: A sugar moiety that acts as the targeting ligand, specifically binding to the mannose receptor (CD206) on target cells.[4]

The synthesis of DSPE-PEG-Mannose typically involves the conjugation of a mannose derivative to the distal end of a DSPE-PEG chain, often through a linker. A common method involves reacting an amine-terminated PEG (DSPE-PEG-NH2) with a mannose derivative.[5][6]

Caption: General synthesis scheme for DSPE-PEG-Mannose.

Impact on LNP Physicochemical Properties

The incorporation of DSPE-PEG-Mannose into LNP formulations can influence their key physicochemical characteristics. The molar percentage of the targeting lipid is a critical parameter that must be optimized to ensure efficient targeting without compromising the stability and encapsulation of the nanoparticle. Typically, targeting lipids are incorporated at low molar ratios (e.g., 0.5-5 mol%).[7]

Table 1: Representative Physicochemical Properties of Mannosylated vs. Non-Mannosylated LNPs

Formulation	Lipid Composition (molar ratio)	Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Control LNP	SM-102:DSPC:Chol:DMG-PEG (50:10:38.5:1.5)	85.3	0.11	-5.2	>95%	[8]
Mannosylated LNP	SPC:CHOL:DOTAP:DSPE-PEG:DSPE-PEG-Man (45:25:20:5:5)	145.6	0.19	+25.7	~85% (Peptide)	[6]
Control Liposome	SPC:CHOL:DOTAP:DSPE-PEG (50:25:20:5)	132.8	0.21	+28.4	~83% (Peptide)	[6]
Mannosylated LNP	CSL3:DSPC:Chol:Cer-PEG-Man (50:10:37.5:2.5)	~170	~0.2	Not Reported	>90% (siRNA)	[7]

Note: Data is compiled from different studies for illustrative purposes. Direct comparison requires identical formulation bases. SPC: Soy phosphatidylcholine; CHOL: Cholesterol; DOTAP: 1,2-dioleoyl-3-trimethylammonium-propane; SM-102 & CSL3: Ionizable Lipids; DSPC: 1,2-distearoyl-sn-glycero-3-phosphocholine; DMG-PEG & DSPE-PEG: PEGylated Lipids.

Mechanism of Action: Mannose Receptor-Mediated Endocytosis

The primary function of DSPE-PEG-Mannose is to engage the mannose receptor (CD206) on the cell surface. This interaction triggers a specific cellular uptake mechanism known as receptor-mediated endocytosis.[9] This process is significantly more efficient than non-specific uptake, leading to higher intracellular concentrations of the LNP payload in target cells.

The process proceeds as follows:

• Binding: The mannose ligands on the LNP surface bind to the carbohydrate-recognition domains (CRDs) of the mannose receptor.[9]

• Internalization: Upon binding, the receptor-LNP complex is internalized into the cell via a clathrin-dependent mechanism. The cell membrane invaginates, forming a clathrin-coated pit that buds off to become a clathrin-coated vesicle containing the LNP.[10]

• Endosomal Trafficking: The vesicle quickly sheds its clathrin coat to become an early endosome.

• Acidification and Release: The early endosome matures into a late endosome, and its internal pH drops. For LNPs containing ionizable lipids, this acidic environment causes the lipid to become positively charged, which facilitates the disruption of the endosomal membrane and the release of the encapsulated cargo (e.g., mRNA) into the cytoplasm.[2]

• Receptor Recycling: The mannose receptor is typically recycled back to the cell surface to mediate further uptake.[11]

Caption: Signaling pathway of mannose receptor-mediated endocytosis.

Quantitative Efficacy Data

The inclusion of DSPE-PEG-Mannose has been shown to significantly enhance LNP uptake in mannose receptor-expressing cells.

Table 2: In Vitro and In Vivo Targeting Efficacy

Study Type	Cell/Animal Model	LNP Type	Key Finding	Reference
In Vitro Uptake	J774E Macrophage Cell Line	Mannan-coated Nanoparticles	50% higher uptake compared to uncoated nanoparticles after 1 hour.	[12]
In Vitro Uptake	HepG2 Cells (express CD206)	Mannose-PEG-Lipid LNPs	Uptake enhanced with increasing content of mannose-PEG lipid.	[13]
In Vivo Biodistribution	Mice	Mannosylated Solid Lipid Nanoparticles	Generated the highest retention in the lungs with poor spreading to other organs after intratracheal instillation.	[14]
In Vivo Targeting	Mice	Mannosylated Liposome Vaccine	Achieved 80% tumor growth inhibition compared to no effect from the non-liposomal vaccine.	[6]

Key Experimental Protocols

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes a common method for producing LNPs with consistent size and high encapsulation efficiency.[8]

• Preparation of Solutions:

  • Lipid-Ethanol Phase: Dissolve the ionizable lipid, helper lipid (e.g., DSPC), cholesterol, and DSPE-PEG-Mannose in absolute ethanol (B145695) to the desired molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration is typically around 10-20 mM.

  • Aqueous-Buffer Phase: Dissolve the nucleic acid cargo (e.g., mRNA) in a low pH buffer (e.g., 25 mM sodium acetate, pH 4.0). The low pH ensures the ionizable lipid is protonated and can complex with the negatively charged nucleic acid.

• Microfluidic Mixing:

  • Load the lipid-ethanol phase and the aqueous-buffer phase into separate syringes.

  • Place the syringes onto a syringe pump connected to a microfluidic mixing chip (e.g., a staggered herringbone micromixer).

  • Pump the two solutions through the microfluidic device at a controlled total flow rate (e.g., 12 mL/min) and flow rate ratio (e.g., 3:1 aqueous to ethanol). The rapid mixing in the microchannels causes the lipids to precipitate and self-assemble into LNPs, encapsulating the nucleic acid.

• Purification and Buffer Exchange:

  • The resulting LNP solution is immediately dialyzed against a storage buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4) for 18-24 hours using a dialysis cassette (e.g., 10 kDa MWCO). This step removes the ethanol and raises the pH, neutralizing the surface charge of the LNPs.

  • Alternatively, tangential flow filtration (TFF) can be used for larger scale purification.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: In Vitro Cellular Uptake Assay

This protocol quantifies the targeting efficiency of mannosylated LNPs.

• Cell Culture:

  • Culture mannose receptor-positive cells (e.g., RAW 264.7 macrophages) in a suitable medium in a 24-well plate until they reach approximately 80% confluency.

• LNP Preparation:

  • Label the LNPs (both mannosylated and non-mannosylated control) with a fluorescent dye (e.g., DiI or by encapsulating a fluorescently-labeled payload).

  • Dilute the labeled LNPs to the desired concentration in the cell culture medium.

• Incubation:

  • Remove the old medium from the cells and add the LNP-containing medium.

  • Incubate the cells for a defined period (e.g., 1-4 hours) at 37°C.

  • For competition assay: In a separate well, pre-incubate cells with a high concentration of free mannose for 30 minutes before adding the mannosylated LNPs. This will block the mannose receptors and demonstrate receptor-specific uptake.

• Cell Processing:

  • After incubation, wash the cells three times with cold PBS to remove any non-internalized LNPs.

  • Detach the cells from the plate using a cell scraper or trypsin.

• Analysis:

  • Analyze the fluorescence intensity of the cells using a flow cytometer. The mean fluorescence intensity (MFI) is proportional to the amount of LNP uptake.

  • Alternatively, visualize uptake using confocal microscopy.

Experimental and Evaluation Workflow

The development and validation of targeted LNPs follow a structured workflow from initial design to in vivo testing.

References

• 1. mdpi.com [mdpi.com]
• 2. Lymph node macrophages drive innate immune responses to enhance the anti-tumor efficacy of mRNA vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid nanoparticles: Composition, formulation, and application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mannose receptor - Wikipedia [en.wikipedia.org]
• 10. The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Receptor-mediated pinocytosis of mannose glycoconjugates by macrophages: characterization and evidence for receptor recycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Physical characterization and macrophage cell uptake of mannan-coated nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]

Navigating the Landscape of DSPE-PEG-Mannose: A Technical Guide to Molecular Weight Variations and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the nuances of DSPE-PEG-Mannose, a critical component in the targeted drug delivery arsenal. We delve into the variations in its molecular weight, provide detailed experimental protocols for its use, and illuminate the cellular pathways it influences. This guide is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to effectively harness the potential of DSPE-PEG-Mannose in their work.

Understanding the Core Components: The Building Blocks of DSPE-PEG-Mannose

DSPE-PEG-Mannose is a versatile phospholipid conjugate engineered for targeted drug delivery. Its structure consists of three key components:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A phospholipid that serves as the lipid anchor, enabling its incorporation into the lipid bilayer of nanoparticles such as liposomes. DSPE possesses a molecular weight of approximately 748.1 g/mol .

• Polyethylene Glycol (PEG): A hydrophilic polymer that acts as a flexible linker. The PEG chain provides a "stealth" characteristic to nanoparticles, reducing their uptake by the mononuclear phagocyte system and prolonging circulation time. The length of the PEG linker is a critical variable, directly impacting the overall molecular weight and the pharmacokinetic profile of the delivery vehicle.

• Mannose: A sugar moiety that serves as the targeting ligand. Mannose receptors are predominantly expressed on the surface of antigen-presenting cells (APCs) like macrophages and dendritic cells, making DSPE-PEG-Mannose an ideal candidate for targeted delivery of immunomodulatory agents and vaccines.[1] The molecular weight of D-mannose is approximately 180.16 g/mol .

Molecular Weight Variations: A Tabulated Overview

The total molecular weight of DSPE-PEG-Mannose is primarily dictated by the length of the PEG linker. Commercially available variants offer a range of PEG sizes to suit diverse research and development needs. The following table summarizes the approximate total molecular weight of common DSPE-PEG-Mannose conjugates.

DSPE-PEG Moiety	Molecular Weight of PEG (Da)	Molecular Weight of DSPE ( g/mol )	Molecular Weight of Mannose ( g/mol )	Approximate Total Molecular Weight of DSPE-PEG-Mannose ( g/mol )
DSPE-PEG2000	2,000	748.1	180.16	~2928
DSPE-PEG3400	3,400	748.1	180.16	~4328
DSPE-PEG5000	5,000	748.1	180.16	~5928
DSPE-PEG10000	10,000	748.1	180.16	~10928
DSPE-PEG20000	20,000	748.1	180.16	~20928

Note: The total molecular weight is an approximation and can vary slightly based on the polydispersity of the PEG polymer.

Experimental Protocols: Synthesizing and Characterizing DSPE-PEG-Mannose Nanoparticles

The successful application of DSPE-PEG-Mannose hinges on the robust formulation and characterization of the nanoparticle delivery system. Below are detailed methodologies for key experimental procedures.

Protocol 1: Liposome (B1194612) Formulation via Thin-Film Hydration Followed by Extrusion

This is a widely used method for preparing unilamellar liposomes with a controlled size distribution.[2][3][4][5]

Materials:

• Primary phospholipid (e.g., DSPC or DPPC)

• Cholesterol

• DSPE-PEG-Mannose

• Chloroform (B151607)

• Hydration buffer (e.g., phosphate-buffered saline, PBS)

• Drug to be encapsulated (optional)

Procedure:

• Lipid Film Formation:

  • Dissolve the desired molar ratios of the primary phospholipid, cholesterol, and DSPE-PEG-Mannose in chloroform in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

  • Further dry the lipid film under a stream of nitrogen gas and then under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the chosen aqueous buffer (containing the drug if encapsulating a hydrophilic agent) by vortexing or gentle agitation above the phase transition temperature of the lipids. This process results in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles with a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm) using a mini-extruder.

  • Perform an odd number of passes (e.g., 11-21) through the membrane to ensure a homogenous population of liposomes.

Protocol 2: Liposome Formulation via Reverse-Phase Evaporation

This method is particularly useful for encapsulating larger hydrophilic molecules.

Materials:

• Phospholipids (including DSPE-PEG-Mannose)

• Organic solvent (e.g., a mixture of chloroform and isopropanol)

• Aqueous buffer

• Drug to be encapsulated

Procedure:

• Emulsion Formation:

  • Dissolve the lipids in the organic solvent.

  • Add the aqueous buffer containing the drug to the lipid solution.

  • Sonnicate the mixture to form a water-in-oil emulsion.

• Solvent Removal:

  • Remove the organic solvent under reduced pressure using a rotary evaporator. As the solvent is removed, the emulsion transforms into a viscous gel.

• Vesicle Formation:

  • Continue to evaporate the solvent until the gel collapses, resulting in the formation of a liposomal suspension.

  • The resulting liposomes can be further sized by extrusion as described in Protocol 1.

Protocol 3: Characterization of Nanoparticles

1. Size and Polydispersity Index (PDI) Measurement using Dynamic Light Scattering (DLS):

• Principle: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of particles in suspension. These fluctuations are then correlated to the particle size.

• Procedure:

  • Dilute the liposome suspension with an appropriate buffer (e.g., PBS) to a suitable concentration to avoid multiple scattering effects.

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature (typically 25°C).

  • Perform the measurement according to the instrument's software. The key parameters obtained are the Z-average diameter (mean particle size) and the PDI, which indicates the breadth of the size distribution.[6][7][8][9][10]

2. Zeta Potential Measurement:

• Principle: Zeta potential is a measure of the magnitude of the electrostatic charge at the surface of the nanoparticles. It is a key indicator of the stability of the colloidal suspension.

• Procedure:

  • Dilute the liposome sample in a low ionic strength buffer (e.g., 10 mM NaCl) to an appropriate concentration.

  • Load the diluted sample into a specialized zeta potential cell, ensuring there are no air bubbles.

  • Place the cell into the instrument.

  • The instrument applies an electric field and measures the electrophoretic mobility of the particles, which is then used to calculate the zeta potential.[11][12][][14][15]

3. Encapsulation Efficiency (EE) and Drug Loading (DL) Quantification:

• Principle: To determine the amount of drug successfully encapsulated within the nanoparticles, the unencapsulated (free) drug must be separated from the liposomes. The amount of encapsulated drug is then quantified.

• Procedure:

  • Separation of Free Drug: Separate the unencapsulated drug from the liposome formulation using techniques such as size exclusion chromatography (SEC), dialysis, or centrifugation.

  • Quantification of Encapsulated Drug:

    • Disrupt the liposomes to release the encapsulated drug using a suitable solvent (e.g., methanol) or detergent (e.g., Triton X-100).

    • Quantify the concentration of the drug in the disrupted liposome fraction using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV-Vis detection or fluorescence spectroscopy.[][17][18][19][20]

  • Calculation:

    • Encapsulation Efficiency (%EE) = (Amount of encapsulated drug / Total amount of drug used) x 100

    • Drug Loading (%DL) = (Amount of encapsulated drug / Total weight of lipids) x 100

Visualizing the Mechanisms: Workflows and Signaling Pathways

To provide a clearer understanding of the processes involved, the following diagrams, generated using the DOT language for Graphviz, illustrate a typical experimental workflow and the key signaling pathway activated by DSPE-PEG-Mannose targeted nanoparticles.

Caption: Experimental workflow for the formulation and characterization of DSPE-PEG-Mannose nanoparticles.

Caption: Mannose receptor-mediated endocytosis and downstream signaling in an antigen-presenting cell.

Upon binding of a DSPE-PEG-Mannose functionalized nanoparticle to the mannose receptor (CD206) on the surface of an antigen-presenting cell, the complex is internalized via clathrin-mediated endocytosis.[1] The nanoparticle is then trafficked to an early endosome, where the encapsulated cargo, such as an antigen or a drug, is released into the cytoplasm. The released antigen can then be processed and presented on MHC molecules. Furthermore, the engagement of the mannose receptor can lead to the co-stimulation of other pattern recognition receptors, such as Toll-like receptors (TLRs). This co-stimulation can trigger downstream signaling cascades, a key one being the activation of the transcription factor NF-κB.[21][22] Activated NF-κB then translocates to the nucleus and induces the transcription of genes encoding pro-inflammatory cytokines, such as TNF-α and IL-6, leading to the activation of an immune response. In dendritic cells, signaling through the mannose receptor has also been shown to involve the Notch1 pathway, further highlighting the complex cellular responses initiated by mannose-targeted delivery.[23][24][25]

References

• 1. Mannose receptor - Wikipedia [en.wikipedia.org]
• 2. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. | Semantic Scholar [semanticscholar.org]
• 5. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation | Springer Nature Experiments [experiments.springernature.com]
• 6. Characterizing the size and concentration of liposomes using Multi-Angle Dynamic Light Scattering and Nanoparticle Tracking Analysis | Malvern Panalytical [malvernpanalytical.com]
• 7. Characterizing the size and concentration of liposomes using multi-angle dynamic light scattering | Technology Networks [technologynetworks.com]
• 8. wyattfiles.s3-us-west-2.amazonaws.com [wyattfiles.s3-us-west-2.amazonaws.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. wyatt.com [wyatt.com]
• 11. researchgate.net [researchgate.net]
• 12. azonano.com [azonano.com]
• 14. creative-biostructure.com [creative-biostructure.com]
• 15. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. creative-biostructure.com [creative-biostructure.com]
• 19. Fast and versatile analysis of liposome encapsulation efficiency by nanoParticle exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Liposomes as “Trojan Horses” in Cancer Treatment: Design, Development, and Clinical Applications [mdpi.com]
• 21. The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Mannose Receptor Mediates the Activation of Chitooligosaccharides on Blunt Snout Bream (Megalobrama amblycephala) Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The dendritic cell mannose receptor mediates allergen internalization and maturation involving notch 1 signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The dendritic cell mannose receptor mediates allergen internalization and maturation involving notch 1 signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

The Balancing Act: A Technical Guide to the Hydrophilic and Hydrophobic Properties of DSPE-PEG Lipids in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the crucial role of the hydrophilic-hydrophobic balance in 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-polyethylene glycol (DSPE-PEG) lipids. This balance is fundamental to the formulation of advanced drug delivery systems, influencing nanoparticle stability, drug encapsulation, and release kinetics. This document provides a comprehensive overview of the core principles, quantitative data, detailed experimental protocols, and visualizations of key biological and experimental processes.

Core Concepts: The Amphiphilic Nature of DSPE-PEG

DSPE-PEG is an amphiphilic block copolymer renowned for its utility in pharmaceutical sciences.[1] Its structure consists of two distinct components:

• Hydrophobic anchor (DSPE): 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) is a phospholipid with two long, saturated stearoyl acyl chains. This lipid tail readily interacts with and encapsulates hydrophobic drug molecules.[1]

• Hydrophilic shell (PEG): Polyethylene glycol is a water-soluble polymer that forms a protective corona around the nanoparticle. This "stealth" characteristic reduces recognition by the reticuloendothelial system (RES), thereby prolonging systemic circulation time.[1][2]

In an aqueous environment, DSPE-PEG molecules self-assemble into core-shell structures, such as micelles and liposomes. The hydrophobic DSPE tails form the core, creating a favorable environment for poorly water-soluble drugs, while the hydrophilic PEG chains form the outer shell, interfacing with the aqueous medium and preventing aggregation.[1]

Quantitative Data on DSPE-PEG Properties

The hydrophilic-lipophilic balance (HLB) is a critical parameter that influences the behavior of DSPE-PEG in formulations. The HLB value, along with other key metrics like critical micelle concentration (CMC), drug loading (DL), and encapsulation efficiency (EE), dictates the performance of DSPE-PEG-based drug delivery systems.

Hydrophilic-Lipophilic Balance (HLB)

The HLB of a surfactant indicates the balance between its hydrophilic and lipophilic portions. It can be calculated using Griffin's method for non-ionic surfactants:

HLB = 20 * (Mh / M)

Where:

• Mh is the molecular mass of the hydrophilic portion (PEG).

• M is the molecular mass of the entire molecule (DSPE + PEG).

The following table provides calculated HLB values for common DSPE-PEG variants.

DSPE-PEG Variant	Molecular Weight of DSPE ( g/mol )	Molecular Weight of PEG ( g/mol )	Total Molecular Weight ( g/mol )	Calculated HLB Value
DSPE-PEG2000	~748	~2000[3]	~2748[4]	~14.6
DSPE-PEG3400	~748	~3400[5][6]	~4148	~16.4
DSPE-PEG5000	~748	~5000	~5748	~17.4

Critical Micelle Concentration (CMC)

The CMC is the concentration at which DSPE-PEG monomers begin to self-assemble into micelles. A lower CMC indicates greater stability of the micelles upon dilution in the bloodstream.

DSPE-PEG Variant	CMC (µM)	Reference
DSPE-PEG2000	1.8 - 20	[7][8]
DSPE-PEG3000	0.5 - 1.0 (in mM)	[9]
DSPE-PEG5000	1.0 - 1.5 (in mM)	[9]

Drug Loading and Encapsulation Efficiency

The efficiency of encapsulating therapeutic agents is a key performance indicator for DSPE-PEG-based nanocarriers.

Drug	Formulation	Drug Loading (DL%)	Encapsulation Efficiency (EE%)	Reference
Doxorubicin (B1662922)	DSPE-PEG-C60 micelles	Not Specified	86.1 - 97.5	[10]
Doxorubicin	Cationic PEGylated liposomes	Not Specified	89	[1]
Ridaforolimus	DSPE-PEG2000 micelles	7.2	77.5	[11]
Paclitaxel (B517696)	PEG(5000)-DSPE micelles	Not Specified	95	[11]
Paclitaxel & Parthenolide	PEG(2000)-DSPE and Vitamin E-TPGS mixed micelles	Not Specified	>95	[8]
Docetaxel	DOPC:Chol:DSPE-PEG2000 liposomes	Varies with lipid:drug ratio	Varies	[12]
Docetaxel	PEGylated liposomes	Not Specified	99.3	[13]
Irinotecan (CPT-11)	DSPE-mPEG2000 micelles	Not Specified	90.0 ± 1.0	[14]

In Vitro Drug Release Kinetics

The rate at which the encapsulated drug is released from the nanocarrier is a critical factor in determining its therapeutic efficacy.

Drug	Formulation	Release Profile	Reference
Doxorubicin	Cationic PEGylated liposomes	41% release in 6 hours (controlled release)	[1]
Ridaforolimus	DSPE-PEG2000 micelles	Sustained release, t90% of 6.5 days	[15]
Paclitaxel	PEG(5000)-DSPE micelles	Sustained release in simulated lung fluid	[11]
Paclitaxel & Parthenolide	PEG(2000)-DSPE and Vitamin E-TPGS mixed micelles	Slower release from mixed micelles	[8]
Docetaxel	PEGylated liposomes	Slower release than non-PEGylated liposomes	[13]

Experimental Protocols

Detailed methodologies are essential for the reproducible formulation and characterization of DSPE-PEG based nanocarriers.

Formulation of Drug-Loaded DSPE-PEG Micelles by Thin-Film Hydration

This method is widely used for encapsulating hydrophobic drugs.[1]

Materials:

• DSPE-PEG (e.g., DSPE-PEG2000)

• Hydrophobic drug

• Organic solvent (e.g., chloroform, methanol)

• Aqueous buffer (e.g., Phosphate-Buffered Saline (PBS) pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator or extruder

Procedure:

• Dissolution: Dissolve a known amount of DSPE-PEG and the hydrophobic drug in the organic solvent in a round-bottom flask.

• Film Formation: Remove the organic solvent using a rotary evaporator under reduced pressure. This will form a thin, uniform lipid film on the inner surface of the flask.

• Drying: Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the thin film with a predetermined volume of the aqueous buffer by rotating the flask at a temperature above the phase transition temperature of the lipid.

• Sonication/Extrusion: To obtain a homogenous solution of micelles with a uniform size distribution, sonicate the hydrated lipid suspension using a bath sonicator or pass it through an extruder with defined pore size membranes.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined using a fluorescence-based method with a hydrophobic probe like pyrene (B120774).[7][16]

Materials:

• DSPE-PEG solutions of varying concentrations

• Pyrene stock solution in a volatile organic solvent (e.g., acetone)

• Fluorescence spectrophotometer

Procedure:

• Sample Preparation: Prepare a series of DSPE-PEG solutions in an aqueous buffer at concentrations spanning the expected CMC.

• Probe Addition: Add a small aliquot of the pyrene stock solution to each DSPE-PEG solution. The final concentration of pyrene should be very low (e.g., 0.6 µM).

• Solvent Evaporation: Gently evaporate the organic solvent.

• Equilibration: Allow the solutions to equilibrate overnight in the dark to ensure the partitioning of pyrene into the micellar cores.

• Fluorescence Measurement: Measure the fluorescence emission spectra of pyrene. The ratio of the intensity of the first and third vibronic peaks (I1/I3) is sensitive to the polarity of the microenvironment of the pyrene probe.

• Data Analysis: Plot the I1/I3 ratio against the logarithm of the DSPE-PEG concentration. The CMC is determined from the intersection of the two linear portions of the resulting sigmoidal curve.

Measurement of Encapsulation Efficiency (EE) and Drug Loading (DL)

These parameters are crucial for quantifying the amount of drug successfully incorporated into the nanocarriers.[5][14]

Materials:

• Drug-loaded DSPE-PEG nanocarrier suspension

• Separation method: Ultracentrifugation, size exclusion chromatography (SEC), or dialysis.

• Quantification method: High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry.

Procedure:

• Separation of Free Drug: Separate the unencapsulated (free) drug from the drug-loaded nanocarriers.

  • Ultracentrifugation: Centrifuge the sample at high speed to pellet the nanocarriers, leaving the free drug in the supernatant.

  • Size Exclusion Chromatography (SEC): Pass the sample through an SEC column to separate the larger nanocarriers from the smaller free drug molecules.

  • Dialysis: Dialyze the sample against a large volume of buffer using a dialysis membrane with a molecular weight cut-off that allows the free drug to pass through while retaining the nanocarriers.

• Quantification of Total and Free Drug:

  • To determine the total drug amount, lyse a known volume of the original nanocarrier suspension with a suitable solvent (e.g., methanol, Triton X-100) to release the encapsulated drug and measure the concentration using HPLC or UV-Vis spectrophotometry.

  • Measure the concentration of the free drug in the supernatant/filtrate/dialysate obtained from the separation step.

• Calculation:

  • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

  • DL (%) = (Weight of Drug in Nanocarriers / Total Weight of Nanocarriers) x 100

In Vitro Drug Release Study

The dialysis method is commonly employed to assess the in vitro release kinetics of a drug from nanocarriers.[11][17]

Materials:

• Drug-loaded DSPE-PEG nanocarrier suspension

• Dialysis membrane (with appropriate molecular weight cut-off)

• Release medium (e.g., PBS at pH 7.4, often containing a small percentage of a surfactant like Tween 80 to ensure sink conditions)

• Shaking water bath or incubator

Procedure:

• Sample Preparation: Place a known volume of the drug-loaded nanocarrier suspension into a dialysis bag.

• Dialysis: Immerse the sealed dialysis bag in a large volume of the release medium maintained at a constant temperature (e.g., 37°C) with gentle agitation.

• Sampling: At predetermined time intervals, withdraw aliquots from the release medium and replace with an equal volume of fresh medium to maintain sink conditions.

• Quantification: Analyze the drug concentration in the collected samples using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

• Data Analysis: Plot the cumulative percentage of drug released versus time to obtain the drug release profile.

Visualization of Key Pathways and Workflows

Graphical representations of complex biological and experimental processes can greatly enhance understanding. The following diagrams are generated using the DOT language for Graphviz.

Cellular Uptake Pathways of DSPE-PEG Nanoparticles

DSPE-PEG nanoparticles can be internalized by cells through various endocytic pathways.[18][19][20]

Caption: Cellular uptake mechanisms of DSPE-PEG nanoparticles.

Signaling Pathway of Clathrin-Mediated Endocytosis

This is a major route for the internalization of many nanoparticles.[21][22]

Caption: Key steps in clathrin-mediated endocytosis of nanoparticles.

Signaling Pathway of Caveolae-Mediated Endocytosis

This pathway involves flask-shaped invaginations of the plasma membrane.[14][23]

Caption: Signaling cascade in caveolae-mediated nanoparticle uptake.

Signaling Pathway of Macropinocytosis

This process involves the formation of large, irregular vesicles.[2][16][24]

Caption: Simplified signaling pathway of macropinocytosis.

Experimental Workflow for DSPE-PEG Micelle Formulation and Characterization

A logical workflow is crucial for the successful development and analysis of DSPE-PEG micelles.

Caption: Workflow for DSPE-PEG micelle formulation and characterization.

Conclusion

The hydrophilic-hydrophobic balance of DSPE-PEG lipids is a cornerstone of their success in advanced drug delivery. By carefully selecting the PEG chain length and formulation parameters, researchers can tailor the properties of DSPE-PEG nanocarriers to optimize drug solubility, stability, and release profiles. The experimental protocols and conceptual frameworks presented in this guide provide a solid foundation for the rational design and characterization of these promising drug delivery systems, ultimately contributing to the development of more effective and safer therapeutics.

References

• 1. A comprehensive mathematical model of drug release kinetics from nano-liposomes, derived from optimization studies of cationic PEGylated liposomal doxorubicin formulations for drug-gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. usbio.net [usbio.net]
• 4. Peg2000 dspe | C133H267N2O55P | CID 406952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. polysciences.com [polysciences.com]
• 6. Polyethylene Glycol PEG 3400 | AxisPharm [axispharm.com]
• 7. portlandpress.com [portlandpress.com]
• 8. Mixed micelles of PEG(2000)-DSPE and vitamin-E TPGS for concurrent delivery of paclitaxel and parthenolide: enhanced chemosenstization and antitumor efficacy against non-small cell lung cancer (NSCLC) cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [The role of caveolin-1 for carbon black nanoparticles uptake in vitro] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Differential signaling during macropinocytosis in response to M-CSF and PMA in macrophages [frontiersin.org]
• 11. Paclitaxel loaded PEG(5000)-DSPE micelles as pulmonary delivery platform: formulation characterization, tissue distribution, plasma pharmacokinetics, and toxicological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Docetaxel-loaded liposomes: The effect of lipid composition and purification on drug encapsulation and in vitro toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Size and Dynamics of Caveolae Studied Using Nanoparticles in Living Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 16. Signaling Pathways that Regulate Macropinocytosis in Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. kimyagaran.com [kimyagaran.com]
• 19. researchgate.net [researchgate.net]
• 20. DSPE-PEG-Amine sodium salt, MW 2,000, 474922-26-4 | BroadPharm [broadpharm.com]
• 21. Understanding nanoparticle endocytosis to improve targeting strategies in nanomedicine - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01127D [pubs.rsc.org]
• 22. Targeting of nanoparticles to the clathrin-mediated endocytic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. BJNANO - Caveolin-1 and CDC42 mediated endocytosis of silica-coated iron oxide nanoparticles in HeLa cells [beilstein-journals.org]
• 24. Cellular Regulation of Macropinocytosis [mdpi.com]

Foundational Principles of Mannosylated Liposomes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core principles of mannosylated liposomes, a promising platform for targeted drug delivery. By harnessing the specificity of mannose receptors expressed on various cell types, particularly macrophages and dendritic cells, these tailored liposomal formulations offer a pathway to enhance therapeutic efficacy and minimize off-target effects. This document provides a comprehensive overview of their preparation, characterization, and mechanisms of action, supplemented with detailed experimental protocols and quantitative data for effective translation into research and development settings.

Core Principles of Mannosylated Liposomes

Mannosylated liposomes are lipid-based nanoparticles engineered to display mannose moieties on their surface. This surface modification facilitates active targeting to cells expressing mannose receptors, which are C-type lectin receptors involved in innate immunity.[1][2] These receptors recognize and internalize glycoproteins and pathogens bearing terminal mannose, fucose, or N-acetylglucosamine residues.[1] By mimicking this natural recognition process, mannosylated liposomes can selectively deliver encapsulated therapeutic agents to target cells, thereby increasing the local concentration of the drug and potentially reducing systemic toxicity.[3]

The targeting efficiency of mannosylated liposomes is influenced by several factors, including the density of mannose on the liposomal surface, the length and flexibility of the linker arm connecting the mannose to the lipid anchor, and the overall physicochemical properties of the liposome (B1194612), such as size and surface charge.[4]

Preparation of Mannosylated Liposomes

The most common method for preparing mannosylated liposomes is the thin-film hydration technique followed by extrusion.[5][6][7] This method involves the dissolution of lipids, including a mannosylated lipid derivative, in an organic solvent, followed by the evaporation of the solvent to form a thin lipid film. The film is then hydrated with an aqueous buffer containing the drug to be encapsulated, leading to the formation of multilamellar vesicles (MLVs).[5] Subsequent extrusion through polycarbonate membranes with defined pore sizes reduces the size and lamellarity of the liposomes, resulting in the formation of small unilamellar vesicles (SUVs) with a more uniform size distribution.[6]

Characterization of Mannosylated Liposomes

Thorough characterization is crucial to ensure the quality, stability, and efficacy of mannosylated liposome formulations. Key parameters include particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Table 1: Physicochemical Properties of Mannosylated Liposomes

Formulation	Composition (Molar Ratio)	Mean Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Mannosylated-0.5 LZ Liposomes	PC:Chol:DCP:SAMAN (8:2:1:0.5)	234.7	-25.80	14.10	[4]
Mannosylated-0.75 LZ Liposomes	PC:Chol:DCP:SAMAN (8:2:1:0.75)	355.2	-19.30	10.09	[4]
Mannosylated-1 LZ Liposomes	PC:Chol:DCP:SAMAN (8:2:1:1)	431.0	-10.97	7.52	[4]
M-PEG-PE-Lipo-pEGFP	Not specified	237	Not specified	90	[8]
Cationic Mannosylated Liposomes	Not specified	1620	15.7	Not specified	[9]
MCS-AGL	Not specified	375.3	29.80	Not specified	[10]

PC: Phosphatidylcholine, Chol: Cholesterol, DCP: Dicetyl phosphate, SAMAN: N-octadecyl-d-mannopyranosylamine, LZ: Lysozyme, M-PEG-PE: Mannosylated polyethylene (B3416737) glycol-phosphatidylethanolamine, pEGFP: Plasmid enhanced green fluorescent protein, MCS-AGL: Mannosylated chitosan-coated Andrographolide nanoliposomes.

Mechanism of Action: Mannose Receptor-Mediated Endocytosis

The primary mechanism by which mannosylated liposomes are internalized by target cells is through mannose receptor-mediated endocytosis.[1] This process is initiated by the binding of the mannose ligands on the liposome surface to the carbohydrate recognition domains (CRDs) of the mannose receptor on the cell membrane.[1]

Upon binding, the receptor-liposome complex is internalized via clathrin-coated pits.[2] The resulting endocytic vesicle, or endosome, then traffics through the endo-lysosomal pathway. The acidic environment of the late endosomes and lysosomes facilitates the degradation of the liposome and the release of the encapsulated drug into the cytoplasm.[11]

Caption: Mannose receptor-mediated endocytosis pathway.

Experimental Protocols

Synthesis of Mannosylated Lipid (M-PEG-PE)

This protocol describes the synthesis of a mannosylated polyethylene glycol-phosphatidylethanolamine (M-PEG-PE) ligand.[8]

Materials:

• Mannose

• 1 M Sodium hydroxide (B78521) (NaOH)

• 20% Chloroacetic acid

• 1 M Hydrochloric acid (HCl)

• NH2-PEG-CO-NH-PE

• Dimethyl sulfoxide (B87167) (DMSO)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• Triethylamine (B128534) (TEA)

Procedure:

• Dissolve 50 mg of mannose in 1 mL of 1 M NaOH and stir for 30 minutes for alkalinization.

• Add 1 mL of 20% chloroacetic acid to the solution and stir in an oil bath at 60°C for 6 hours.

• Add 1 M HCl until the pH reaches 2-3 to complete the carboxymethylation of mannose.

• In a separate reaction, stir carboxymethylated mannose with NH2-PEG-CO-NH-PE in DMSO.

• In an ice bath, add a dropwise solution of EDC·HCl mixed with triethylamine (one equivalent of EDC·HCl in DMSO) to the reaction mixture and stir for 24 hours.

• Remove the DMSO by rotary evaporation.

• Dialyze the product against Milli-Q water for 24 hours to obtain M-PEG-PE.

Preparation of Mannosylated Liposomes by Thin-Film Hydration

This protocol outlines the preparation of mannosylated liposomes using the thin-film hydration method.[4][5][12]

Materials:

• Lipids (e.g., Phosphatidylcholine, Cholesterol)

• Mannosylated lipid (e.g., M-PEG-PE or N-octadecyl-d-mannopyranosylamine)

• Organic solvent (e.g., chloroform/methanol mixture)

• Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

• Drug to be encapsulated

• Rotary evaporator

• Extruder and polycarbonate membranes

Procedure:

• Dissolve the lipids and the mannosylated lipid in the organic solvent in a round-bottom flask.

• Evaporate the organic solvent using a rotary evaporator under reduced pressure at a temperature above the lipid transition temperature to form a thin, uniform lipid film on the flask wall.

• Further dry the film under vacuum for at least 1 hour to remove any residual solvent.

• Hydrate the lipid film with the aqueous buffer containing the drug to be encapsulated by rotating the flask at a temperature above the lipid transition temperature. This will form multilamellar vesicles (MLVs).

• To obtain unilamellar vesicles with a uniform size, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm) for a specified number of cycles (e.g., 11 times).[13]

Caption: Workflow for thin-film hydration method.

Characterization of Mannosylated Liposomes

Dynamic Light Scattering (DLS) is used to determine the mean particle size, polydispersity index (PDI), and zeta potential of the liposomal formulation.[13][14]

Procedure:

• Dilute the liposome suspension with an appropriate buffer (e.g., PBS).

• Transfer the diluted sample to a disposable cuvette.

• Place the cuvette in the DLS instrument.

• Set the instrument parameters (e.g., temperature, scattering angle).

• Perform the measurement to obtain the size distribution and zeta potential.

TEM is used to visualize the morphology and lamellarity of the liposomes.[15][16][17]

Procedure (Negative Staining):

• Place a drop of the diluted liposome suspension onto a carbon-coated copper grid for a few minutes.

• Blot off the excess suspension with filter paper.

• Apply a drop of a negative staining agent (e.g., 2% phosphotungstic acid) to the grid for a few minutes.

• Blot off the excess staining agent and allow the grid to air dry.

• Image the grid using a transmission electron microscope.

Encapsulation efficiency is the percentage of the drug that is successfully entrapped within the liposomes.[18][]

Procedure:

• Separate the unencapsulated (free) drug from the liposome-encapsulated drug using a suitable method such as centrifugation, dialysis, or size exclusion chromatography.[20][21]

• Quantify the amount of drug in the liposomal fraction and the total amount of drug used in the formulation using a suitable analytical technique (e.g., HPLC, UV-Vis spectrophotometry).

• Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Amount of encapsulated drug / Total amount of drug) x 100

In Vitro Cellular Uptake Study

This protocol describes an in vitro assay to evaluate the uptake of mannosylated liposomes by macrophage cells.[22]

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Cell culture medium (e.g., RPMI)

• Fluorescently labeled mannosylated liposomes

• Control (non-mannosylated) fluorescently labeled liposomes

• Confocal microscope or flow cytometer

Procedure:

• Seed the macrophage cells in a suitable culture plate or on coverslips and allow them to adhere overnight.

• Incubate the cells with the fluorescently labeled mannosylated liposomes and control liposomes at a specific concentration for a defined period (e.g., 2 hours).

• Wash the cells with PBS to remove any non-internalized liposomes.

• For confocal microscopy, fix the cells, stain the nuclei (e.g., with DAPI), and mount the coverslips on microscope slides.

• For flow cytometry, detach the cells and resuspend them in FACS buffer.

• Analyze the cellular uptake of the liposomes by observing the fluorescence intensity within the cells using a confocal microscope or by quantifying the percentage of fluorescently positive cells and the mean fluorescence intensity using a flow cytometer.

References

• 1. researchgate.net [researchgate.net]
• 2. Mannose receptor - Wikipedia [en.wikipedia.org]
• 3. Targeted Liposomal Drug Delivery to Monocytes and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Mannosylated Liposomes Using Synthesized N-Octadecyl-d-Mannopyranosylamine to Enhance Gastrointestinal Permeability for Protein Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 6. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]
• 7. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 8. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterizing the size and concentration of liposomes using Multi-Angle Dynamic Light Scattering and Nanoparticle Tracking Analysis | Malvern Panalytical [malvernpanalytical.com]
• 10. Mannosylated-Chitosan-Coated Andrographolide Nanoliposomes for the Treatment of Hepatitis: In Vitro and In Vivo Evaluations [mdpi.com]
• 11. File:Endocytic pathway of animal cells showing EGF receptors, transferrin receptors and mannose-6-phosphate receptors.jpg - Wikimedia Commons [commons.wikimedia.org]
• 12. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 13. liposomes-synthesis-and-DLS-size-characterization- Inside Therapeutics [insidetx.com]
• 14. news-medical.net [news-medical.net]
• 15. Imaging of Liposomes by Negative Staining Transmission Electron Microscopy and Cryogenic Transmission Electron Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 2.3.2. Transmission Electron Microscopy (TEM) Imaging of Liposomes [bio-protocol.org]
• 17. creative-biostructure.com [creative-biostructure.com]
• 18. creative-biostructure.com [creative-biostructure.com]
• 20. CN102980963A - Method for determining drug encapsulation efficiency in liposomes - Google Patents [patents.google.com]
• 21. CN102980963B - Method for determining drug encapsulation efficiency in liposomes - Google Patents [patents.google.com]
• 22. researchgate.net [researchgate.net]

Unlocking Cellular Targets: A Technical Guide to DSPE-PEG-Mannose for Precision Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The quest for targeted drug delivery systems that can selectively deliver therapeutic agents to specific cells while minimizing off-target effects is a central theme in modern medicine. One promising strategy that has emerged is the use of DSPE-PEG-Mannose, a functionalized lipid conjugate, to create nanoparticles that can target cells expressing the mannose receptor. This technical guide provides an in-depth overview of the discovery, synthesis, and application of DSPE-PEG-Mannose for targeted drug delivery, complete with experimental protocols, quantitative data, and visual diagrams to facilitate a comprehensive understanding of this powerful technology.

The Core Principle: Leveraging Mannose Receptors for Cellular Entry

The targeted delivery of drugs using DSPE-PEG-Mannose hinges on the biological principle of receptor-mediated endocytosis. Certain immune cells, most notably macrophages and dendritic cells, exhibit a high expression of mannose receptors on their surface. These receptors play a crucial role in the innate immune system by recognizing and binding to mannose-rich glycans present on the surface of various pathogens.

By decorating the surface of drug-loaded nanoparticles with mannose ligands, researchers can effectively hijack this natural uptake mechanism. The mannose moieties on the DSPE-PEG-Mannose conjugate act as a "key," binding to the mannose receptors on the target cells. This binding event triggers the cell to internalize the nanoparticle through endocytosis, delivering the therapeutic payload directly into the cell's interior. This targeted approach not only enhances the therapeutic efficacy of the drug but also reduces its systemic toxicity by limiting its exposure to non-target cells.

Synthesis of DSPE-PEG-Mannose: A Step-by-Step Protocol

The synthesis of DSPE-PEG-Mannose is a critical step in the development of mannose-targeted nanoparticles. While various methods exist, a common approach involves the coupling of mannose to a DSPE-PEG derivative with a reactive terminal group, such as an amine. The following is a generalized protocol based on established methods.

Materials:

• DSPE-PEG-NH2 (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)])

• D-(+)-Mannose

• Sodium acetate (B1210297) buffer (0.1 M, pH 4.0)

• Anhydrous Dimethylformamide (DMF)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Dialysis membrane (MWCO = 1000 Da)

• Deionized water

Procedure:

• Ring Opening of Mannose: Dissolve D-(+)-mannose in 0.1 M sodium acetate buffer (pH 4.0) and heat at 60°C for 2 hours. This process facilitates the opening of the mannose ring structure, exposing the aldehyde group necessary for conjugation.

• Activation of DSPE-PEG-NH2: In a separate reaction vessel, dissolve DSPE-PEG-NH2, DCC, and NHS in anhydrous DMF. Stir the reaction mixture at room temperature for 4-6 hours to activate the carboxyl group of a bifunctional linker (if used) or to facilitate direct coupling.

• Conjugation Reaction: Add the ring-opened mannose solution to the activated DSPE-PEG-NH2 solution. Allow the reaction to proceed for 24-48 hours at room temperature with continuous stirring.

• Purification: Purify the resulting DSPE-PEG-Mannose conjugate by dialysis against deionized water for 48 hours using a dialysis membrane with a molecular weight cutoff of 1000 Da. The dialysis process removes unreacted mannose and other small molecule impurities.

• Lyophilization: Freeze-dry the purified solution to obtain DSPE-PEG-Mannose as a white, fluffy powder.

• Characterization: Confirm the successful synthesis of DSPE-PEG-Mannose using techniques such as ¹H-NMR spectroscopy to identify the characteristic peaks of DSPE, PEG, and mannose moieties, and mass spectrometry to determine the molecular weight of the conjugate.[1][2]

Formulation of Mannosylated Nanoparticles

DSPE-PEG-Mannose can be incorporated into various nanoparticle formulations, including liposomes and polymeric nanoparticles. The thin-film hydration method is a widely used technique for preparing mannosylated liposomes.

Materials:

• Primary lipid (e.g., Phosphatidylcholine - PC)

• Cholesterol

• DSPE-PEG-Mannose

• Therapeutic agent (drug to be encapsulated)

• Chloroform (B151607) and Methanol (B129727) (solvent system)

• Phosphate Buffered Saline (PBS, pH 7.4)

Procedure:

• Lipid Film Formation: Dissolve the primary lipid, cholesterol, and DSPE-PEG-Mannose in a mixture of chloroform and methanol in a round-bottom flask. The molar ratio of these components should be optimized based on the desired characteristics of the nanoparticles.

• Solvent Evaporation: Remove the organic solvents using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film with a PBS solution containing the therapeutic agent by vortexing or sonicating the flask. This process leads to the self-assembly of the lipids into liposomes, encapsulating the drug in their aqueous core.

• Size Reduction: To obtain nanoparticles with a uniform and desired size, the liposome (B1194612) suspension can be subjected to sonication or extrusion through polycarbonate membranes with defined pore sizes.

• Purification: Remove the unencapsulated drug by dialysis or size exclusion chromatography.

Characterization of DSPE-PEG-Mannose Nanoparticles

Thorough characterization of the formulated nanoparticles is essential to ensure their quality and performance. Key parameters to be evaluated are summarized in the table below.

Parameter	Method	Typical Values
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	100 - 200 nm, PDI < 0.3
Zeta Potential	Laser Doppler Velocimetry	-10 to -30 mV
Encapsulation Efficiency (%)	Spectrophotometry or Chromatography	> 80%
Drug Loading Capacity (%)	Spectrophotometry or Chromatography	Varies with drug and formulation

Visualizing the Pathway: Mannose Receptor-Mediated Endocytosis

The following diagram, generated using the DOT language for Graphviz, illustrates the signaling pathway of mannose receptor-mediated endocytosis, the mechanism by which DSPE-PEG-Mannose nanoparticles gain entry into target cells.

Caption: Mannose receptor-mediated endocytosis pathway.

Experimental Workflow for Nanoparticle Formulation and Testing

The logical flow from nanoparticle formulation to in vitro and in vivo testing is crucial for evaluating the efficacy of DSPE-PEG-Mannose targeted delivery systems.

Caption: Experimental workflow for mannosylated nanoparticles.

Logical Relationship for Targeted Delivery

The effectiveness of DSPE-PEG-Mannose in targeted drug delivery is based on a clear logical relationship between its components and the biological target.

Caption: Logical flow of targeted delivery.

Conclusion

DSPE-PEG-Mannose represents a significant advancement in the field of targeted drug delivery. By exploiting the natural biological pathway of mannose receptor-mediated endocytosis, this technology offers a versatile and effective platform for delivering therapeutic agents to specific cell populations, particularly macrophages and dendritic cells. The detailed protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to explore and harness the potential of DSPE-PEG-Mannose in their own work, ultimately contributing to the development of more effective and less toxic therapies for a range of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Preliminary Safety Profile of DSPE-PEG-Mannose: An In-depth Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)]-Mannose (DSPE-PEG-Mannose) is a functionalized lipid increasingly utilized in the development of targeted drug delivery systems. Its unique structure, combining a phospholipid anchor (DSPE), a biocompatible spacer (PEG), and a targeting ligand (Mannose), enables the specific delivery of therapeutic payloads to cells expressing mannose receptors, such as macrophages and dendritic cells. This technical guide provides a comprehensive overview of the preliminary cytotoxicological data available for DSPE-PEG-Mannose, with a focus on in vitro studies of formulations incorporating this lipid.

Core Concept: Targeted Delivery via Mannose Receptors

The primary rationale for incorporating mannose into DSPE-PEG lipids is to facilitate active targeting to cells that overexpress mannose receptors on their surface. This receptor-mediated endocytosis is a key mechanism for the enhanced cellular uptake of mannosylated nanoparticles, leading to increased intracellular concentrations of encapsulated drugs or therapeutic agents.

In Vitro Cytotoxicity Studies

The majority of preliminary safety evaluations for DSPE-PEG-Mannose have been conducted in the context of liposomal or nanoparticle formulations. These studies are crucial for assessing the biocompatibility of the carrier system and ensuring that it does not induce toxicity, which could confound the therapeutic effects of the encapsulated drug.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro cytotoxicity studies of DSPE-PEG-Mannose-containing liposomes on various cell lines.

Table 1: Cytotoxicity of Mannosylated Liposomes on Macrophage-like Cell Lines

Cell Line	Formulation	Concentration Range (µg/mL)	Assay	Incubation Time (h)	Cell Viability (%)	Reference
RAW264.7	Mannosylated Liposomes	10 - 1000	CCK-8	24	>80%	[1]
Kupffer Cells	M-PEG-PE-Lipo-pEGFP	10 - 200	MTT	48	80-100%	[2]

Note: In the study by Ye et al. (2019), it was observed that at lipid concentrations exceeding 500 µg/mL, there was an enhancement in macrophage proliferation.[1]

Table 2: Comparative Cytotoxicity of Gemcitabine-Loaded Micelles

Cell Line	Formulation	Gemcitabine Concentration (µM)	Assay	Incubation Time (h)	Cell Viability (%)	Reference
J774A.1	Mannosylated G-MAS-M	0.2 - 2	Not Specified	Not Specified	Significantly lower than unmannosylated micelles	[3]
LLC	Mannosylated G-MAS-M	0.2 - 2	Not Specified	Not Specified	Significantly lower than unmannosylated micelles	[3]
TC-1	Mannosylated G-MAS-M	0.2 - 2	Not Specified	Not Specified	Significantly lower than unmannosylated micelles	[3]
M-Wnt	Mannosylated G-MAS-M	0.2 - 2	Not Specified	Not Specified	Significantly lower than unmannosylated micelles	[3]
B16-F10	Mannosylated G-MAS-M	0.2 - 2	Not Specified	Not Specified	Significantly lower than unmannosylated micelles	[3]
Panc-02	Mannosylated G-MAS-M	0.2 - 2	Not Specified	Not Specified	No significant difference from unmannosylated micelles	[3]

Note: The increased cytotoxicity of the mannosylated micelles in most cancer cell lines is attributed to the enhanced targeted delivery of the cytotoxic drug gemcitabine, rather than the inherent toxicity of the carrier itself.[3]

Experimental Protocols

Detailed methodologies are critical for the replication and validation of scientific findings. The following sections outline the typical experimental protocols used to assess the cytotoxicity of DSPE-PEG-Mannose-containing formulations.

Cell Viability Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Protocol:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the DSPE-PEG-Mannose formulation and control formulations for a specified period (e.g., 24 or 48 hours).

  • After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO, isopropanol).

  • Measure the absorbance of the solution at a specific wavelength (usually between 500 and 600 nm) using a microplate reader.

  • Calculate cell viability as a percentage of the absorbance of untreated control cells.[2]

2. CCK-8 (Cell Counting Kit-8) Assay

The CCK-8 assay is another colorimetric assay that is used to determine cell viability. It utilizes a highly water-soluble tetrazolium salt, WST-8, which is reduced by dehydrogenases in cells to give a yellow-colored formazan dye. The amount of the formazan dye generated by dehydrogenases in cells is directly proportional to the number of living cells.

• Protocol:

  • Plate cells in a 96-well plate at a desired density and incubate overnight.

  • Expose the cells to a range of concentrations of the test and control liposomal formulations for the desired duration (e.g., 24 hours).

  • Following treatment, add CCK-8 solution to each well and incubate for 1-4 hours.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Express the cell viability as a percentage relative to the untreated control group.[1]

Signaling Pathways and Cellular Mechanisms

Currently, there is a lack of specific research into the signaling pathways that might be activated by DSPE-PEG-Mannose itself to induce cytotoxicity. The available literature primarily focuses on the enhanced delivery of active pharmaceutical ingredients, which then act on their respective cellular targets and signaling cascades. The general understanding is that the DSPE-PEG-Mannose component of a nanoparticle is biocompatible and does not independently trigger significant cytotoxic signaling.

The primary cellular mechanism associated with DSPE-PEG-Mannose is its interaction with the mannose receptor, leading to receptor-mediated endocytosis. This process facilitates the internalization of the nanoparticle and its payload.

Visualizations

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for assessing in vitro cytotoxicity of DSPE-PEG-Mannose formulations.

Logical Relationship of Mannose-Targeted Drug Delivery and Cytotoxicity

Caption: Mannose-targeted delivery leading to enhanced drug-induced cytotoxicity.

Conclusion

The preliminary in vitro studies on DSPE-PEG-Mannose, primarily conducted within the framework of liposomal and nanoparticle formulations, suggest a favorable safety profile. Drug-free mannosylated carriers demonstrate good biocompatibility with high cell viability, particularly in macrophage-like cell lines.[1][2] When utilized to deliver cytotoxic agents, the mannose-targeting moiety significantly enhances the therapeutic efficacy against cancer cells expressing mannose receptors, an effect attributed to increased drug uptake rather than the inherent toxicity of the delivery vehicle itself.[3] Further investigations are warranted to assess the long-term safety profile and the potential for any subtle cellular effects of DSPE-PEG-Mannose as a standalone entity. However, based on the current body of evidence, DSPE-PEG-Mannose is a promising and safe excipient for the development of targeted drug delivery systems.

References

• 1. dovepress.com [dovepress.com]
• 2. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of surface mannosylation on the cytotoxicity and cellular uptake of stearoyl gemcitabine-incorporated, acid-sensitive micelles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for DSPE-PEG-Mannose Liposome Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preparation and characterization of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)]-mannose (DSPE-PEG-Mannose) functionalized liposomes. These liposomes are a valuable tool for targeted drug delivery to cells expressing mannose receptors, such as macrophages and dendritic cells.[1][2][3][4]

Introduction

DSPE-PEG-Mannose is a phospholipid conjugate that, when incorporated into the lipid bilayer of liposomes, presents mannose residues on the liposome (B1194612) surface.[5][6][][8] The DSPE anchor ensures stable integration into the liposome membrane, while the polyethylene (B3416737) glycol (PEG) spacer provides a hydrophilic shield, reducing non-specific protein binding and prolonging circulation time.[1][9] The terminal mannose moiety acts as a ligand for the mannose receptor (CD206), a C-type lectin receptor predominantly expressed on the surface of various immune cells, including macrophages, dendritic cells, and certain endothelial cells.[1][2][4][10] This targeted interaction facilitates receptor-mediated endocytosis, leading to enhanced intracellular delivery of encapsulated therapeutic agents to these specific cell populations.[2][11]

The applications of DSPE-PEG-Mannose liposomes are numerous and include:

• Targeted drug delivery to macrophages and dendritic cells: For the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.[1][2]

• Vaccine delivery: To enhance antigen presentation and stimulate robust immune responses.[1][5]

• Gene therapy: For targeted delivery of genetic material to specific cell types.[12]

This document provides detailed protocols for the preparation of DSPE-PEG-Mannose liposomes using the thin-film hydration method followed by extrusion, as well as a protocol for evaluating their in vitro cell uptake.

Data Presentation

The physicochemical characteristics of liposomes are critical for their in vivo performance. The following table summarizes typical quantitative data for DSPE-PEG-Mannose liposomes from various studies.

Formulation	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Mannosylated Acyclovir Liposomes (ManN-ACV-lip)	233 - 371	Not Reported	-4.52	82 - 95	[13]
Mannosylated Lysozyme Liposomes	234.7 - 431.0	Not Reported	-10.97 to -25.80	7.52 - 14.10	[14]
Mannosylated Liposomes (DPPE-DTPA(Gd)/Chol/DSPE-PEG-Man)	140 ± 59	Not Reported	Not Reported	Not Applicable	[4][15]
Andrographolide-loaded Nanoliposomes (AGL)	86.60	0.215	-67.7	Not Reported	[16]
Mannosylated Chitosan-coated AGL (MCS-AGL)	375.3	Not Reported	+29.8	Not Reported	[16]

Experimental Protocols

Protocol 1: Preparation of DSPE-PEG-Mannose Liposomes by Thin-Film Hydration and Extrusion

This protocol describes the preparation of small unilamellar vesicles (SUVs) incorporating DSPE-PEG-Mannose.

Materials:

• Main structural lipid: e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC) or 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol

• DSPE-PEG-Mannose

• Drug to be encapsulated (optional)

• Organic solvent: Chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v)

• Hydration buffer: e.g., Phosphate-buffered saline (PBS) pH 7.4

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator

• Water bath sonicator

• Heating block or water bath

Procedure:

• Lipid Film Formation:

  • Dissolve the lipids (e.g., DSPC, cholesterol, and DSPE-PEG-Mannose in a desired molar ratio, for instance, 55:40:5) in the organic solvent in a round-bottom flask.[17]

  • If encapsulating a lipophilic drug, dissolve it with the lipids at this stage.

  • Attach the flask to a rotary evaporator and evaporate the solvent under vacuum at a temperature above the phase transition temperature (Tc) of the main lipid (e.g., 60°C for DSPC).

  • Continue rotation until a thin, uniform lipid film is formed on the inner surface of the flask.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the hydration buffer (pre-heated to above the Tc of the lipid).[13]

  • If encapsulating a hydrophilic drug, dissolve it in the hydration buffer.

  • Rotate the flask gently to ensure the entire film is hydrated. This will form multilamellar vesicles (MLVs).

  • Allow the MLV suspension to swell for 1-2 hours at a temperature above the Tc.

• Size Reduction (Extrusion):

  • To obtain a homogenous population of SUVs, the MLV suspension is subjected to extrusion.[18]

  • Assemble the extruder with the desired pore size polycarbonate membrane (e.g., 100 nm).

  • Equilibrate the extruder to a temperature above the Tc of the lipid mixture.

  • Load the MLV suspension into one of the syringes of the extruder.

  • Pass the suspension through the membrane back and forth for an odd number of passes (e.g., 11-21 times) to ensure a uniform size distribution.[18]

• Purification:

  • To remove the unencapsulated drug, the liposome suspension can be purified by methods such as size exclusion chromatography (e.g., using a Sephadex G-50 column) or dialysis against the hydration buffer.[18]

• Storage:

  • Store the final liposome suspension at 4°C.[18] Avoid freezing, as it can disrupt the liposome structure.

Protocol 2: In Vitro Cell Uptake Study

This protocol describes a typical experiment to evaluate the targeting efficiency of DSPE-PEG-Mannose liposomes to mannose receptor-expressing cells (e.g., RAW 264.7 macrophages).

Materials:

• Mannose receptor-positive cells (e.g., RAW 264.7) and a negative control cell line.

• Fluorescently labeled liposomes (with and without DSPE-PEG-Mannose). A fluorescent lipid (e.g., Rhodamine-PE) can be incorporated during preparation.

• Complete cell culture medium.

• PBS (pH 7.4).

• Trypsin-EDTA.

• Flow cytometer or fluorescence microscope.

• Optional: Free mannose solution for competition assay.

Procedure:

• Cell Seeding:

  • Seed the cells in appropriate culture plates (e.g., 24-well plates for microscopy or 6-well plates for flow cytometry) and allow them to adhere overnight.

• Liposome Incubation:

  • Remove the culture medium and wash the cells with PBS.

  • Add fresh medium containing the fluorescently labeled liposomes (both targeted and non-targeted formulations) at a specific concentration.

  • For a competition assay, pre-incubate a set of cells with a high concentration of free mannose for 30-60 minutes before adding the mannosylated liposomes.[15] This will block the mannose receptors and demonstrate receptor-specific uptake.

  • Incubate the cells with the liposomes for a predetermined time (e.g., 1-4 hours) at 37°C.

• Washing:

  • After incubation, remove the liposome-containing medium and wash the cells three times with ice-cold PBS to remove any non-internalized liposomes.

• Analysis:

  • Fluorescence Microscopy:

    • Fix the cells (e.g., with 4% paraformaldehyde).

    • Mount the coverslips on microscope slides and visualize the cellular uptake of the fluorescent liposomes.

  • Flow Cytometry:

    • Detach the cells using trypsin-EDTA.

    • Resuspend the cells in PBS and analyze the fluorescence intensity of the cell population using a flow cytometer. This will provide a quantitative measure of liposome uptake.

Visualization

Experimental Workflow

Caption: Workflow for liposome preparation and characterization.

Signaling Pathway

Caption: Mannose receptor-mediated endocytosis pathway.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Mannose-coated gadolinium liposomes for improved magnetic resonance imaging in acute pancreatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biochempeg.com [biochempeg.com]
• 6. DSPE-PEG-Mannose, MW 5,000 | BroadPharm [broadpharm.com]
• 8. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 9. DSPE-PEG2000-Mannose - Echelon Biosciences [echelon-inc.com]
• 10. Mannosylated Liposomes – Clodrosome: Liposomal Clodronate [clodrosome.com]
• 11. Involvement of serum mannan binding proteins and mannose receptors in uptake of mannosylated liposomes by macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tus.elsevierpure.com [tus.elsevierpure.com]
• 13. tandfonline.com [tandfonline.com]
• 14. Development of Mannosylated Liposomes Using Synthesized N-Octadecyl-d-Mannopyranosylamine to Enhance Gastrointestinal Permeability for Protein Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. mdpi.com [mdpi.com]
• 17. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Application Notes and Protocols: DSPE-PEG-Mannose in mRNA Vaccine Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of mRNA vaccines has revolutionized the field of vaccinology, offering a potent and adaptable platform for inducing robust immune responses. The efficacy of these vaccines is critically dependent on their delivery vehicle, typically a lipid nanoparticle (LNP). These LNPs protect the delicate mRNA cargo and facilitate its delivery into target cells. To enhance the precision and potency of these vaccines, targeted delivery strategies are being actively explored. One such promising approach involves the surface functionalization of LNPs with ligands that bind to specific receptors on immune cells.

This document provides detailed application notes and protocols for the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)] (DSPE-PEG-Mannose) in the formulation of mRNA vaccines. DSPE-PEG-Mannose is a PEGylated phospholipid that enables the targeting of antigen-presenting cells (APCs), such as dendritic cells (DCs) and macrophages, through the mannose receptor (a C-type lectin receptor). This targeted delivery can lead to enhanced vaccine uptake, improved antigen presentation, and a more potent and specific immune response.

Principle of DSPE-PEG-Mannose in Targeted mRNA Vaccine Delivery

The core principle behind the use of DSPE-PEG-Mannose lies in its ability to engage with mannose receptors predominantly expressed on the surface of APCs.[1][2] By incorporating DSPE-PEG-Mannose into the LNP formulation, the resulting nanoparticles are "decorated" with mannose ligands.[1] These mannose moieties act as a homing device, guiding the LNPs to APCs. Upon binding to the mannose receptor, the LNPs are internalized by the APCs through receptor-mediated endocytosis.[3] Once inside the cell, the mRNA is released into the cytoplasm, where it is translated into the target antigen. This targeted approach ensures that the mRNA is delivered to the key cells responsible for initiating an adaptive immune response, potentially leading to a more efficient and robust vaccination outcome.

Data Presentation: Formulation and Characterization of Mannosylated LNPs

The inclusion of DSPE-PEG-Mannose in LNP formulations can influence their physicochemical properties. The following table summarizes representative quantitative data from studies on LNP formulations, comparing standard PEGylated LNPs with those functionalized with mannose.

Formulation	Ionizable Lipid (mol%)	Phospholipid (mol%)	Cholesterol (mol%)	PEG-Lipid (mol%)	DSPE-PEG-Mannose (mol%)	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Standard LNP	50	10 (DSPC)	38.5	1.5 (DMG-PEG)	0	80 - 120	< 0.2	-5 to +5	> 90%	[4][5]
Mannosylated LNP 1	50	10 (DSPC)	38.5	0	1.5	~150	< 0.3	~+7	> 95%	[6][7]
Mannosylated LNP 2	48	10 (DOPE)	40	1.5 (DMPE-PEG)	0.5	90 - 110	< 0.2	Near-neutral	> 90%	[3][8]
Mannosylated LNP 3	40	10 (DOPE)	48.5	0	1.5	~130	< 0.2	-	> 90%	[9]

Note: The specific properties of LNPs can vary depending on the exact lipid composition, mRNA cargo, and formulation process.

Experimental Protocols

Protocol 1: Formulation of DSPE-PEG-Mannose mRNA-LNPs using Microfluidics

This protocol describes the preparation of mRNA-LNPs using a microfluidic mixing device, a reproducible and scalable method for nanoparticle synthesis.[8][10][11]

Materials:

• Ionizable lipid (e.g., SM-102, DLin-MC3-DMA)

• Phospholipid (e.g., DSPC, DOPE)

• Cholesterol

• DSPE-PEG-Mannose

• Standard PEG-lipid (e.g., DMG-PEG 2000) for control LNPs

• mRNA encoding the antigen of interest in a low pH buffer (e.g., 25 mM citrate (B86180) buffer, pH 4.0)

• Ethanol (B145695) (anhydrous, molecular biology grade)

• Nuclease-free water

• Dialysis cassettes (e.g., 10 kDa MWCO)

• Phosphate-buffered saline (PBS), sterile

Equipment:

• Microfluidic mixing system (e.g., NanoAssemblr)

• Syringe pumps

• Sterile syringes and tubing

• Vortex mixer

• Sterile, nuclease-free microcentrifuge tubes

Procedure:

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of the ionizable lipid, phospholipid, cholesterol, and DSPE-PEG-Mannose in ethanol.

  • For a typical formulation, aim for a molar ratio such as 50% ionizable lipid, 10% phospholipid, 38.5% cholesterol, and 1.5% DSPE-PEG-Mannose.[12] For optimization, the DSPE-PEG-Mannose content can be varied (e.g., 0.5%, 1%, 1.5%).[3]

  • Combine the individual lipid stock solutions in a sterile tube to create the final lipid-ethanol mixture. Vortex thoroughly to ensure complete mixing.

• Preparation of mRNA Solution:

  • Dilute the mRNA to the desired concentration in a low pH aqueous buffer (e.g., 25 mM citrate buffer, pH 4.0). The acidic pH ensures that the ionizable lipid is protonated, facilitating its interaction with the negatively charged mRNA.

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol mixture into one syringe and the mRNA-aqueous solution into another.

  • Set the flow rate ratio (FRR) of the aqueous phase to the ethanol phase, typically 3:1.

  • Set the total flow rate (TFR) to a value that ensures rapid and efficient mixing (e.g., 12 mL/min).

  • Initiate the syringe pumps to mix the two phases in the microfluidic cartridge. The rapid mixing causes a change in solvent polarity, leading to the self-assembly of the lipids around the mRNA, forming LNPs.

  • Collect the resulting LNP suspension in a sterile tube.

• Purification:

  • To remove the ethanol and unencapsulated mRNA, dialyze the LNP suspension against sterile PBS at 4°C.

  • Perform several buffer changes over 12-24 hours to ensure complete removal of ethanol and buffer exchange.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm sterile filter.

  • Store the sterile mRNA-LNP suspension at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Characterization of DSPE-PEG-Mannose mRNA-LNPs

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Method: Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS).[2][8]

• Procedure:

  • Dilute a small aliquot of the LNP suspension in PBS for size and PDI measurements, or in 0.1x PBS for zeta potential measurement to reduce ionic strength.[8]

  • Analyze the sample using a DLS instrument (e.g., Malvern Zetasizer).

  • Record the Z-average diameter (particle size), PDI (a measure of the width of the size distribution), and zeta potential (a measure of the surface charge).[13]

2. mRNA Encapsulation Efficiency:

• Method: RiboGreen assay.[14][]

• Procedure:

  • Prepare two sets of LNP samples.

  • In the first set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA. This will measure the total mRNA.

  • In the second set, do not add lysis buffer. This will measure the free (unencapsulated) mRNA.

  • Add the RiboGreen reagent to both sets of samples and measure the fluorescence (Ex/Em: ~485/525 nm).

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Total mRNA - Free mRNA) / Total mRNA * 100

Protocol 3: In Vitro Evaluation in Dendritic Cells

1. Cell Culture:

• Culture a dendritic cell line (e.g., DC2.4) or bone marrow-derived dendritic cells (BMDCs) in appropriate culture medium.[16][17][18]

2. Transfection:

• Seed the dendritic cells in a multi-well plate.

• Add the DSPE-PEG-Mannose mRNA-LNPs (and control LNPs) to the cells at various concentrations.

• Incubate for a specified period (e.g., 24-48 hours).

3. Assessment of Protein Expression:

• If the mRNA encodes a fluorescent protein (e.g., GFP), assess the transfection efficiency by flow cytometry or fluorescence microscopy.[18]

• If the mRNA encodes a secreted protein, measure the protein concentration in the cell culture supernatant by ELISA.

• For other antigens, intracellular staining followed by flow cytometry can be used.

Protocol 4: In Vivo Immunization and Immune Response Analysis in Mice

1. Animals:

• Use an appropriate mouse strain (e.g., C57BL/6 or BALB/c). All animal procedures must be approved by the institutional animal care and use committee.

2. Immunization:

• Administer the DSPE-PEG-Mannose mRNA-LNP vaccine to the mice via a suitable route, such as intramuscular or subcutaneous injection.[19][20]

• Include control groups receiving standard LNPs or a vehicle control (e.g., PBS).

• A typical immunization schedule involves a prime injection followed by a booster injection 2-3 weeks later.[19]

3. Analysis of Humoral Immune Response:

• Collect blood samples at different time points post-immunization.

• Isolate the serum and measure the antigen-specific antibody titers (e.g., IgG, IgG1, IgG2a) by ELISA.[21]

4. Analysis of Cellular Immune Response:

• At the end of the study, euthanize the mice and isolate splenocytes.

• Perform an enzyme-linked immunosorbent spot (ELISpot) assay to quantify the number of antigen-specific IFN-γ-secreting T cells.[22]

• Alternatively, use intracellular cytokine staining followed by flow cytometry to analyze the activation of CD4+ and CD8+ T cells.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. news-medical.net [news-medical.net]
• 3. Improved mRNA drug efficacy in hepatic cells through mannose functionalization of lipid nanoparticles [odr.chalmers.se]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics [mdpi.com]
• 11. Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 14. ddl-conference.com [ddl-conference.com]
• 16. Kinetics of mRNA delivery and protein translation in dendritic cells using lipid-coated PLGA nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Frontiers | Immunization with a novel mRNA vaccine, TGGT1_216200 mRNA-LNP, prolongs survival time in BALB/c mice against acute toxoplasmosis [frontiersin.org]
• 22. mRNA-LNP vaccines tuned for systemic immunization induce strong antitumor immunity by engaging splenic immune cells - PMC [pmc.ncbi.nlm.nih.gov]

Application of DSPE-PEG-Mannose in Cancer Immunotherapy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The following application notes provide a comprehensive overview of the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-polyethylene glycol-mannose (DSPE-PEG-Mannose) in the development of targeted nanocarriers for cancer immunotherapy. This document details the formulation of DSPE-PEG-Mannose-containing nanoparticles, their interactions with immune cells, and protocols for evaluating their efficacy.

Introduction

DSPE-PEG-Mannose is a functionalized phospholipid used in the formulation of nanoparticles, such as liposomes, to enhance their therapeutic efficacy in cancer immunotherapy. The mannose moiety serves as a targeting ligand for the mannose receptor (CD206), which is highly expressed on the surface of antigen-presenting cells (APCs) like dendritic cells (DCs) and tumor-associated macrophages (TAMs).[1][2] This targeted delivery approach facilitates the efficient uptake of nanoparticle cargo, such as tumor antigens and adjuvants, by these key immune cells, leading to a more robust anti-tumor immune response.

The polyethylene (B3416737) glycol (PEG) linker provides a hydrophilic shield, prolonging the circulation time of the nanoparticles by reducing clearance by the mononuclear phagocyte system. The DSPE anchor ensures stable incorporation of the PEG-mannose conjugate into the lipid bilayer of the nanoparticle.

Mechanism of Action

DSPE-PEG-Mannose-functionalized nanoparticles enhance cancer immunotherapy primarily through targeted delivery to APCs. Upon administration, these nanoparticles circulate in the bloodstream and preferentially accumulate in the tumor microenvironment. The mannose ligands on the nanoparticle surface bind to mannose receptors on DCs and TAMs, triggering receptor-mediated endocytosis.[1][2]

Once internalized, the nanoparticle releases its payload (e.g., tumor antigens, adjuvants) into the cytoplasm of the APCs. The antigens are then processed and presented on Major Histocompatibility Complex (MHC) class I and class II molecules to activate CD8+ and CD4+ T cells, respectively. Adjuvants co-delivered with the antigens enhance this process by stimulating APC maturation and cytokine production. This leads to a potent and specific anti-tumor T-cell response.

Figure 1: Signaling pathway of DSPE-PEG-Mannose nanoparticle-mediated T-cell activation.

Data Presentation

Table 1: Formulation and Physicochemical Properties of DSPE-PEG-Mannose Nanoparticles

Formulation ID	Lipid Composition (molar ratio)	DSPE-PEG-Mannose Content (%)	Particle Size (nm)	Zeta Potential (mV)	Reference
Lip-E7/CpG	SPC:CHOL:DOTAP:DSPE-PEG2000:DSPE-PEG2000-Mannose	Not specified	122.21 ± 8.37	Not specified	[1]
M-NP	PLGA, O-stearoyl mannose	1.2 mg	Not specified	Not specified	[3]
MDNPs	F127-TA, Mannose	Varied	~265	~-4.5	[4]
PLs	HSPC:Cholesterol:DSPE-PEG2000	5.3	Not specified	Not specified	[5]

Table 2: In Vitro Cellular Uptake of DSPE-PEG-Mannose Nanoparticles

Cell Line	Nanoparticle Formulation	Incubation Time	Uptake Efficiency	Key Findings	Reference
J774A.1 Macrophages	M-NP	Not specified	3.1-fold increase with 1.2 mg M-C18	Mannose-dependent uptake confirmed by competitive inhibition.	[3]
U937 Macrophages (M1 and M2)	MDNPs	Not specified	Significantly higher in M2 vs. M1	Dose-dependent uptake, confirming targeting of mannose receptors on M2 macrophages.	[4]
Murine Dendritic Cells	EXO-PEG-man	Not specified	Excellent intracellular uptake	PEG modification decreased non-specific uptake, while mannose conjugation enhanced targeted uptake.	[6]

Table 3: In Vivo Anti-Tumor Efficacy of DSPE-PEG-Mannose Nanoparticles

Tumor Model	Nanoparticle Formulation	Treatment Schedule	Tumor Growth Inhibition	Survival Benefit	Reference
TC-1 Grafted Tumors	Lip-E7/CpG	Not specified	80% vs. control, 78% vs. Free E7/CpG	Not specified	[1]
E.G7 Tumors	MBCP-pOVA	Not specified	Significantly inhibited	Not specified	[7]
B16 Melanoma	M/CpG-ODN-TRP2-Lipo	Not specified	Effectively inhibited	Prolonged survival	[8]

Experimental Protocols

Protocol 1: Preparation of DSPE-PEG-Mannose Liposomes by Thin-Film Hydration

This protocol describes the preparation of liposomes incorporating DSPE-PEG-Mannose using the thin-film hydration method, followed by extrusion for size homogenization.

Materials:

• Lipids (e.g., SPC, Cholesterol, DOTAP, DSPE-PEG2000, DSPE-PEG2000-Mannose)

• Chloroform (B151607) or other suitable organic solvent

• Phosphate-buffered saline (PBS), pH 7.4

• Antigen and/or adjuvant solution

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Water bath sonicator

Procedure:

• Dissolve the lipids, including DSPE-PEG-Mannose, in chloroform in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator under vacuum to form a thin lipid film on the flask wall.

• Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with an aqueous solution containing the antigen and/or adjuvant by vortexing or gentle shaking. This forms multilamellar vesicles (MLVs).

• For size homogenization, subject the MLV suspension to extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm) for a specified number of passes (e.g., 11-21 times).

• The resulting solution should be a translucent suspension of unilamellar vesicles (ULVs).

• Characterize the liposomes for particle size, zeta potential, and encapsulation efficiency.

References

• 1. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting of tumor-associated macrophages made possible by PEG-sheddable, mannose-modified nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. PEGylated nanoparticles interact with macrophages independently of immune response factors and trigger a non-phagocytic, low-inflammatory response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mannose-Modified Serum Exosomes for the Elevated Uptake to Murine Dendritic Cells and Lymphatic Accumulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. scienceopen.com [scienceopen.com]

DSPE-PEG-Mannose for Targeted Dendritic Cell Delivery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)]-mannose (DSPE-PEG-Mannose) to effectively target dendritic cells (DCs). The targeted delivery of therapeutics, antigens, and imaging agents to DCs is a promising strategy in immunotherapy, vaccine development, and diagnostics. The mannose moiety of DSPE-PEG-Mannose facilitates this targeting by binding to the C-type lectin mannose receptor (CD206), which is highly expressed on the surface of dendritic cells.[1][2] This interaction triggers receptor-mediated endocytosis, leading to the internalization of the DSPE-PEG-Mannose-containing nanoparticles and their cargo.

Mechanism of Action: Mannose Receptor-Mediated Endocytosis

Dendritic cells play a pivotal role in initiating and modulating immune responses. The mannose receptor (MR) on their surface recognizes mannose-terminated glycans present on various pathogens, acting as a pattern recognition receptor.[1][2] By mimicking this natural recognition process, DSPE-PEG-Mannose-functionalized nanoparticles can efficiently deliver their payload into the endocytic compartments of DCs.[2] Upon internalization, the cargo can be released and processed for antigen presentation on Major Histocompatibility Complex (MHC) molecules, leading to the activation of T cells and the initiation of an adaptive immune response.[2][3]

Signaling Pathway of Mannose Receptor-Mediated Antigen Presentation

Caption: Mannose Receptor-Mediated Endocytosis and Antigen Presentation Pathway in Dendritic Cells.

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing DSPE-PEG-Mannose for dendritic cell targeting.

Table 1: Nanoparticle Formulation and Characterization

Formulation Component	Molar Ratio (%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DSPE-PEG-Mannose	10	120 ± 15	< 0.2	-25 ± 5	[4]
DSPE-PEG-Mannose	5	150 ± 20	< 0.25	-20 ± 4	[5]
DSPE-PEG-Mannose	15	110 ± 10	< 0.15	-30 ± 6	[5]

Table 2: In Vitro Dendritic Cell Uptake

Nanoparticle Formulation	Cell Line	Incubation Time (h)	Uptake Efficiency (%)	Method	Reference
Mannosylated Liposomes	JAWS II (murine DC)	4	~70%	Flow Cytometry	[5]
Non-Mannosylated Liposomes	JAWS II (murine DC)	4	~30%	Flow Cytometry	[5]
Mannosylated Exosomes	Murine BMDCs	2	Significantly Higher vs. non-mannosylated	Fluorescence Microscopy	[6]

Experimental Protocols

Protocol 1: Formulation of DSPE-PEG-Mannose Liposomes by Thin-Film Hydration

This protocol describes the preparation of liposomes incorporating DSPE-PEG-Mannose using the thin-film hydration method, followed by extrusion for size homogenization.[7]

Materials:

• DSPE-PEG-Mannose

• Phosphatidylcholine (PC) or other structural lipids

• Cholesterol

• Chloroform (B151607)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Liposome (B1194612) extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve DSPE-PEG-Mannose, structural lipids (e.g., PC), and cholesterol in chloroform in a round-bottom flask at a desired molar ratio (e.g., PC:Cholesterol:DSPE-PEG-Mannose at 55:40:5).

  • Attach the flask to a rotary evaporator.

  • Evaporate the chloroform under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 40-50°C) until a thin, uniform lipid film is formed on the flask wall.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with PBS (pH 7.4) by gentle rotation of the flask. The volume of PBS should be chosen to achieve the desired final lipid concentration.

  • Incubate the mixture at a temperature above the lipid phase transition temperature for 1-2 hours to form multilamellar vesicles (MLVs).

• Sonication (Optional):

  • To aid in the dispersion of the lipid film, the MLV suspension can be briefly sonicated in a water bath sonicator.

• Extrusion:

  • For size homogenization, pass the MLV suspension through a liposome extruder equipped with polycarbonate membranes of a defined pore size (e.g., 100 nm).

  • Perform an odd number of passes (e.g., 11-21 times) to ensure a narrow size distribution.

• Storage:

  • Store the resulting unilamellar liposome suspension at 4°C.

Experimental Workflow for Liposome Formulation

Caption: Workflow for the preparation of DSPE-PEG-Mannose liposomes.

Protocol 2: Characterization of Nanoparticles by Dynamic Light Scattering (DLS) and Zeta Potential

This protocol outlines the standard procedure for measuring the size, polydispersity index (PDI), and zeta potential of the formulated nanoparticles.[8][9]

Materials:

• Formulated nanoparticle suspension

• Deionized water or PBS (filtered through a 0.22 µm filter)

• DLS instrument with zeta potential measurement capability

• Disposable cuvettes for size and zeta potential measurements

Procedure:

• Sample Preparation:

  • Dilute the nanoparticle suspension with filtered deionized water or PBS to an appropriate concentration to avoid multiple scattering effects. The optimal concentration should be determined empirically for the specific instrument and sample.

• Instrument Setup:

  • Turn on the DLS instrument and allow it to warm up according to the manufacturer's instructions.

  • Set the measurement parameters, including temperature (e.g., 25°C), solvent viscosity, and refractive index.

• Size and PDI Measurement (DLS):

  • Transfer the diluted sample into a clean, disposable sizing cuvette.

  • Place the cuvette in the instrument's sample holder.

  • Perform at least three replicate measurements to ensure reproducibility.

  • Record the Z-average diameter (particle size) and the polydispersity index (PDI).

• Zeta Potential Measurement:

  • Transfer the diluted sample into a clean, disposable zeta potential cuvette, ensuring no air bubbles are trapped.

  • Place the cuvette in the instrument's sample holder.

  • Perform at least three replicate measurements.

  • Record the average zeta potential value.

Protocol 3: In Vitro Dendritic Cell Uptake Assay by Flow Cytometry

This protocol details a method to quantify the uptake of fluorescently labeled DSPE-PEG-Mannose nanoparticles by dendritic cells using flow cytometry.[10][11]

Materials:

• Dendritic cell line (e.g., JAWS II) or bone marrow-derived dendritic cells (BMDCs)

• Complete cell culture medium

• Fluorescently labeled DSPE-PEG-Mannose nanoparticles (e.g., incorporating a fluorescent lipid)

• Non-labeled DSPE-PEG-Mannose nanoparticles (as a control)

• PBS

• Trypsin-EDTA or cell scraper

• Flow cytometer

• Flow cytometry tubes

Procedure:

• Cell Seeding:

  • Seed dendritic cells in a multi-well plate (e.g., 24-well plate) at a density that will result in 70-80% confluency on the day of the experiment.

  • Incubate the cells overnight at 37°C in a 5% CO₂ incubator.

• Nanoparticle Treatment:

  • On the day of the experiment, remove the culture medium and replace it with fresh medium containing the fluorescently labeled DSPE-PEG-Mannose nanoparticles at the desired concentration.

  • Include control wells with non-labeled nanoparticles and untreated cells.

  • Incubate for a specific time period (e.g., 2, 4, or 8 hours) at 37°C.

• Cell Harvesting and Staining:

  • After incubation, wash the cells twice with cold PBS to remove any non-internalized nanoparticles.

  • Harvest the cells using trypsin-EDTA or a cell scraper.

  • Transfer the cell suspension to flow cytometry tubes.

  • Centrifuge the cells and resuspend the pellet in cold PBS.

• Flow Cytometry Analysis:

  • Analyze the cells on a flow cytometer, exciting the fluorophore with the appropriate laser and detecting the emission in the corresponding channel.

  • Gate on the live cell population based on forward and side scatter properties.

  • Quantify the percentage of fluorescently positive cells and the mean fluorescence intensity (MFI) as a measure of nanoparticle uptake.

Workflow for In Vitro DC Uptake Assay

Caption: Workflow for quantifying nanoparticle uptake by dendritic cells using flow cytometry.

Protocol 4: In Vivo Biodistribution Study

This protocol provides a general framework for assessing the biodistribution of DSPE-PEG-Mannose nanoparticles in a murine model.[12][13]

Materials:

• Animal model (e.g., C57BL/6 mice)

• DSPE-PEG-Mannose nanoparticles labeled with a near-infrared (NIR) fluorescent dye or a radionuclide

• Anesthesia

• In vivo imaging system (e.g., IVIS) or gamma counter

• Surgical tools for organ harvesting

• Saline

Procedure:

• Animal Preparation and Injection:

  • Anesthetize the mice according to approved animal protocols.

  • Administer the labeled nanoparticles via the desired route (e.g., intravenous, subcutaneous).

• In Vivo Imaging (for fluorescently labeled nanoparticles):

  • At various time points post-injection (e.g., 1, 4, 24, 48 hours), image the anesthetized mice using an in vivo imaging system to monitor the whole-body distribution of the nanoparticles.

• Ex Vivo Organ Analysis:

  • At the final time point, euthanize the mice.

  • Perfuse the circulatory system with saline to remove blood from the organs.

  • Carefully dissect and collect major organs (e.g., liver, spleen, lungs, kidneys, lymph nodes, and tumor if applicable).

• Quantification:

  • For fluorescently labeled nanoparticles, image the dissected organs using the in vivo imaging system and quantify the fluorescence intensity per organ.

  • For radiolabeled nanoparticles, weigh each organ and measure the radioactivity using a gamma counter.

  • Express the results as the percentage of injected dose per gram of tissue (%ID/g).

Disclaimer: All animal experiments must be conducted in accordance with institutional guidelines and approved animal care and use protocols.

These application notes and protocols provide a comprehensive guide for researchers interested in leveraging DSPE-PEG-Mannose for targeted delivery to dendritic cells. The provided information, from the underlying mechanism to detailed experimental procedures, should facilitate the successful design and execution of studies in this exciting area of research.

References

• 1. researchgate.net [researchgate.net]
• 2. Mannose receptor - Wikipedia [en.wikipedia.org]
• 3. The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation [frontiersin.org]
• 5. biochempeg.com [biochempeg.com]
• 6. Mannose-Modified Serum Exosomes for the Elevated Uptake to Murine Dendritic Cells and Lymphatic Accumulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. bettersizeinstruments.com [bettersizeinstruments.com]
• 9. materialneutral.info [materialneutral.info]
• 10. A simple in vitro method for evaluating dendritic cell-based vaccinations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An 11-color Flow Cytometric Assay for Identifying, Phenotyping, and Assessing Endocytic Ability of Peripheral Blood Dendritic Cell Subsets in A Single Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In Vivo Biodistribution of Respirable Solid Lipid Nanoparticles Surface-Decorated with a Mannose-Based Surfactant: A Promising Tool for Pulmonary Tuberculosis Treatment? [mdpi.com]
• 13. In vivo studies investigating biodistribution of nanoparticle-encapsulated rhodamine B delivered via dissolving microneedles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Drug Conjugation to DSPE-PEG-Mannose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted drug delivery systems are at the forefront of therapeutic innovation, aiming to enhance efficacy while minimizing systemic toxicity. One promising strategy involves the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)]-Mannose (DSPE-PEG-Mannose) to functionalize nanocarriers, such as liposomes and lipid nanoparticles (LNPs). The mannose moiety serves as a targeting ligand for the mannose receptor (CD206), which is highly expressed on the surface of immune cells like macrophages and dendritic cells (DCs).[1][2][3] This targeted approach facilitates the delivery of therapeutic agents to these specific cell populations, which are pivotal in various pathologies, including cancer and inflammatory diseases.

These application notes provide a comprehensive guide to the techniques and protocols for conjugating drugs to DSPE-PEG-Mannose, either directly to the lipid-PEG conjugate or to a nanocarrier system incorporating this functionalized lipid.

Core Concepts in DSPE-PEG-Mannose Drug Conjugation

The conjugation of drugs to DSPE-PEG-Mannose can be approached in two primary ways:

• Pre-conjugation: The drug is first covalently linked to a reactive derivative of DSPE-PEG (e.g., DSPE-PEG-COOH, DSPE-PEG-Maleimide), and the resulting drug-DSPE-PEG conjugate is then incorporated into a liposome (B1194612) formulation that also contains DSPE-PEG-Mannose.

• Post-conjugation: The drug is conjugated to the surface of a pre-formed liposome that is functionalized with both DSPE-PEG-Mannose and a reactive DSPE-PEG derivative.

The choice of strategy depends on the nature of the drug, its stability during the liposome formulation process, and the desired density of both the targeting ligand and the drug on the liposome surface.

Experimental Protocols

This section details the experimental protocols for the key steps in preparing drug-conjugated, mannose-targeted liposomes.

Protocol 1: Preparation of DSPE-PEG-Mannose Liposomes via Thin-Film Hydration and Extrusion

This protocol describes the formation of unilamellar liposomes incorporating DSPE-PEG-Mannose, which can be subsequently used for drug loading or surface conjugation.[4][5][6]

Materials:

• Primary phospholipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• Cholesterol

• DSPE-PEG(2000)

• DSPE-PEG(2000)-Mannose

• Chloroform (B151607)

• Hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Gas-tight syringes

Procedure:

• Lipid Film Formation:

  • Dissolve the desired molar ratios of DSPC, cholesterol, DSPE-PEG, and DSPE-PEG-Mannose in chloroform in a round-bottom flask. A typical molar ratio might be 55:40:4:1 (DSPC:Cholesterol:DSPE-PEG:DSPE-PEG-Mannose).

  • Remove the chloroform using a rotary evaporator under vacuum at a temperature above the phase transition temperature of the lipids (e.g., 60-65°C for DSPC).

  • Continue to dry the resulting thin lipid film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Warm the hydration buffer to a temperature above the lipid phase transition temperature.

  • Add the warm hydration buffer to the flask containing the dry lipid film. The volume will depend on the desired final lipid concentration.[6]

  • Agitate the flask by gentle rotation to hydrate (B1144303) the lipid film, forming multilamellar vesicles (MLVs). This process may take 30-60 minutes.

• Size Reduction by Extrusion:

  • Assemble the extruder with the desired pore size polycarbonate membrane (e.g., 100 nm).

  • Load the MLV suspension into one of the gas-tight syringes and attach it to one side of the extruder. Attach an empty syringe to the other side.[6]

  • Push the suspension back and forth through the membrane for an odd number of passes (e.g., 11-21 times) to ensure the final liposome suspension is in the alternate syringe.[6]

  • The resulting solution should be a translucent suspension of small unilamellar vesicles (SUVs).

• Storage:

  • Store the prepared liposomes at 4°C.

Protocol 2: Drug Encapsulation in DSPE-PEG-Mannose Liposomes

This protocol describes the passive loading of a hydrophilic drug into the prepared liposomes.

Materials:

• Pre-formed DSPE-PEG-Mannose liposomes (from Protocol 1)

• Hydrophilic drug

• Hydration buffer

• Size exclusion chromatography column (e.g., Sephadex G-50) or dialysis system

Procedure:

• Drug Incorporation:

  • For passive loading, dissolve the hydrophilic drug in the hydration buffer before it is added to the dry lipid film in Protocol 1, step 2.[6]

• Removal of Unencapsulated Drug:

  • Separate the liposome-encapsulated drug from the free drug using size exclusion chromatography or dialysis against the hydration buffer.[6]

Protocol 3: Covalent Conjugation of an Amine-Containing Drug to Carboxylated Liposomes via EDC/NHS Chemistry

This protocol outlines the post-conjugation of a drug with a primary amine to the surface of liposomes containing DSPE-PEG-COOH.

Materials:

• Liposomes prepared with DSPE-PEG-Mannose and DSPE-PEG-COOH

• Amine-containing drug

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation buffer (e.g., 0.1 M MES, pH 6.0)

• Coupling buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., hydroxylamine)

• Purification system (e.g., size exclusion chromatography or dialysis)

Procedure:

• Activation of Carboxyl Groups:

  • Resuspend the liposomes in the activation buffer.

  • Prepare fresh solutions of EDC and Sulfo-NHS in the activation buffer.

  • Add EDC and Sulfo-NHS to the liposome suspension. A molar excess of EDC and Sulfo-NHS over the available carboxyl groups is typically used.

  • Incubate for 15-30 minutes at room temperature with gentle mixing to form reactive NHS esters.[7]

• Removal of Excess Activation Reagents:

  • Immediately purify the activated liposomes from excess EDC and Sulfo-NHS using a desalting column or dialysis against the coupling buffer.

• Conjugation to the Drug:

  • Dissolve the amine-containing drug in the coupling buffer.

  • Add the drug solution to the activated liposome suspension. The molar ratio of drug to liposome will need to be optimized.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Add the quenching solution to deactivate any unreacted NHS esters.

• Purification:

  • Purify the drug-conjugated liposomes from unreacted drug and byproducts using size exclusion chromatography or dialysis.

Protocol 4: Covalent Conjugation of a Thiol-Containing Drug to Maleimide-Functionalized Liposomes

This protocol describes the post-conjugation of a drug containing a sulfhydryl group to liposomes functionalized with DSPE-PEG-Maleimide.

Materials:

• Liposomes prepared with DSPE-PEG-Mannose and DSPE-PEG-Maleimide

• Thiol-containing drug

• Conjugation buffer (e.g., PBS, pH 6.5-7.5)[8]

• Purification system (e.g., size exclusion chromatography or dialysis)

Procedure:

• Preparation:

  • Dissolve the thiol-containing drug in the conjugation buffer. If the drug has disulfide bonds that need to be reduced to expose the thiol group, pre-treat with a reducing agent like TCEP and subsequently remove the reducing agent.

  • Ensure the liposome suspension is in the same conjugation buffer.

• Conjugation:

  • Add the drug solution to the maleimide-functionalized liposome suspension. A 10- to 20-fold molar excess of the maleimide (B117702) groups on the liposome over the thiol-containing drug is often a good starting point for optimization.[9]

  • React for 2-4 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.[8]

• Purification:

  • Purify the drug-conjugated liposomes from the unreacted drug using size exclusion chromatography or dialysis.

Data Presentation

The successful formulation and conjugation should be verified through rigorous characterization. The following tables provide a template for summarizing key quantitative data.

Table 1: Physicochemical Characterization of Liposomes

Formulation	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Plain Liposomes
Mannose-Liposomes
Drug-Mannose-Liposomes

Data to be obtained by Dynamic Light Scattering (DLS).

Table 2: Drug Loading and Encapsulation Efficiency

Formulation	Drug Loading (%)	Encapsulation Efficiency (%)
Drug-Mannose-Liposomes

• Drug Loading (%) = (Mass of drug in liposomes / Total mass of liposomes) x 100

• Encapsulation Efficiency (%) = (Mass of drug in liposomes / Initial mass of drug) x 100[10] Quantification of the drug is typically performed using HPLC or UV-Vis spectrophotometry after disrupting the liposomes.[6][11]

Table 3: Conjugation Efficiency

Conjugation Method	Molar Ratio (Reactive Lipid:Drug)	Conjugation Efficiency (%)
EDC/NHS
Maleimide-Thiol

• Conjugation Efficiency (%) = (Moles of conjugated drug / Initial moles of drug) x 100 Characterization can be performed using techniques like NMR spectroscopy to confirm the formation of the covalent bond.[12][13]

Visualization of Workflows and Pathways

Experimental Workflow for Drug Conjugation

The following diagram illustrates a general workflow for the preparation of drug-conjugated, mannose-targeted liposomes.

Caption: Workflow for preparing drug-conjugated mannose-targeted liposomes.

Mannose Receptor-Mediated Endocytosis Pathway

This diagram illustrates the cellular uptake mechanism of mannose-functionalized liposomes.

Caption: Cellular uptake via mannose receptor-mediated endocytosis.

Conclusion

The conjugation of drugs to DSPE-PEG-Mannose provides a powerful platform for targeted delivery to immune cells. The protocols and guidelines presented here offer a framework for the successful development and characterization of such advanced therapeutic systems. Careful optimization of the formulation and conjugation parameters is crucial for achieving the desired physicochemical properties and biological activity.

References

• 1. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liposome: Encapsula's Scientific Blog: Mannosylated Liposomes [liposomes.org]
• 3. Mannosylated Liposomes – Clodrosome: Liposomal Clodronate [clodrosome.com]
• 4. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mannose-modified liposome designed for epitope peptide drug delivery in cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 8. broadpharm.com [broadpharm.com]
• 9. broadpharm.com [broadpharm.com]
• 10. researchgate.net [researchgate.net]
• 11. Reexamining the effects of drug loading on the in vivo performance of PEGylated liposomal doxorubicin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DSPE-PEG-Mannose in Gene Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)] (DSPE-PEG-Mannose) for targeted gene delivery. The information presented is intended to guide researchers in designing and executing experiments for the development of efficient and cell-specific gene therapies.

Introduction

DSPE-PEG-Mannose is a functionalized phospholipid integral to the construction of targeted drug and gene delivery systems, particularly lipid nanoparticles (LNPs) and liposomes. The mannose moiety serves as a targeting ligand for the mannose receptor (CD206), a C-type lectin predominantly expressed on the surface of antigen-presenting cells (APCs) such as dendritic cells (DCs) and macrophages. This targeted approach enhances the internalization of genetic material into these specific cell types, offering significant advantages for immunotherapy and vaccine development. The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) component acts as a lipid anchor, while the polyethylene (B3416737) glycol (PEG) linker provides a hydrophilic spacer, increasing circulation time and stability of the nanoparticles in vivo.

Key Applications in Gene Delivery

• Targeted Delivery to Dendritic Cells: DSPE-PEG-Mannose facilitates the specific delivery of genetic material (e.g., plasmid DNA, mRNA, siRNA) to dendritic cells. This is crucial for applications in cancer immunotherapy and vaccination, where DCs play a pivotal role in initiating an antigen-specific immune response.

• Enhanced Transfection Efficiency: Studies have demonstrated that the incorporation of DSPE-PEG-Mannose into liposomal formulations significantly enhances transfection efficiency in mannose receptor-expressing cells compared to non-targeted formulations.

• Development of mRNA Vaccines: The targeted delivery of mRNA to APCs is a key strategy in the development of potent mRNA vaccines. DSPE-PEG-Mannose is a critical component in LNP formulations for this purpose.

• Gene Silencing in Macrophages: By delivering siRNA specifically to macrophages, DSPE-PEG-Mannose-containing nanoparticles can be used to modulate inflammatory responses or target macrophage-related diseases.

Quantitative Data Summary

The following tables summarize quantitative data from studies utilizing DSPE-PEG-Mannose for gene delivery, providing a comparative overview of formulation parameters and transfection efficiencies.

Formulation Composition (molar ratio)	Nanoparticle Size (nm)	Zeta Potential (mV)	Gene Delivered	Target Cell Type	In Vitro Transfection Efficiency (% of cells)	In Vivo Transfection Efficiency (% of cells)	Reference
DSPE-PEG-Mannose / BCAT / DOPE (10:60:30)	Not specified	Not specified	gWIZ GFP plasmid	Dendritic Cells	High	Not specified
M-PEG-PE-Lipo-pEGFP	237	Not specified	pEGFP plasmid	Kupffer Cells	51	43
Lipo-pEGFP (non-targeted)	Not specified	Not specified	pEGFP plasmid	Kupffer Cells	30	27
Naked pEGFP	Not specified	Not specified	pEGFP plasmid	Kupffer Cells	Not specified	1.5

Experimental Protocols

Protocol 1: Preparation of DSPE-PEG-Mannose Containing Liposomes for Gene Delivery

This protocol is based on the reverse-phase evaporation method described for preparing mannose-modified liposomes.

Materials:

• DSPE-PEG-Mannose

• Cationic lipid (e.g., BCAT, DOTAP)

• Helper lipid (e.g., DOPE, Cholesterol)

• Plasmid DNA or mRNA

• Chloroform (B151607)

• Phosphate Buffered Saline (PBS), pH 7.4

• Nuclease-free water

Equipment:

• Rotary evaporator

• Probe sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

Procedure:

• Lipid Film Hydration:

  • Dissolve DSPE-PEG-Mannose, cationic lipid, and helper lipid in chloroform in a round-bottom flask at the desired molar ratio (e.g., 10:60:30 DSPE-PEG-Mannose:BCAT:DOPE).

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Further dry the film under vacuum for at least 1 hour to remove any residual solvent.

• Hydration and Liposome (B1194612) Formation:

  • Hydrate the lipid film with a solution of the genetic material (plasmid DNA or mRNA) in nuclease-free water or PBS by gentle rotation.

  • The mixture is then sonicated using a probe sonicator in an ice bath to form a stable water-in-oil emulsion.

• Solvent Removal and Liposome Formation:

  • The chloroform is then evaporated from the emulsion using a rotary evaporator to form a colloidal suspension of liposomes.

• Extrusion (Optional but Recommended):

  • To obtain unilamellar vesicles with a uniform size distribution, subject the liposome suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm). Pass the suspension through the extruder 10-20 times.

• Characterization:

  • Determine the particle size and zeta potential of the formulated liposomes using a DLS instrument.

  • Quantify the encapsulation efficiency of the genetic material using a suitable assay (e.g., PicoGreen assay for DNA).

Protocol 2: In Vitro Transfection of Dendritic Cells

Materials:

• Bone marrow-derived dendritic cells (BMDCs) or a DC cell line (e.g., JAWS II)

• Complete culture medium (e.g., RPMI 1640 with 10% FBS, 1% Penicillin-Streptomycin, and appropriate cytokines like GM-CSF and IL-4 for BMDCs)

• DSPE-PEG-Mannose liposomes complexed with a reporter gene (e.g., GFP plasmid)

• Non-targeted liposomes (control)

• Naked plasmid DNA (control)

• Transfection reagent (e.g., Lipofectamine as a positive control)

• 96-well or 24-well tissue culture plates

• Flow cytometer

Procedure:

• Cell Seeding:

  • Seed the dendritic cells in a 96-well or 24-well plate at a density of 5 x 10^4 to 2 x 10^5 cells per well.

  • Allow the cells to adhere and stabilize overnight in a humidified incubator at 37°C and 5% CO2.

• Preparation of Lipoplexes:

  • On the day of transfection, dilute the DSPE-PEG-Mannose liposomes and the plasmid DNA separately in serum-free medium.

  • Gently mix the diluted liposomes and plasmid DNA at an optimized N:P (nitrogen to phosphate) ratio (e.g., 5:1) and incubate at room temperature for 20-30 minutes to allow for complex formation.

• Transfection:

  • Remove the culture medium from the cells and wash once with PBS.

  • Add the lipoplex solution to the cells. Also, include control wells with non-targeted lipoplexes, naked DNA, and a commercial transfection reagent.

  • Incubate the cells with the transfection complexes for 4-6 hours at 37°C.

• Post-Transfection:

  • After the incubation period, remove the transfection medium and replace it with fresh complete culture medium.

  • Incubate the cells for another 24-48 hours to allow for gene expression.

• Analysis of Transfection Efficiency:

  • Harvest the cells and analyze the expression of the reporter gene (e.g., GFP) using a flow cytometer.

  • The percentage of GFP-positive cells will indicate the transfection efficiency.

Visualizations

Signaling Pathway: Mannose Receptor-Mediated Endocytosis

Caption: Mannose receptor-mediated endocytosis of a DSPE-PEG-Mannose LNP.

Experimental Workflow: LNP Formulation and In Vitro Transfection

Caption: Workflow for LNP formulation and in vitro gene delivery.

Logical Relationship: Advantages of DSPE-PEG-Mannose in Gene Delivery

Caption: Key components and advantages of DSPE-PEG-Mannose.

Application Notes and Protocols for the Formulation of Stable DSPE-PEG-Mannose Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of therapeutic payloads, including mRNA, siRNA, and small molecule drugs. The incorporation of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) conjugated to polyethylene (B3416737) glycol (PEG) and functionalized with mannose (DSPE-PEG-Mannose) offers a strategic advantage for targeted drug delivery. The mannose ligand facilitates active targeting to cells expressing mannose receptors, such as macrophages and dendritic cells, which are key players in various pathological conditions.[1] This document provides detailed protocols for the formulation, characterization, and stability assessment of DSPE-PEG-Mannose LNPs, enabling researchers to develop stable and targeted nanomedicines.

Data Presentation

Table 1: Physicochemical Properties of DSPE-PEG-Mannose LNPs

Formulation ID	Lipid Composition (molar ratio)	DSPE-PEG-Mannose (mol%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
LNP-Man-1	Ionizable lipid:DSPC:Cholesterol:DSPE-PEG-Mannose (50:10:38.5:1.5)	1.5	80 - 150	< 0.2	-5 to +5	> 90%
LNP-Man-2	Ionizable lipid:DSPC:Cholesterol:DSPE-PEG:DSPE-PEG-Mannose (50:10:38:1:1)	1.0	90 - 160	< 0.2	-5 to +5	> 90%
LNP-Man-3	Cationic lipid:DOPE:Cholesterol:DSPE-PEG-Mannose (50:15:33.5:1.5)	1.5	100 - 200	< 0.25	+10 to +30	> 85%

Note: The specific ionizable/cationic lipid, DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine), and Cholesterol (Chol) ratios can be optimized for specific applications. The data presented are representative values from various studies.

Table 2: Stability of DSPE-PEG-Mannose LNPs under Various Storage Conditions

Formulation ID	Storage Temperature	Storage Duration	Initial Particle Size (nm)	Final Particle Size (nm)	Change in PDI
LNP-Man-1	4°C	3 weeks	115	120	< 0.05
LNP-Man-1	-20°C (with 10% sucrose)	3 weeks	115	118	< 0.05
LNP-Man-1	-80°C (with 10% sucrose)	> 5 months	120	125	< 0.05

Note: The inclusion of cryoprotectants such as sucrose (B13894) or trehalose (B1683222) is crucial for maintaining stability during freeze-thaw cycles and long-term storage at sub-zero temperatures.[2][3]

Experimental Protocols

Protocol 1: Formulation of DSPE-PEG-Mannose LNPs using Microfluidic Mixing

This protocol describes the formulation of LNPs using a microfluidic device, which allows for precise control over particle size and distribution.

Materials:

• Ionizable lipid (e.g., SM-102, DLin-MC3-DMA)

• DSPC

• Cholesterol

• DSPE-PEG-Mannose

• Ethanol (B145695) (anhydrous)

• Aqueous buffer (e.g., 25 mM citrate (B86180) buffer, pH 4.0 for ionizable lipids; PBS, pH 7.4 for cationic lipids)

• Payload (e.g., mRNA, siRNA)

• Microfluidic mixing system (e.g., NanoAssemblr)

Procedure:

• Preparation of Lipid Stock Solution:

  • Dissolve the ionizable lipid, DSPC, cholesterol, and DSPE-PEG-Mannose in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).[4]

  • The total lipid concentration in the ethanol phase is typically between 10-25 mg/mL.

• Preparation of Aqueous Phase:

  • Dissolve the payload (e.g., mRNA) in the aqueous buffer at a specific concentration.

• Microfluidic Mixing:

  • Set the total flow rate (TFR) and flow rate ratio (FRR) on the microfluidic system. A common TFR is 12 mL/min and a common FRR of the aqueous to organic phase is 3:1.[5][6]

  • Load the lipid-ethanol solution and the aqueous payload solution into their respective inlets.

  • Initiate the mixing process. The rapid mixing of the two phases leads to the self-assembly of LNPs.

• Purification:

  • The resulting LNP dispersion is typically diluted with PBS (pH 7.4).

  • Purify the LNPs to remove ethanol and unencapsulated payload using tangential flow filtration (TFF) or dialysis against PBS.

Protocol 2: Formulation of DSPE-PEG-Mannose LNPs using Hot High-Shear Homogenization and Ultrasonication

This method is suitable for producing solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).

Materials:

• Solid lipid (e.g., Glyceryl monostearate)

• Liquid lipid (for NLCs, e.g., Oleic acid)

• DSPE-PEG-Mannose

• Surfactant (e.g., Tween 80, Pluronic F68)

• Aqueous phase (e.g., distilled water)

• Payload

• High-shear homogenizer

• Probe sonicator

Procedure:

• Preparation of Lipid Phase:

  • Melt the solid lipid (and liquid lipid for NLCs) by heating to approximately 5-10°C above its melting point.

  • Add the DSPE-PEG-Mannose and the lipophilic payload to the molten lipid mixture and stir until a homogenous solution is formed.

• Preparation of Aqueous Phase:

  • Heat the aqueous phase containing the surfactant to the same temperature as the lipid phase.

• Homogenization:

  • Add the hot aqueous phase to the molten lipid phase and immediately homogenize using a high-shear homogenizer at 10,000-20,000 rpm for 5-10 minutes to form a coarse pre-emulsion.

• Ultrasonication:

  • Subject the pre-emulsion to high-power ultrasonication using a probe sonicator for 3-5 minutes. This reduces the particle size to the nanometer range.

• Cooling and Solidification:

  • Cool down the nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid nanoparticles.

• Purification:

  • The LNP suspension can be purified by centrifugation or dialysis to remove excess surfactant and unencapsulated drug.

Protocol 3: Characterization of DSPE-PEG-Mannose LNPs

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Technique: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute the LNP suspension in an appropriate buffer (e.g., PBS).

  • Measure the particle size, PDI, and zeta potential using a DLS instrument (e.g., Malvern Zetasizer).

  • Perform measurements in triplicate.

2. Encapsulation Efficiency (EE):

• Technique: RiboGreen Assay (for nucleic acids)

• Procedure:

  • Prepare two sets of LNP samples.

  • To one set, add a lysis buffer (e.g., 0.1% Triton X-100) to disrupt the LNPs and release the encapsulated nucleic acid (Total RNA).[7]

  • The other set remains untreated to measure the amount of free, unencapsulated nucleic acid.

  • Add the RiboGreen reagent to both sets and measure the fluorescence.

  • Calculate the EE using the following formula: EE (%) = [(Total RNA - Free RNA) / Total RNA] x 100

3. Confirmation of Mannose Surface Display:

• Technique: Concanavalin A (ConA) Binding Assay

• Procedure:

  • Incubate the DSPE-PEG-Mannose LNPs with ConA, a lectin that specifically binds to mannose residues.[8]

  • Measure the particle size of the LNPs before and after incubation with ConA using DLS.

  • A significant increase in particle size after incubation indicates the successful display of mannose on the LNP surface due to ConA-induced aggregation.[8]

Protocol 4: Stability Assessment of DSPE-PEG-Mannose LNPs

Procedure:

• Divide the LNP formulation into several aliquots.

• Store the aliquots at different temperatures (e.g., 4°C, -20°C, and -80°C). For frozen samples, it is recommended to add a cryoprotectant like 10% (w/v) sucrose.[3]

• At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), thaw one aliquot from each storage condition.

• Analyze the samples for particle size, PDI, and encapsulation efficiency as described in Protocol 3.

• Compare the results to the initial measurements to assess the stability of the formulation. A stable formulation will show minimal changes in these parameters over time.

Visualizations

Caption: Experimental workflow for DSPE-PEG-Mannose LNP formulation and characterization.

Caption: Mannose receptor-mediated endocytosis pathway for LNP uptake.[9][10][11]

References

• 1. mdpi.com [mdpi.com]
• 2. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Analysis of PEG-lipid anchor length on lipid nanoparticle pharmacokinetics and activity in a mouse model of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modified PEG-Lipids Enhance the Nasal Mucosal Immune Capacity of Lipid Nanoparticle mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Conjugation of Mannans to Enhance the Potency of Liposome Nanoparticles for the Delivery of RNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mannose receptor - Wikipedia [en.wikipedia.org]
• 11. The Mannose Receptor Ligands and the Macrophage Glycome - PMC [pmc.ncbi.nlm.nih.gov]

A Practical Guide to DSPE-PEG-Mannose Surface Modification for Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and practical protocols for the surface modification of drug delivery systems using 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)]-Mannose (DSPE-PEG-Mannose). This functionalized lipid is instrumental in developing targeted therapies, particularly for applications requiring specific recognition by mannose receptors expressed on various cell types, including immune cells and certain cancer cells.[1][][3][4]

Introduction to DSPE-PEG-Mannose

DSPE-PEG-Mannose is a phospholipid conjugate that combines the biocompatible and stealth properties of polyethylene (B3416737) glycol (PEG) with the targeting specificity of mannose.[5] The DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) component serves as a lipid anchor, allowing for stable incorporation into the lipid bilayers of nanoparticles, liposomes, and other lipid-based drug carriers.[6] The PEG spacer provides a hydrophilic shield that reduces non-specific protein binding and prolongs circulation time in the bloodstream.[6][7] The terminal mannose moiety facilitates active targeting to cells expressing mannose receptors, such as macrophages and dendritic cells, through receptor-mediated endocytosis.[8][9]

Key Properties and Applications:

• Targeted Drug Delivery: DSPE-PEG-Mannose is utilized to deliver therapeutic agents, including small molecule drugs, peptides, and nucleic acids (like mRNA), to specific cell types.[10][11]

• Vaccine Development: It can be used to construct liposomal vaccines to enhance the anti-tumor effects of the vaccine.[12]

• Immunotherapy: By targeting antigen-presenting cells, it can modulate immune responses.[]

• Research Tool: It is valuable in studying cell-surface interactions and glycan recognition.[]

A variety of DSPE-PEG-Mannose conjugates are commercially available with different PEG molecular weights (e.g., 2000, 5000, 10000, 20000 Da), allowing for optimization of nanoparticle properties.[4][13][14]

Mechanism of Action: Mannose Receptor-Mediated Endocytosis

The mannose receptor (CD206) is a C-type lectin receptor primarily found on the surface of macrophages, immature dendritic cells, and liver sinusoidal endothelial cells.[9] It plays a crucial role in both innate and adaptive immunity by recognizing and internalizing glycoproteins and pathogens with terminal mannose, fucose, and N-acetylglucosamine residues.[9]

Upon binding of a DSPE-PEG-Mannose modified nanoparticle to the mannose receptor, the complex is internalized via clathrin-mediated endocytosis.[9][15] The nanoparticle is then trafficked into early endosomes.[15] This targeted uptake mechanism can significantly enhance the delivery of encapsulated cargo into the target cells, leading to improved therapeutic efficacy.[16] Mannosylation of antigens has been shown to dramatically enhance their presentation by dendritic cells, which can be beneficial for vaccine design.[17]

Signaling Pathway of Mannose Receptor-Mediated Endocytosis

Caption: Mannose receptor-mediated endocytosis pathway.

Experimental Protocols

This section provides detailed protocols for the preparation and characterization of DSPE-PEG-Mannose modified liposomes.

3.1. Protocol for Preparation of Mannose-Modified Liposomes

This protocol is adapted from the reverse-phase evaporation method.[18]

Materials:

• L-alpha-phosphatidylcholine (SPC)

• Cholesterol (CHOL)

• 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP)

• DSPE-PEG(2000)

• DSPE-PEG(2000)-Mannose

• Therapeutic agent (e.g., peptide, CpG ODN)

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Dissolve SPC, CHOL, DOTAP, DSPE-PEG(2000), and DSPE-PEG(2000)-Mannose in chloroform in a round-bottom flask. The molar ratio of the lipids should be optimized for the specific application. A starting point could be a total lipid concentration of 10-20 mg/mL. The percentage of DSPE-PEG-Mannose can be varied, for instance, from 0.5 to 5 mol%.

• Prepare an aqueous solution of the therapeutic agent in PBS.

• Add the aqueous solution to the lipid-chloroform mixture.

• Emulsify the mixture by sonication in an ice bath using a probe sonicator to form a stable water-in-oil emulsion.

• Remove the chloroform from the emulsion by rotary evaporation under reduced pressure.

• As the organic solvent is removed, a viscous gel will form, which will then collapse to form a colloidal suspension of liposomes.

• Hydrate the resulting lipid film with PBS for 15 minutes.[18]

• To obtain unilamellar vesicles of a specific size, the liposome (B1194612) suspension can be extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.

• Purify the liposomes from unencapsulated material by dialysis or size exclusion chromatography.

Experimental Workflow for Liposome Preparation

Caption: Workflow for preparing mannose-modified liposomes.

3.2. Protocol for Characterization of Mannose-Modified Liposomes

3.2.1. Particle Size and Zeta Potential Analysis

Methodology:

• Dilute the liposome suspension in deionized water or PBS.

• Measure the hydrodynamic diameter (particle size) and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

• Measure the surface charge (zeta potential) using Laser Doppler Velocimetry.

• Perform measurements in triplicate and report the average values with standard deviation.

3.2.2. Quantification of DSPE-PEG-Mannose Incorporation

Methodology:

• To accurately determine the amount of DSPE-PEG-Mannose on the surface, the nanoparticles need to be purified from excess lipids. This can be achieved using sucrose (B13894) density gradient centrifugation.[19]

• Prepare a discontinuous sucrose gradient (e.g., 50%, 30%, 10% sucrose layers).

• Layer the nanoparticle suspension on top of the gradient and centrifuge at high speed.

• The nanoparticles will band at a specific density, separated from the free lipids.

• To quantify the incorporated PEG-lipid, a fluorescently labeled version, such as DSPE-PEG-CF (carboxyfluorescein), can be used during formulation.[19]

• After purification, the fluorescence of the nanoparticle band can be measured and compared to a standard curve of the fluorescent lipid to determine the concentration. The incorporation efficiency can be calculated as the ratio of the amount of incorporated PEG-lipid to the initial amount used in the formulation.

3.2.3. In Vitro Cell Uptake Studies

Methodology:

• Culture mannose receptor-positive cells (e.g., RAW 264.7 macrophages) and mannose receptor-negative control cells.

• Prepare fluorescently labeled liposomes (e.g., by incorporating a lipophilic dye like DiI or DiD).

• Incubate the cells with the fluorescently labeled mannose-modified liposomes and control (unmodified) liposomes for a specific period (e.g., 2-4 hours).

• For competitive inhibition studies, pre-incubate the cells with an excess of free mannose before adding the mannose-modified liposomes.

• Wash the cells thoroughly with cold PBS to remove non-internalized liposomes.

• Analyze the cellular uptake of the liposomes using:

  • Fluorimetry: Lyse the cells and measure the fluorescence intensity of the cell lysate.

  • Flow Cytometry: Quantify the percentage of fluorescently positive cells and the mean fluorescence intensity.

  • Confocal Microscopy: Visualize the intracellular localization of the liposomes.

Data Presentation

The following tables provide examples of how to structure the quantitative data obtained from the characterization experiments.

Table 1: Physicochemical Properties of Liposomes

Formulation	Molar % DSPE-PEG-Mannose	Mean Diameter (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD
Control Liposomes	0	115.3 ± 5.2	0.12 ± 0.02	-15.8 ± 1.5
Mannose Liposomes	0.5	122.2 ± 8.4[18]	0.15 ± 0.03	-12.3 ± 1.8
Mannose Liposomes	1.0	125.6 ± 6.8	0.14 ± 0.02	-11.5 ± 2.1
Mannose Liposomes	2.5	130.1 ± 7.5	0.16 ± 0.03	-9.7 ± 1.9
Mannose Liposomes	5.0	138.4 ± 9.1	0.18 ± 0.04	-8.2 ± 2.3

Table 2: DSPE-PEG-Mannose Incorporation Efficiency

Input Molar % DSPE-PEG-Mannose	Measured Molar % DSPE-PEG-Mannose ± SD	Incorporation Efficiency (%)
0.5	0.45 ± 0.05	90
1.0	0.88 ± 0.07	88
2.5	2.15 ± 0.12	86
5.0	4.10 ± 0.21	82

Table 3: In Vitro Cellular Uptake in RAW 264.7 Macrophages

Liposome Formulation	Mean Fluorescence Intensity ± SD	% Uptake relative to Control
Control Liposomes	150 ± 25	100
Mannose Liposomes	450 ± 40	300
Mannose Liposomes + Free Mannose	180 ± 30	120

Conclusion

DSPE-PEG-Mannose is a versatile and effective tool for the surface modification of drug delivery systems to achieve targeted delivery to mannose receptor-expressing cells. The protocols and data presentation formats provided in this guide offer a framework for the successful implementation and characterization of these advanced drug carriers. Careful optimization of the formulation parameters and thorough characterization are essential for developing safe and effective targeted therapies.

References

• 1. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 3. DSPE-Mannose - CD Bioparticles [cd-bioparticles.net]
• 4. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 5. DSPE-PEG-Mannose, MW 20,000 | BroadPharm [broadpharm.com]
• 6. DSPE-PEG-Mannose|CAS|DC Chemicals [dcchemicals.com]
• 7. DSPE-PEG2000-Mannose - Echelon Biosciences [echelon-inc.com]
• 8. Exploitation of the Macrophage Mannose Receptor (CD206) in Infectious Disease Diagnostics and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mannose receptor - Wikipedia [en.wikipedia.org]
• 10. DSPE-PEG-Mannose for Drug Delivery System- Huateng Pharma [en.huatengsci.com]
• 11. biochempeg.com [biochempeg.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. DSPE-PEG-Mannose, MW 10,000 | BroadPharm [broadpharm.com]
• 14. DSPE-PEG-Mannose - CD Bioparticles [cd-bioparticles.net]
• 15. The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Improved mRNA drug efficacy in hepatic cells through mannose functionalization of lipid nanoparticles [odr.chalmers.se]
• 17. Mannose receptor-mediated uptake of antigens strongly enhances HLA class II-restricted antigen presentation by cultured dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: DSPE-PEG-Mannose for Blood-Brain Barrier Traversal

For Researchers, Scientists, and Drug Development Professionals

Introduction

The blood-brain barrier (BBB) presents a formidable challenge in the development of therapeutics for central nervous system (CNS) disorders. Its tightly regulated interface restricts the passage of most drugs from the systemic circulation into the brain. To overcome this obstacle, targeted drug delivery systems are being extensively investigated. One promising strategy involves the use of nanoparticles functionalized with ligands that can engage with specific receptors expressed on the brain endothelial cells, thereby facilitating transport across the BBB.

This document provides detailed application notes and protocols for the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)] conjugated to mannose (DSPE-PEG-Mannose) to functionalize nanoparticles for enhanced delivery across the BBB. Mannose-targeted nanoparticles leverage the presence of mannose receptors, such as the Mannose Receptor (CD206) and the Mannose-6-Phosphate Receptor, on brain endothelial cells to trigger receptor-mediated transcytosis, a process that actively transports substances across the barrier.

These protocols are intended to guide researchers in the synthesis, characterization, and evaluation of DSPE-PEG-Mannose functionalized nanoparticles for brain delivery applications.

Mechanism of Action: Mannose-Mediated BBB Crossing

The primary mechanism by which DSPE-PEG-Mannose functionalized nanoparticles are thought to cross the BBB is through receptor-mediated endocytosis, specifically via the mannose receptor. This process is an active transport mechanism that allows for the selective uptake of ligands.[1] The mannose moieties on the surface of the nanoparticles bind to mannose receptors on the luminal side of the brain endothelial cells. This binding event initiates a signaling cascade that leads to the internalization of the nanoparticle within a clathrin-coated vesicle.[1][2][3][4] The vesicle is then transported across the endothelial cell cytoplasm and released on the abluminal side, effectively delivering the nanoparticle and its therapeutic cargo into the brain parenchyma.

Figure 1: Mannose Receptor-Mediated Transcytosis across the BBB.

Experimental Protocols

Protocol 1: Synthesis of DSPE-PEG-Mannose Functionalized Liposomes

This protocol describes the preparation of mannose-targeted liposomes using the thin-film hydration method.

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000)

• DSPE-PEG2000-Mannose

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.4

• Drug to be encapsulated (optional)

Procedure:

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve DSPC, cholesterol, DSPE-PEG2000, and DSPE-PEG-Mannose in chloroform at a desired molar ratio (e.g., 55:40:4:1).

  • If encapsulating a lipophilic drug, dissolve it in the chloroform with the lipids.

  • Remove the chloroform using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature (for DSPC, >55°C) to form a thin, uniform lipid film on the flask wall.

  • Dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with PBS (pH 7.4) by rotating the flask at a temperature above the lipid phase transition temperature for 1-2 hours.

  • If encapsulating a hydrophilic drug, it should be dissolved in the PBS used for hydration.

  • This process results in the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles with a uniform size, subject the MLV suspension to extrusion.

  • Pass the suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.

  • Perform an odd number of passes (e.g., 11-21 times) to ensure a homogenous size distribution.

• Purification:

  • Remove any unencapsulated drug by dialysis against PBS or by using size exclusion chromatography.

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Assess the encapsulation efficiency of the drug using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC) after lysing the liposomes with a detergent like Triton X-100.

Figure 2: Workflow for DSPE-PEG-Mannose Liposome Synthesis.

Protocol 2: In Vitro Blood-Brain Barrier Model (Transwell Assay)

This protocol outlines the use of a transwell system with a co-culture of brain endothelial cells and astrocytes to evaluate the permeability of DSPE-PEG-Mannose functionalized nanoparticles. The bEnd.3 (murine) or hCMEC/D3 (human) cell lines are commonly used for this purpose.

Materials:

• bEnd.3 or hCMEC/D3 cells

• Rat or human astrocytes

• Transwell inserts (e.g., 24-well, 0.4 µm pore size)

• Cell culture medium and supplements

• DSPE-PEG-Mannose nanoparticles (and non-targeted control nanoparticles)

• Fluorescent marker (e.g., FITC-dextran)

• Transendothelial Electrical Resistance (TEER) measurement system

Procedure:

• Cell Seeding:

  • Coat the bottom of the transwell inserts (apical side) with an appropriate extracellular matrix protein (e.g., collagen I or fibronectin).

  • Seed the brain endothelial cells (e.g., bEnd.3 or hCMEC/D3) onto the apical side of the transwell insert.

  • Seed astrocytes on the bottom of the well plate (basolateral side).

  • Culture the cells until a confluent monolayer is formed, which typically takes several days.

• Barrier Integrity Assessment:

  • Monitor the formation of a tight barrier by measuring the TEER daily. A stable and high TEER value indicates a well-formed barrier.[5][6][7][8]

  • The permeability of the monolayer can also be assessed by measuring the passage of a fluorescent marker like FITC-dextran from the apical to the basolateral chamber.

• Nanoparticle Permeability Assay:

  • Once the barrier is established (stable TEER), replace the medium in the apical chamber with medium containing the DSPE-PEG-Mannose nanoparticles and control nanoparticles at a known concentration.

  • At various time points (e.g., 2, 4, 6, 24 hours), collect samples from the basolateral chamber.

  • Quantify the concentration of nanoparticles in the collected samples using a suitable method (e.g., fluorescence measurement if the nanoparticles are fluorescently labeled, or by quantifying an encapsulated drug).

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the rate of nanoparticle transport to the basolateral chamber

    • A is the surface area of the transwell membrane

    • C0 is the initial concentration of nanoparticles in the apical chamber

Protocol 3: In Vivo Biodistribution Study

This protocol describes a method to assess the brain accumulation of DSPE-PEG-Mannose nanoparticles in a rodent model.

Materials:

• DSPE-PEG-Mannose nanoparticles (and non-targeted controls), labeled with a detectable marker (e.g., a fluorescent dye or a radionuclide).

• Laboratory animals (e.g., mice or rats).

• Anesthesia.

• Tissue homogenization equipment.

• Detection system appropriate for the label used (e.g., fluorescence plate reader, gamma counter).

Procedure:

• Animal Administration:

  • Administer the labeled nanoparticles to the animals via intravenous (i.v.) injection through the tail vein.

• Tissue Collection:

  • At predetermined time points (e.g., 1, 4, 24 hours) post-injection, anesthetize the animals and perfuse transcardially with saline to remove blood from the organs.

  • Excise the brain and other major organs (liver, spleen, kidneys, lungs, heart).

• Sample Processing:

  • Weigh each organ.

  • Homogenize the tissues in an appropriate buffer.

• Quantification:

  • Measure the amount of the label in each tissue homogenate using the appropriate detection system.

• Data Analysis:

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.[9] %ID/g = (Amount of label in organ / Total injected dose) / Weight of the organ (g) * 100

Data Presentation

Quantitative data from the characterization and evaluation of DSPE-PEG-Mannose nanoparticles should be presented in a clear and organized manner to facilitate comparison.

Table 1: Physicochemical Properties of DSPE-PEG-Mannose Nanoparticles

Formulation	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
DSPE-PEG-Mannose Liposomes	100-200	< 0.2	-10 to -30	> 80
Control Liposomes (No Mannose)	100-200	< 0.2	-10 to -30	> 80
Example Data[10][11][12][13][14]

Table 2: In Vitro BBB Permeability of DSPE-PEG-Mannose Nanoparticles

Cell Line	TEER (Ω·cm²)	Formulation	Apparent Permeability (Papp) (10⁻⁶ cm/s)
bEnd.3	100 - 200	DSPE-PEG-Mannose Liposomes	Insert Value
Control Liposomes	Insert Value
hCMEC/D3	30 - 100	DSPE-PEG-Mannose Liposomes	Insert Value
Control Liposomes	Insert Value
Typical TEER values[5][6][7][8]

Table 3: In Vivo Brain Accumulation of DSPE-PEG-Mannose Nanoparticles in Mice

Formulation	Time Point (hours)	Brain Uptake (%ID/g)	Liver Uptake (%ID/g)	Spleen Uptake (%ID/g)
DSPE-PEG-Mannose Liposomes	1	Insert Value	Insert Value	Insert Value
4	Insert Value	Insert Value	Insert Value
24	Insert Value	Insert Value	Insert Value
Control Liposomes	1	Insert Value	Insert Value	Insert Value
4	Insert Value	Insert Value	Insert Value
24	Insert Value	Insert Value	Insert Value
Example Data[9][15][16]

Toxicity Assessment

It is crucial to evaluate the potential toxicity of DSPE-PEG-Mannose nanoparticles.

Protocol 4: In Vitro Cytotoxicity Assay

Materials:

• Brain endothelial cells (bEnd.3 or hCMEC/D3).

• DSPE-PEG-Mannose nanoparticles.

• Cell viability assay kit (e.g., MTT, MTS, or LDH assay).

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the nanoparticles for a specified period (e.g., 24, 48 hours).

• Perform the cell viability assay according to the manufacturer's instructions.

• Measure the absorbance or fluorescence to determine cell viability relative to untreated control cells.

Protocol 5: In Vivo Acute Toxicity Study

Materials:

• Laboratory animals (e.g., mice).

• DSPE-PEG-Mannose nanoparticles.

Procedure:

• Administer a single high dose of the nanoparticles to the animals via i.v. injection.

• Monitor the animals for any signs of toxicity (e.g., weight loss, behavioral changes) for a period of 14 days.

• At the end of the study, collect blood for hematology and serum biochemistry analysis.

• Perform histopathological examination of major organs to look for any tissue damage.[17][18][19]

Conclusion

The use of DSPE-PEG-Mannose to functionalize nanoparticles is a promising strategy to enhance drug delivery across the blood-brain barrier. The protocols and application notes provided here offer a framework for the synthesis, characterization, and evaluation of these targeted nanocarriers. Careful and systematic application of these methods will enable researchers to develop and optimize novel therapeutic approaches for a wide range of neurological disorders.

References

• 1. The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clathrin light chains function in mannose phosphate receptor trafficking via regulation of actin assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clathrin-Mediated Endocytosis - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. An Improved In Vitro Blood-Brain Barrier Model for the Evaluation of Drug Permeability Using Transwell with Shear Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In Vivo Methods to Study Uptake of Nanoparticles into the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Nose-to-Brain Drug Delivery and Physico-Chemical Properties of Nanosystems: Analysis and Correlation Studies of Data from Scientific Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Nanoparticles for Targeted Brain Drug Delivery: What Do We Know? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of mannose density on in vitro and in vivo cellular uptake and RNAi efficiency of polymeric nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Evaluation of in vivo toxicity of biological nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. oiccpress.com [oiccpress.com]
• 19. jmb.or.kr [jmb.or.kr]

Application Notes and Protocols for DSPE-PEG-Mannose in Targeted Nanocarriers

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)] (DSPE-PEG-Mannose) is a functionalized phospholipid integral to the development of targeted nanocarriers.[1] The mannose moiety serves as a ligand for specific cell surface receptors, particularly the mannose receptor (CD206), which is overexpressed on various cell types, including macrophages, dendritic cells, and certain cancer cells.[2][3][4] This targeted approach enhances the delivery of therapeutic agents to specific cell populations, thereby increasing efficacy and minimizing off-target effects.[2][5]

These application notes provide an overview of the use of DSPE-PEG-Mannose in the formulation of targeted nanocarriers and offer detailed protocols for their preparation, characterization, and evaluation.

Applications of DSPE-PEG-Mannose in Targeted Drug Delivery

DSPE-PEG-Mannose functionalization of nanocarriers has been explored in various therapeutic areas:

• Cancer Therapy: Targeting tumor-associated macrophages (TAMs) and cancer cells that overexpress the mannose receptor.[2][6] This strategy can be used to deliver chemotherapeutic agents, immunomodulators, or nucleic acids.[2][5]

• Immunotherapy: Delivering antigens or adjuvants to antigen-presenting cells (APCs) like dendritic cells and macrophages to elicit a robust immune response.[4][5]

• Anti-Infective Therapy: Targeting pathogens or infected cells that express mannose-binding lectins. For instance, mannosylated nanoparticles have been developed for the targeted delivery of drugs to treat tuberculosis by targeting infected macrophages.[7]

• Gene Delivery: Facilitating the targeted delivery of genetic material, such as siRNA and plasmid DNA, to specific cells for therapeutic purposes.[5][8]

Data Presentation: Physicochemical Properties of DSPE-PEG-Mannose Nanocarriers

The incorporation of DSPE-PEG-Mannose into nanocarrier formulations influences their physicochemical properties. The following tables summarize representative quantitative data from various studies.

Table 1: Particle Size and Polydispersity Index (PDI) of Mannosylated vs. Non-Mannosylated Nanocarriers

Nanocarrier Type	Formulation	Average Particle Size (nm)	Polydispersity Index (PDI)	Reference
Liposomes	Non-Mannosylated	114	0.3	[1]
Mannosylated (DSPE-PEG-Mannose)	132	Not Reported	[1]
Solid Lipid Nanoparticles	Non-Mannosylated	~160-250	Not Reported	[7]
Mannosylated	~160-250	Not Reported	[7]
Polymeric Nanoparticles	Non-Mannosylated	~150	Not Reported	[9]
Mannosylated	~150	Not Reported	[9]
Reconstituted HDL Nanoparticles	Non-Mannosylated	~10	< 0.2	[10]
Mannosylated (DSPE-PEG-Mannose)	~15-20	< 0.2	[10]

Table 2: Zeta Potential of Mannosylated vs. Non-Mannosylated Nanocarriers

Nanocarrier Type	Formulation	Zeta Potential (mV)	Reference
Liposomes	Non-Mannosylated	+27	[1]
Mannosylated (DSPE-PEG-Mannose)	-17	[1]
Solid Lipid Nanoparticles	Non-Mannosylated	-30	[6]
Mannosylated	+25.7 to +38.0	[6]
Reconstituted HDL Nanoparticles	Non-Mannosylated	~ -15	[10]
Mannosylated (DSPE-PEG-Mannose)	~ -10 to -5	[10]

Table 3: Drug Encapsulation Efficiency

Nanocarrier Type	Drug	Encapsulation Efficiency (%)	Reference
Solid Lipid Nanoparticles	Rifampicin (B610482)	> 75%	[7]
Nanostructured Lipid Carriers	Paclitaxel	> 95%	[11]

Experimental Protocols

Protocol 1: Formulation of DSPE-PEG-Mannose Liposomes by Reverse-Phase Evaporation

This protocol describes the preparation of liposomes co-delivering a peptide antigen and a CpG oligodeoxynucleotide adjuvant, functionalized with DSPE-PEG-Mannose for targeting dendritic cells.[5]

Materials:

• Soy phosphatidylcholine (SPC)

• Cholesterol (CHOL)

• 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP)

• DSPE-PEG-2000

• DSPE-PEG-2000-Mannose

• Peptide antigen (e.g., HPV16 E7 peptide)

• CpG oligodeoxynucleotide (ODN)

• Chloroform (B151607)

• Phosphate-buffered saline (PBS)

Procedure:

• Dissolve SPC, CHOL, DOTAP, DSPE-PEG-2000, and DSPE-PEG-2000-Mannose in chloroform in a round-bottom flask.

• Prepare an aqueous solution of the E7 peptide and CpG ODN in PBS.

• Inject the aqueous solution into the chloroform-lipid mixture.

• Homogenize the mixture using a probe sonicator in an ice bath to form a stable water-in-oil emulsion.

• Remove the chloroform from the emulsion by rotary vacuum evaporation to form a colloidal suspension.

• Add PBS solution to hydrate (B1144303) the lipid film for 15 minutes, resulting in the formation of mannosylated liposomes.

Protocol 2: Characterization of DSPE-PEG-Mannose Nanocarriers

A. Particle Size, PDI, and Zeta Potential Measurement (Dynamic Light Scattering - DLS)

Principle: DLS measures the fluctuations in scattered light intensity due to the Brownian motion of particles in suspension. This information is used to determine the hydrodynamic diameter and size distribution (PDI). Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is a key indicator of colloidal stability.

Procedure:

• Dilute the nanocarrier suspension in an appropriate buffer (e.g., PBS or deionized water) to a suitable concentration to avoid multiple scattering.

• Transfer the diluted sample to a disposable cuvette.

• Place the cuvette in the DLS instrument.

• Allow the sample to equilibrate to the desired temperature (typically 25°C).

• Perform the measurement according to the instrument's software, recording the Z-average diameter, PDI, and zeta potential.

B. Encapsulation Efficiency and Drug Loading

Principle: To determine the amount of drug successfully encapsulated within the nanocarriers, the unencapsulated ("free") drug must be separated from the drug-loaded nanoparticles.

Procedure:

• Separate the unencapsulated drug from the nanocarrier formulation using a suitable method such as dialysis, size exclusion chromatography, or ultrafiltration.

• Disrupt the nanocarriers to release the encapsulated drug. This can be achieved by adding a surfactant (e.g., Triton X-100) or an organic solvent (e.g., methanol).

• Quantify the concentration of the drug in the disrupted nanocarrier fraction using a suitable analytical technique (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the encapsulation efficiency (EE%) and drug loading (DL%) using the following formulas:

  EE (%) = (Mass of drug in nanoparticles / Total mass of drug used) x 100

  DL (%) = (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100

Protocol 3: In Vitro Cellular Uptake Assay

This protocol is designed to evaluate the targeting efficiency of DSPE-PEG-Mannose functionalized nanocarriers to cells expressing the mannose receptor.

Materials:

• Mannose receptor-positive cells (e.g., RAW 264.7 macrophages)

• Mannose receptor-negative cells (as a control)

• Complete cell culture medium

• Fluorescently labeled nanocarriers (e.g., loaded with Coumarin-6 or a fluorescently tagged lipid)

• PBS

• Trypsin (for adherent cells)

• Flow cytometer or fluorescence microscope

Procedure:

• Seed the cells in appropriate culture plates (e.g., 24-well plates) and allow them to adhere overnight.

• Prepare a dispersion of the fluorescently labeled nanocarriers (both mannosylated and non-mannosylated as a control) in complete cell culture medium at a predetermined concentration.

• Remove the old medium from the cells and add the nanocarrier dispersion.

• Incubate the cells with the nanocarriers for a specific time period (e.g., 2-4 hours) at 37°C.

• After incubation, remove the nanocarrier dispersion and wash the cells three times with cold PBS to remove any non-internalized nanoparticles.

• For fluorescence microscopy, fix the cells and mount them on slides for imaging.

• For flow cytometry, detach the cells using trypsin, resuspend them in PBS, and analyze the fluorescence intensity of the cell population.

Competitive Inhibition Assay (to confirm receptor-mediated uptake):

• Pre-incubate the mannose receptor-positive cells with a high concentration of free D-mannose for 30-60 minutes before adding the mannosylated nanocarriers.

• Proceed with the cellular uptake assay as described above. A significant reduction in the uptake of mannosylated nanocarriers in the presence of free mannose indicates receptor-mediated endocytosis.

Protocol 4: In Vivo Biodistribution Study

This protocol provides a general framework for assessing the in vivo biodistribution of DSPE-PEG-Mannose targeted nanocarriers in a tumor-bearing mouse model.

Materials:

• Tumor-bearing mice (e.g., subcutaneous tumor model)

• Nanocarriers labeled with a suitable imaging agent (e.g., a near-infrared fluorescent dye like Cy5.5 or a radioisotope)

• Anesthesia

• In vivo imaging system (e.g., IVIS for fluorescence imaging)

• Saline solution

Procedure:

• Administer the labeled nanocarriers (targeted and non-targeted formulations) to the tumor-bearing mice via intravenous injection (e.g., tail vein).

• At predetermined time points post-injection (e.g., 1, 4, 8, 24 hours), anesthetize the mice and acquire whole-body images using the in vivo imaging system.

• After the final imaging time point, euthanize the mice.

• Excise the major organs (e.g., heart, liver, spleen, lungs, kidneys) and the tumor.

• Image the excised organs and tumor to quantify the accumulation of the nanocarriers in each tissue.

• The fluorescence intensity or radioactivity in each organ is measured and expressed as a percentage of the injected dose per gram of tissue (%ID/g).

Mandatory Visualizations

Caption: Experimental workflow for developing DSPE-PEG-Mannose targeted nanocarriers.

Caption: Mannose receptor-mediated endocytosis of DSPE-PEG-Mannose nanocarriers.

References

• 1. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Mannosylated solid lipid nanoparticles for the selective delivery of rifampicin to macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mannosylated bioreducible nanoparticle-mediated macrophage-specific TNF-α RNA interference for IBD therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing DSPE-PEG-Mannose Concentration in Nanoparticles

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[carboxy(polyethylene glycol)]-Mannose (DSPE-PEG-Mannose) concentration in nanoparticles.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of DSPE-PEG-Mannose in nanoparticle formulations?

DSPE-PEG-Mannose serves a dual function in nanoparticle drug delivery systems. The DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) component acts as a lipid anchor, embedding the molecule into the lipid bilayer of nanoparticles like liposomes or lipid nanoparticles (LNPs)[1]. The polyethylene (B3416737) glycol (PEG) linker provides a hydrophilic spacer, which helps to create a "stealth" effect, reducing clearance by the reticuloendothelial system and increasing circulation time[2][3]. The terminal mannose residue facilitates active targeting to cells expressing mannose receptors, such as macrophages, dendritic cells, and certain cancer cells[1][4][5][6]. This targeted delivery can enhance cellular uptake and improve the therapeutic efficacy of the encapsulated drug[1][7].

Q2: How does varying the DSPE-PEG-Mannose concentration affect nanoparticle size and zeta potential?

Increasing the concentration of DSPE-PEG-Mannose in nanoparticle formulations generally leads to an increase in particle size and can alter the zeta potential. The addition of the bulky DSPE-PEG-Mannose molecule to the nanoparticle surface contributes to a larger hydrodynamic diameter[8][9][10]. The effect on zeta potential can vary depending on the overall formulation, but a trend towards a more neutral or slightly negative charge is often observed.

Q3: What is the impact of DSPE-PEG-Mannose on drug encapsulation efficiency?

The inclusion of DSPE-PEG-Mannose can significantly improve the encapsulation efficiency of certain drugs. The PEG portion can create a protective layer at the nanoparticle surface, which may help to minimize drug leakage from the core[5]. For instance, the addition of DSPE-PEG-Mannose to reconstituted high-density lipoprotein (rHDL) nanoparticles dramatically enhanced the entrapment of the hydrophobic drug DMXAA[5].

Troubleshooting Guide

Issue 1: Nanoparticle aggregation after incorporation of DSPE-PEG-Mannose.

• Possible Cause: Insufficient PEGylation or improper formulation parameters. While DSPE-PEG-Mannose provides a PEG spacer, the overall density of PEG on the nanoparticle surface is crucial for stability.

• Troubleshooting Steps:

  • Optimize PEG Density: The recognition of mannose receptors and the stability of the nanoparticles are influenced by the PEG coverage density. A study found that receptor recognition was maximal at a specific PEG crowding parameter and drastically reduced when the PEG chains were too dense[11]. Consider titrating the molar ratio of DSPE-PEG-Mannose and a non-functionalized DSPE-PEG to optimize this parameter.

  • Review Formulation Protocol: Ensure that the lipid film hydration or microfluidic mixing process is performed correctly. Inadequate hydration or mixing can lead to incomplete incorporation of lipids and subsequent aggregation. The thin lipid film method, followed by hydration and sonication, is a commonly used technique[12][13].

  • Check Lipid Ratios: The molar ratios of all lipid components, including the structural lipids (e.g., DPPC, cholesterol), DSPE-PEG, and DSPE-PEG-Mannose, are critical. Refer to established protocols and optimize these ratios for your specific application[14].

Issue 2: Low targeting efficiency to mannose receptor-expressing cells.

• Possible Cause: Sub-optimal concentration of DSPE-PEG-Mannose or steric hindrance from the PEG chains.

• Troubleshooting Steps:

  • Vary DSPE-PEG-Mannose Concentration: The density of mannose on the nanoparticle surface directly impacts receptor-mediated uptake. It is recommended to test a range of DSPE-PEG-Mannose molar percentages in your formulation. One study found that for mRNA delivery to hepatic cells, the optimal mannose-PEG lipid substitution was 0.5 mol%[15].

  • Evaluate PEG Linker Length: The length of the PEG chain (e.g., PEG2000) affects the presentation of the mannose ligand. A shorter PEG linker might reduce steric hindrance, but could also decrease circulation time. The balance between shielding and targeting needs to be empirically determined for each specific application.

  • Confirm Receptor Expression: Verify the expression levels of mannose receptors on your target cells using techniques like flow cytometry or western blotting. Low receptor expression will inherently lead to low targeting efficiency.

Issue 3: Poor drug loading after adding DSPE-PEG-Mannose.

• Possible Cause: Physicochemical properties of the drug interfering with the lipid bilayer structure.

• Troubleshooting Steps:

  • Modify Drug Encapsulation Method: Depending on the drug's properties (hydrophilic vs. hydrophobic), the encapsulation method may need to be adjusted. For hydrophobic drugs, incorporation into the lipid film before hydration is common[5]. For hydrophilic drugs, active loading methods or encapsulation in the aqueous core during hydration may be more effective.

  • Adjust Lipid Composition: The overall lipid composition can influence drug loading. The addition of cholesterol can modulate membrane fluidity, which may improve the accommodation of certain drug molecules within the bilayer.

  • Optimize Drug-to-Lipid Ratio: Systematically vary the initial drug-to-lipid ratio during formulation to find the optimal loading capacity.

Experimental Protocols

Protocol 1: Nanoparticle Formulation using the Thin-Film Hydration Method

This protocol is a generalized procedure based on common practices for formulating lipid-based nanoparticles.

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve the required amounts of lipids (e.g., DPPC, Cholesterol, DSPE-PEG, and DSPE-PEG-Mannose) in a suitable organic solvent such as chloroform (B151607) or a chloroform/methanol mixture[12][13].

  • Remove the organic solvent using a rotary evaporator under vacuum at a temperature above the phase transition temperature of the lipids (e.g., 40°C) to form a thin, uniform lipid film on the flask wall[12].

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., PBS) containing the hydrophilic drug, if applicable[12][13]. The hydration should be performed at a temperature above the lipid phase transition temperature with gentle agitation for about 30-60 minutes[12].

• Size Reduction:

  • To obtain unilamellar vesicles of a desired size, the resulting multilamellar vesicle suspension is subjected to size reduction. This can be achieved by:

    • Sonication: Using a probe sonicator in an ice bath[13].

    • Extrusion: Passing the suspension through polycarbonate membranes with defined pore sizes (e.g., 100 nm) using a mini-extruder.

• Purification:

  • Remove the unencapsulated drug and other impurities by methods such as dialysis, ultracentrifugation, or size exclusion chromatography[13].

Protocol 2: Characterization of Nanoparticles

• Particle Size and Zeta Potential:

  • Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the nanoparticle suspension using Dynamic Light Scattering (DLS) with a Zetasizer instrument[13][16]. Dilute the samples appropriately in the hydration buffer before measurement.

• Morphology:

  • Visualize the nanoparticle morphology using Transmission Electron Microscopy (TEM)[8][13]. A drop of the diluted nanoparticle suspension is placed on a carbon-coated copper grid, negatively stained (e.g., with phosphotungstic acid), and allowed to air dry before imaging.

• Encapsulation Efficiency:

  • Determine the amount of encapsulated drug by separating the nanoparticles from the free drug. The encapsulation efficiency (EE%) can be calculated using the following formula:

    • EE% = (Total drug amount - Free drug amount) / Total drug amount * 100

  • Quantify the drug concentration using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC)[16].

Quantitative Data Summary

Table 1: Effect of DSPE-PEG-Mannose (DPM) Ratio on Physicochemical Properties of rHDL Nanoparticles [8][9]

DPM:Phospholipid Ratio	z-Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
No DPM	10.5 ± 0.5	0.25 ± 0.02	-8.5 ± 0.7
1:200	12.1 ± 0.6	0.26 ± 0.03	-7.9 ± 0.9
1:100	13.2 ± 0.8	0.28 ± 0.04	-7.2 ± 1.1
1:50	14.5 ± 1.1	0.31 ± 0.05	-6.5 ± 1.3
1:25	16.2 ± 1.5	0.35 ± 0.06	-5.8 ± 1.5

Table 2: In Vitro Stability of DSPE-PEG-Mannose Nanoparticles in PBS [17]

Nanoparticle Type	Initial Size (nm)	Size after 7 days (nm)	Initial Zeta Potential (mV)	Zeta Potential after 7 days (mV)
Self-assembled NPs	~165	No significant change	~4.6	No significant change
EM-NPs	~200	No significant change	~-5.76	No significant change
DSPE-PEG-Man@EM-NPs	~205	No significant change	~-5.29	No significant change

Visualizations

Caption: Experimental workflow for the formulation and characterization of DSPE-PEG-Mannose nanoparticles.

Caption: Signaling pathway for mannose receptor-mediated targeting and cellular uptake of nanoparticles.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. DSPE-PEG2000-Mannose - Echelon Biosciences [echelon-inc.com]
• 3. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 5. Mannose-Coated Reconstituted Lipoprotein Nanoparticles for the Targeting of Tumor-Associated Macrophages: Optimization, Characterization, and In Vitro Evaluation of Effectiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mannose-Coated Reconstituted Lipoprotein Nanoparticles for the Targeting of Tumor-Associated Macrophages: Optimization, Characterization, and In Vitro Evaluation of Effectiveness [pubmed.ncbi.nlm.nih.gov]
• 7. Mannose-decorated polymersomes loaded with antigens and TLR7/8 agonists targeting antigen-presenting cells for enhancing vaccine efficacy - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00115C [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Mannose-modified erythrocyte membrane-encapsulated chitovanic nanoparticles as a DNA vaccine carrier against reticuloendothelial tissue hyperplasia virus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Competition of PEG coverage density and con-A recognition in mannose/PEG bearing nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhalable Formulation Based on Lipid–Polymer Hybrid Nanoparticles for the Macrophage Targeted Delivery of Roflumilast - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro and In vivo Optimization of Liposomal Nanoparticles Based Brain Targeted Vgf Gene Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Improved mRNA drug efficacy in hepatic cells through mannose functionalization of lipid nanoparticles [odr.chalmers.se]
• 16. Mannose-functionalization of reconstituted high-density lipoprotein nanoparticles improves payload delivery and enhances M2-to-M1 phenotype reprogramming of RAW 264.7 macrophages polarized by B16-F10 melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Design, synthesis and immunological evaluation of self-assembled antigenic peptides from dual-antigen targets: a broad-spectrum candidate for an effective antibreast cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Challenges of Large-Scale DSPE-PEG-Mannose Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The successful incorporation of DSPE-PEG-Mannose into advanced drug delivery systems, such as lipid nanoparticles for targeted therapies, hinges on its reliable and scalable synthesis. As production moves from the laboratory bench to industrial-scale manufacturing, researchers and process chemists often encounter a unique set of challenges. This technical support center provides a comprehensive guide to troubleshooting common issues and answers frequently asked questions related to the scaled-up synthesis of DSPE-PEG-Mannose.

Frequently Asked Questions (FAQs)

Q1: What are the primary hurdles in scaling up the synthesis of DSPE-PEG-Mannose?

A1: The most significant challenges in scaling up DSPE-PEG-Mannose synthesis can be categorized into three main areas:

• Reaction Control and Kinetics: Maintaining consistent reaction conditions, such as temperature, mixing efficiency, and stoichiometry, becomes more complex in larger reactors. This can lead to issues with reaction reproducibility and the formation of impurities.

• Purification and Downstream Processing: The purification of the final product from unreacted starting materials, particularly excess PEG reagents and coupling agents, is a major bottleneck. The similar physicochemical properties of the product and certain impurities make separation challenging at a large scale.

• Analytical Characterization and Quality Control: Establishing and validating robust analytical methods to ensure batch-to-batch consistency, purity, and structural integrity of the DSPE-PEG-Mannose is critical for regulatory approval and therapeutic efficacy.

Q2: How critical is the quality of the starting materials (DSPE-PEG-NH2 and Mannose derivatives)?

A2: The purity of the starting materials is paramount. Impurities in the DSPE-PEG-NH2, such as free PEG or di-PEGylated species, can lead to a heterogeneous product mixture that is difficult to purify. Similarly, the anomeric purity of the mannose derivative is crucial for ensuring the correct stereochemistry in the final conjugate, which can impact its binding affinity to mannose receptors.

Q3: What are the common side reactions to be aware of during the mannosylation step?

A3: A common side reaction is the hydrolysis of the ester bonds in the DSPE lipid backbone, especially if the reaction conditions are not carefully controlled (e.g., prolonged exposure to acidic or basic conditions). Another potential issue is the formation of regioisomers if the mannose derivative has multiple reactive sites.

Q4: Which analytical techniques are recommended for quality control during and after synthesis?

A4: A combination of analytical techniques is essential for comprehensive quality control:

• ¹H NMR Spectroscopy: To confirm the chemical structure and the successful conjugation of mannose to the DSPE-PEG backbone.

• High-Performance Liquid Chromatography (HPLC) with Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD): To assess the purity of the final product and quantify impurities that lack a UV chromophore.

• Mass Spectrometry (MS): To confirm the molecular weight of the DSPE-PEG-Mannose and identify any byproducts.

• Gel Permeation Chromatography (GPC) or Size-Exclusion Chromatography (SEC): To determine the molecular weight distribution and detect any high or low molecular weight impurities.

Troubleshooting Guides

Issue 1: Low Yield of DSPE-PEG-Mannose

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient Mixing in Large Reactor	Optimize stirring speed and impeller design to ensure homogeneous mixing of reactants. Consider using a reactor with baffles.	Improved reaction kinetics and higher conversion to the desired product.
Suboptimal Reaction Temperature	Perform small-scale experiments to determine the optimal temperature for the coupling reaction. Ensure the large-scale reactor has precise temperature control.	Increased reaction rate without promoting side reactions or degradation.
Incorrect Stoichiometry	Carefully calculate and control the molar ratio of DSPE-PEG-NH2 to the activated mannose derivative. A slight excess of the mannose derivative may be necessary.	Drive the reaction to completion and maximize the yield of the conjugated product.
Deactivation of Coupling Agents	Ensure coupling agents are fresh and handled under anhydrous conditions to prevent deactivation by moisture.	Efficient activation of the mannose derivative for successful conjugation.

Issue 2: High Levels of Impurities in the Final Product

Potential Cause	Troubleshooting Step	Expected Outcome
Presence of Unreacted DSPE-PEG-NH2	Increase the molar excess of the activated mannose derivative. Optimize reaction time to ensure complete conversion.	Reduction of the starting amine impurity in the crude product.
Excess Unreacted Mannose Derivative and Coupling Byproducts	Employ a suitable purification method such as tangential flow filtration (TFF) or preparative chromatography to remove small molecule impurities.	High purity DSPE-PEG-Mannose free from reaction byproducts.
Hydrolysis of DSPE Ester Bonds	Maintain a neutral pH during the reaction and purification steps. Avoid prolonged exposure to high temperatures.	Preservation of the structural integrity of the DSPE lipid component.
Aggregation of the Product	Optimize buffer conditions (pH, ionic strength) during purification to prevent aggregation, which can trap impurities.	Improved purification efficiency and a more homogeneous final product.

Experimental Protocols

Key Experiment: Scaled-Up Synthesis of DSPE-PEG-Mannose via Reductive Amination

This protocol outlines a representative method for the synthesis of DSPE-PEG-Mannose. Note: This is a generalized protocol and may require optimization for specific scales and equipment.

Materials:

• DSPE-PEG-NH2 (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)])

• D-Mannose

• Sodium cyanoborohydride (NaBH₃CN)

• Anhydrous methanol (B129727)

• Triethylamine (B128534)

• Dialysis membrane (appropriate molecular weight cutoff)

• Lyophilizer

Procedure:

• Dissolution: In a suitable jacketed reactor equipped with an overhead stirrer and an inert atmosphere (e.g., nitrogen), dissolve DSPE-PEG-NH2 and a 1.5 molar excess of D-Mannose in anhydrous methanol.

• pH Adjustment: Add triethylamine to the solution to achieve a pH of approximately 6.5-7.0.

• Initiation of Reductive Amination: Slowly add a 2.0 molar excess of sodium cyanoborohydride to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature for 48-72 hours. Monitor the reaction progress by taking aliquots and analyzing them by HPLC.

• Quenching: Once the reaction is complete, quench any remaining reducing agent by the careful addition of acetic acid until the effervescence ceases.

• Solvent Removal: Remove the methanol under reduced pressure.

• Purification:

  • Dissolve the crude product in deionized water.

  • Purify the aqueous solution by dialysis against deionized water for 48 hours, changing the water every 12 hours.

  • Alternatively, for larger scales, tangential flow filtration (TFF) can be used for purification.

• Lyophilization: Freeze-dry the purified solution to obtain DSPE-PEG-Mannose as a white, fluffy solid.

• Characterization: Analyze the final product for identity, purity, and integrity using ¹H NMR, HPLC-ELSD, and MS.

Visualizing the Process and Pathways

DSPE-PEG-Mannose Synthesis Workflow

Caption: A generalized workflow for the synthesis and purification of DSPE-PEG-Mannose.

Mannose Receptor-Mediated Endocytosis Signaling Pathway

Caption: Simplified signaling pathway of mannose receptor-mediated uptake of a targeted nanoparticle.

Troubleshooting Logic for Low Product Purity

Caption: A logical workflow for troubleshooting common purity issues in DSPE-PEG-Mannose synthesis.

Technical Support Center: Improving the Stability of DSPE-PEG-Mannose Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during the formulation of DSPE-PEG-Mannose liposomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of instability in DSPE-PEG-Mannose formulations?

A1: The two primary causes of instability are chemical degradation, primarily through hydrolysis of the ester bonds in the DSPE lipid anchor, and physical instability, which manifests as aggregation or fusion of the liposomes. Both are influenced by factors such as pH, temperature, and the overall composition of the formulation.

Q2: What are the recommended storage conditions for DSPE-PEG-Mannose powder and liposomal formulations?

A2: DSPE-PEG-Mannose powder and liposomal formulations should be stored at low temperatures, typically between -5°C and -20°C, in a dry and dark environment to minimize degradation.[1] It is also crucial to avoid repeated freeze-thaw cycles.

Q3: How does the molar percentage of DSPE-PEG-Mannose affect liposome (B1194612) stability?

A3: The molar percentage of PEGylated lipids, including DSPE-PEG-Mannose, is critical. Insufficient PEGylation can lead to aggregation, while an excessive amount may induce the formation of micelles instead of liposomes. A common starting point is 5 mol%, but the optimal concentration should be determined experimentally for each specific formulation.[2] Increasing the molar ratio of DSPE-PEG has been shown to improve stability against cations.[3]

Q4: Can the presence of ions in the buffer affect the stability of the formulation?

A4: Yes, the presence of ions, especially divalent cations like Ca²⁺ and Mg²⁺, can impact stability. These ions can interact with the liposome surface, potentially leading to aggregation.[2] The stability of liposomes has been shown to decrease in the presence of both monovalent and divalent cations.[3]

Q5: Is it necessary to use a cryoprotectant when freeze-drying DSPE-PEG-Mannose liposomes?

A5: Yes, using a cryoprotectant is highly recommended to maintain the integrity of the liposomes during the freeze-drying process. Sugars like sucrose (B13894) and trehalose (B1683222) are commonly used to prevent fusion, aggregation, and leakage of encapsulated contents.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues you may encounter during your experiments with DSPE-PEG-Mannose formulations.

Issue 1: Increase in Particle Size and Polydispersity Index (PDI) During Storage

Symptoms:

• A noticeable increase in the average particle size (Z-average) as measured by Dynamic Light Scattering (DLS).

• An increase in the Polydispersity Index (PDI), indicating a broader size distribution.

• Visible precipitation or cloudiness in the liposome suspension.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Liposome Aggregation	An increase in particle size and PDI over time can indicate aggregation. Maintain the pH of the buffer between 5.5 and 7.5 to ensure sufficient surface charge for electrostatic repulsion.[4] If the formulation is sensitive to divalent cations, consider using a buffer without them or adding a chelating agent like EDTA.[2]
Inadequate PEGylation	Insufficient surface coverage with DSPE-PEG-Mannose can lead to reduced steric hindrance and subsequent aggregation. Consider optimizing the molar percentage of the PEGylated lipid. A concentration of 2 mol% DSPE-PEG has been shown to prevent aggregation in some formulations.[5]
High Liposome Concentration	Highly concentrated suspensions are more susceptible to aggregation.[2] If possible, dilute the formulation for storage and concentrate it again before use.
Inappropriate Storage Temperature	Storing at temperatures above the recommended range can increase lipid mobility and the likelihood of fusion. Store liposomes at 2-8°C for short-term and frozen for long-term storage, unless a cryoprotectant is used.

Issue 2: Chemical Degradation of the DSPE-PEG-Mannose Conjugate

Symptoms:

• Appearance of new peaks or a shift in existing peaks in HPLC chromatograms.

• Changes in the pH of the formulation over time.

• Loss of targeting efficiency or drug leakage.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Hydrolysis of DSPE Ester Bonds	This is a major degradation pathway, accelerated by acidic or basic conditions and elevated temperatures. The rate of phospholipid ester hydrolysis is minimized at a pH of 6.5.[6] Store formulations in a buffer with a pH around 6.5-7.5 and at recommended low temperatures.
Oxidation of Lipids	If your formulation contains unsaturated lipids, they may be prone to oxidation. Prepare buffers with degassed water and consider adding an antioxidant like alpha-tocopherol (B171835) to the lipid mixture.

Issue 3: Poor Stability After Freeze-Drying and Reconstitution

Symptoms:

• Difficulty in resuspending the lyophilized cake.

• Significant increase in particle size and PDI after reconstitution.

• Loss of encapsulated content.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inadequate Cryoprotection	The stresses of freezing and drying can cause liposomes to fuse or leak their contents. Use a lyoprotectant such as sucrose or trehalose. A sugar-to-lipid mass ratio of 5:1 has been shown to be effective in preventing aggregation and protecting the integrity of freeze-dried liposomes.[7]
Suboptimal Lyophilization Cycle	An unoptimized freeze-drying cycle can lead to incomplete drying or collapse of the cake structure. Ensure that the primary drying temperature is below the collapse temperature of the formulation.

Data Summary

Table 1: Factors Influencing DSPE-PEG-Mannose Formulation Stability

Parameter	Effect on Stability	Recommendations
pH	Acidic (pH < 6) and basic (pH > 8) conditions accelerate the hydrolysis of DSPE ester bonds.	Maintain the formulation pH between 6.5 and 7.5.
Temperature	Higher temperatures increase the rate of hydrolysis and can lead to lipid phase transitions, increasing membrane fluidity and potential for aggregation.	Store at low temperatures (-5°C to -20°C).
Ionic Strength	High ionic strength, especially with divalent cations (Ca²⁺, Mg²⁺), can screen surface charges and lead to aggregation.[3]	Use buffers with low ionic strength and avoid divalent cations if possible.
DSPE-PEG-Mannose Molar Ratio	Insufficient PEGylation (< 2 mol%) can result in poor steric stabilization and aggregation.[5] Higher molar ratios (e.g., 20 mol%) can improve stability against cations.[3]	Optimize the molar ratio for your specific formulation, starting around 5 mol%.
Lyoprotectant (for Freeze-Drying)	Sugars like sucrose and trehalose protect liposomes from damage during lyophilization.	Use a sugar-to-lipid mass ratio of at least 5:1.[2][7]

Experimental Protocols

Protocol 1: Preparation of DSPE-PEG-Mannose Liposomes by Thin-Film Hydration

This protocol describes a common method for preparing DSPE-PEG-Mannose liposomes.[1][3][5][8][9]

Materials:

• Primary phospholipid (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-Mannose

• Organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture)

• Hydration buffer (e.g., PBS, HEPES-buffered saline)

Procedure:

• Lipid Dissolution: Dissolve the lipids (primary phospholipid, cholesterol, and DSPE-PEG-Mannose) in the organic solvent in a round-bottom flask. The molar ratios should be optimized for your specific application.

• Film Formation: Evaporate the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Drying: Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Add the aqueous hydration buffer to the flask. The temperature of the buffer should be above the phase transition temperature of the primary lipid.

• Vesicle Formation: Gently agitate the flask to hydrate (B1144303) the lipid film, leading to the formation of multilamellar vesicles (MLVs). This can be done by gentle swirling or vortexing.

• Size Reduction (Extrusion): To obtain a more uniform size distribution, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm). This process should be repeated for an odd number of passes (e.g., 11-21 times).[10]

Protocol 2: Accelerated Stability Testing of DSPE-PEG-Mannose Liposomes

This protocol is based on ICH guidelines for stability testing of pharmaceutical products.[11][12][13][14][15]

Objective: To assess the stability of the liposomal formulation under stressed conditions to predict its shelf-life.

Procedure:

• Sample Preparation: Prepare a batch of your DSPE-PEG-Mannose liposome formulation and characterize its initial properties (particle size, PDI, zeta potential, and encapsulation efficiency).

• Storage Conditions: Aliquot the liposome suspension into sealed, sterile vials and place them in stability chambers under the following conditions:

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

  • Long-term (Control): 5°C ± 3°C

• Time Points: Withdraw samples for analysis at predetermined time points. For an accelerated 6-month study, recommended time points are 0, 3, and 6 months.[11]

• Analysis: At each time point, analyze the samples for the following parameters:

  • Visual Inspection: Check for any changes in appearance, such as color change, precipitation, or aggregation.

  • Particle Size and PDI: Measure using Dynamic Light Scattering (DLS).

  • Zeta Potential: Assess changes in surface charge.

  • Drug/Encapsulant Leakage: Quantify the amount of encapsulated material that has leaked out. This can be done by separating the free drug from the liposomes (e.g., via dialysis or size exclusion chromatography) and then quantifying the drug in each fraction.

  • Chemical Stability: Use a stability-indicating HPLC method to quantify the amount of intact DSPE-PEG-Mannose and detect the formation of degradation products like lysophospholipids.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 4. [PDF] Rapid Quantification and Validation of Lipid Concentrations within Liposomes | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. HPLC analysis as a tool for assessing targeted liposome composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. ovid.com [ovid.com]
• 11. database.ich.org [database.ich.org]
• 12. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 13. ijper.org [ijper.org]
• 14. researchgate.net [researchgate.net]
• 15. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Non-specific Binding of Mannosylated Nanoparticles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the non-specific binding of mannosylated nanoparticles.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding of mannosylated nanoparticles and why is it a concern?

A1: Non-specific binding refers to the interaction and uptake of mannosylated nanoparticles by cells or tissues that do not express the target mannose receptor (CD206). This phenomenon is a significant concern as it can lead to reduced targeting efficiency, "off-target" effects, and premature clearance of the nanoparticles by the mononuclear phagocyte system (MPS), particularly macrophages in the liver and spleen.[1][2][3] This reduces the therapeutic efficacy and can cause unwanted side effects.

Q2: What are the primary factors that contribute to non-specific binding?

A2: Several factors can contribute to the non-specific binding of nanoparticles:

• Protein Corona Formation: When nanoparticles are introduced into biological fluids, proteins and other biomolecules rapidly adsorb to their surface, forming a "protein corona".[1][4][5][6] This corona can mask the mannose ligands, preventing interaction with the target receptor, and can also mediate non-specific uptake by other cell types.[1][4]

• Physicochemical Properties:

  • Size: Nanoparticle size plays a crucial role in non-specific uptake. Generally, smaller nanoparticles (30-60 nm) may experience less non-specific uptake by macrophages compared to larger ones.[7][8][9]

  • Surface Charge: Highly charged nanoparticles, both positive and negative, tend to exhibit greater non-specific binding to cells and tissues through electrostatic interactions.[2][10]

• Hydrophobic Interactions: Non-specific binding can also be driven by hydrophobic interactions between the nanoparticle surface and cellular proteins.[6]

Q3: How can I determine if the uptake of my mannosylated nanoparticles is specific or non-specific?

A3: A common and effective method is to perform a competitive inhibition assay.[11][12] This involves incubating the cells with an excess of free D-mannose before and during the exposure to your mannosylated nanoparticles.[11][12] If the uptake of your nanoparticles is significantly reduced in the presence of free mannose, it indicates that the uptake is primarily mediated by the mannose receptor.[11][12]

Troubleshooting Guides

Issue 1: High background signal or off-target accumulation in vitro.

Possible Cause: Non-specific binding to cell culture plates or uptake by non-target cells.

Troubleshooting Steps:

• Blocking Agents: Pre-treat your cell culture wells with a blocking agent to reduce non-specific adsorption of nanoparticles to the plastic. Commonly used blocking agents include Bovine Serum Albumin (BSA) or casein.[13][14][15]

• Optimize Nanoparticle Formulation:

  • PEGylation: The inclusion of polyethylene (B3416737) glycol (PEG) chains on the nanoparticle surface can create a "stealth" effect, reducing protein adsorption and non-specific interactions.[2][16]

  • Surface Charge Neutrality: Aim for a near-neutral surface charge to minimize electrostatic interactions with cell membranes.[2]

• Competitive Inhibition Control: As mentioned in the FAQs, always include a control where cells are pre-incubated with free mannose to quantify the level of non-specific uptake.[11][12]

Issue 2: Rapid clearance of nanoparticles in vivo and high accumulation in the liver and spleen.

Possible Cause: Significant uptake by the mononuclear phagocyte system (MPS) due to non-specific opsonization and phagocytosis.

Troubleshooting Steps:

• Review Nanoparticle Size and Charge:

  • Ensure the nanoparticle size is within the optimal range (ideally < 100 nm) to avoid rapid clearance.[16]

  • Modify the surface chemistry to achieve a neutral or slightly negative zeta potential.[7][9]

• Enhance "Stealth" Properties:

  • Increase the density or length of PEG chains on the nanoparticle surface to better shield it from opsonins (blood proteins that mark particles for phagocytosis).[2][16]

• Control Protein Corona Formation: While difficult to eliminate, understanding the composition of the protein corona can provide insights. Pre-coating nanoparticles with "dysopsonins" like albumin has been explored to prolong circulation.[3]

Data Summary

Table 1: Effect of Nanoparticle Size and Charge on Non-specific Uptake by Macrophages

Nanoparticle Feature	Observation	Implication for Design	Reference
Size	Smaller nanoparticles (30-40 nm) showed significantly less non-specific uptake compared to larger ones (100 nm).	Aim for smaller hydrodynamic diameters to reduce macrophage clearance.	[7][9]
Surface Charge	Nanoparticles with a highly negative charge exhibited strong non-specific uptake by macrophages.	Modify surface chemistry to be closer to neutral to decrease non-specific binding.	[2]

Key Experimental Protocols

Protocol 1: Competitive Inhibition Assay to Verify Mannose Receptor-Mediated Uptake

Objective: To determine the extent of mannose receptor-specific uptake of mannosylated nanoparticles.

Materials:

• Target cells (e.g., RAW 264.7 macrophages)

• Cell culture medium

• Mannosylated nanoparticles (fluorescently labeled)

• D-mannose solution (e.g., 20-100 mg/mL)

• Phosphate-buffered saline (PBS)

• Plate reader, flow cytometer, or fluorescence microscope

Procedure:

• Seed target cells in appropriate culture plates and allow them to adhere overnight.

• Control Group: To one set of wells, add fresh cell culture medium.

• Competition Group: To another set of wells, add cell culture medium containing an excess of free D-mannose (e.g., final concentration of 20 mM) and incubate for 30-60 minutes at 37°C.[11]

• Add the fluorescently labeled mannosylated nanoparticles to all wells at the desired concentration.

• Incubate for a predetermined time (e.g., 1-4 hours) at 37°C.

• Wash the cells three times with cold PBS to remove unbound nanoparticles.

• Lyse the cells or prepare them for analysis.

• Quantify the nanoparticle uptake using a plate reader (for total fluorescence), flow cytometry (for cell-associated fluorescence), or visualize using a fluorescence microscope.

• Analysis: Compare the fluorescence intensity between the control and competition groups. A significant decrease in fluorescence in the competition group indicates specific, mannose receptor-mediated uptake.

Visualizations

Caption: Workflow for the competitive inhibition assay.

References

• 1. Protein corona: Friend or foe? Co-opting serum proteins for nanoparticle delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reducing Non-Specific Binding and Uptake of Nanoparticles and Improving Cell Targeting with an Antifouling PEO-b-PγMPS Copolymer Coating - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo protein corona on nanoparticles: does the control of all material parameters orient the biological behavior? - Nanoscale Advances (RSC Publishing) DOI:10.1039/D0NA00863J [pubs.rsc.org]
• 4. Effect of the protein corona on nanoparticles for modulating cytotoxicity and immunotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoparticle protein corona: from structure and function to therapeutic targeting - Lab on a Chip (RSC Publishing) DOI:10.1039/D2LC00799A [pubs.rsc.org]
• 6. Protein–Nanoparticle Interaction: Corona Formation and Conformational Changes in Proteins on Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Size- and charge-dependent non-specific uptake of PEGylated nanoparticles by macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effect of nanoparticle size on in vivo pharmacokinetics and cellular interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Mannosylated bioreducible nanoparticle-mediated macrophage-specific TNF-α RNA interference for IBD therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 15. researchgate.net [researchgate.net]
• 16. Mannose Ligands for Mannose Receptor Targeting - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining DSPE-PEG-Mannose Purification

Welcome to the technical support center for DSPE-PEG-Mannose purification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and purification of mannose-targeted PEGylated lipids.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude DSPE-PEG-Mannose reaction mixture?

A1: Common impurities include unreacted starting materials such as DSPE-PEG-amine (or other activated DSPE-PEG), free mannose or a mannose derivative, and reaction byproducts. Additionally, hydrolyzed DSPE-PEG, where one or both of the fatty acid esters have been cleaved, can be a significant impurity, especially if the reaction or purification conditions are not carefully controlled. Aggregates of the final product can also be present.

Q2: What analytical techniques are recommended for assessing the purity of DSPE-PEG-Mannose?

A2: A combination of techniques is recommended for comprehensive purity analysis:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for confirming the covalent conjugation of mannose to the DSPE-PEG backbone by identifying characteristic peaks of the mannose, PEG, and DSPE moieties.[1][2]

• Mass Spectrometry (MS): Techniques like Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS or Electrospray Ionization (ESI) MS are used to confirm the molecular weight distribution of the polydisperse DSPE-PEG-Mannose conjugate.[3]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase (RP-HPLC) or Size Exclusion Chromatography (SEC) can separate the final product from impurities. Purity is often reported as a percentage of the main peak area.[3][4]

Q3: What is a typical purity level for commercially available DSPE-PEG-Mannose?

A3: Commercially available DSPE-PEG-Mannose typically has a purity of ≥90% or ≥95%, as determined by methods like HPLC or NMR.[5][6][7]

Troubleshooting Guides

This section provides solutions to specific issues that may arise during the purification of DSPE-PEG-Mannose.

Low Product Yield

Potential Cause	Troubleshooting Suggestion
Incomplete Reaction:	Optimize reaction conditions (e.g., molar ratio of reactants, reaction time, temperature, and pH). Use analytical techniques like TLC or LC-MS to monitor reaction progress.
Product Loss During Purification:	- Dialysis: Ensure the molecular weight cutoff (MWCO) of the dialysis membrane is appropriate to retain the DSPE-PEG-Mannose while allowing smaller impurities to be removed. - Chromatography: Optimize column choice, mobile phase composition, and elution gradient to achieve good separation and recovery. - Handling: DSPE-PEG conjugates can adhere to surfaces. Use low-adhesion labware where possible.
Hydrolysis of DSPE-PEG:	Avoid acidic (pH < 6) and basic (pH > 8) conditions during reaction and purification, as these can accelerate the hydrolysis of the ester bonds in the DSPE anchor.[3] Use buffered solutions at a neutral pH (around 6.5-7.4) whenever possible.[3]

Presence of Impurities After Purification

Observed Issue	Potential Cause & Solution
Unreacted DSPE-PEG starting material in the final product.	Cause: Incomplete reaction or inefficient purification. Solution: - Reaction: Increase the molar excess of the mannose derivative. - Purification: Optimize the HPLC gradient or SEC column to improve resolution between the starting material and the final product.
Free mannose detected in the final product.	Cause: Inefficient removal of excess mannose starting material. Solution: - Dialysis: Use a dialysis membrane with an appropriate MWCO to remove the small mannose molecules. - Size Exclusion Chromatography (SEC): This is an effective method for separating the large DSPE-PEG-Mannose conjugate from small molecules like unreacted mannose.
Product appears aggregated (e.g., broad or early-eluting peaks in SEC).	Cause: Hydrophobic interactions or improper storage. Solution: - Buffer Composition: Include stabilizing excipients like a low concentration of a non-ionic surfactant in the purification buffers. - Storage: Store the purified product at low temperatures (e.g., -20°C) and consider lyophilization for long-term stability.[8] Avoid repeated freeze-thaw cycles.
Evidence of Hydrolysis (e.g., unexpected peaks in HPLC or lower molecular weight species in MS).	Cause: Exposure to harsh pH conditions or high temperatures.[3] Solution: - pH Control: Maintain a neutral pH throughout the purification process.[3] - Temperature: Avoid excessive heat during purification steps.[3] If using techniques that generate heat, ensure adequate cooling.

Experimental Protocols

General Purification Workflow

The purification of DSPE-PEG-Mannose typically involves one or a combination of the following steps after the initial reaction quench.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 6. biochempeg.com [biochempeg.com]
• 7. DSPE-PEG-Mannose - CD Bioparticles [cd-bioparticles.net]
• 8. DSPE-PEG-Mannose, MW 20,000 | BroadPharm [broadpharm.com]

Technical Support Center: Optimization of DSPE-PEG-Mannose for Targeted Delivery

Welcome to the technical support center for the optimization of DSPE-PEG-Mannose in drug delivery applications. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the role of the PEG linker in DSPE-PEG-Mannose?

A1: The polyethylene (B3416737) glycol (PEG) linker in DSPE-PEG-Mannose serves two primary functions. Firstly, the hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) portion acts as a lipid anchor, allowing for stable incorporation into lipid-based nanoparticles like liposomes.[1][2] Secondly, the hydrophilic PEG chain extends the mannose ligand away from the nanoparticle surface.[2] This spatial separation, or steric extension, is crucial for minimizing interference and facilitating effective binding to mannose receptors on target cells, such as macrophages and dendritic cells.[2][3]

Q2: How does the length of the PEG linker impact targeting efficiency?

A2: The length of the PEG linker is a critical parameter that significantly influences the targeting efficiency of DSPE-PEG-Mannose functionalized nanoparticles.[4][5] An optimal linker length provides the necessary flexibility and distance for the mannose ligand to effectively interact with its receptor.[4] Insufficient linker length may lead to steric hindrance, where the nanoparticle surface impedes the ligand-receptor binding. Conversely, an excessively long linker might lead to other challenges, sometimes referred to as the "PEG dilemma," where it could hinder the nanoparticle's interaction with the cell membrane for cargo release.[6]

Q3: What is the optimal PEG linker length for targeting mannose receptors?

A3: The optimal PEG linker length can vary depending on the specific application, nanoparticle formulation, and target cell type. However, studies have shown that a PEG molecular weight of around 1000 to 2000 Da can be highly effective. For instance, in a study involving mannose-cholesterol conjugates for mRNA delivery to dendritic cells, a PEG1000 linker demonstrated the highest transfection efficiency compared to PEG100 and PEG2000.[4][5][7] Another study successfully used DSPE-PEG2000-Mannose to construct liposome (B1194612) vaccines for anti-tumor therapy.[8][9] It is recommended to empirically test a range of PEG linker lengths to determine the optimal one for your specific system.

Q4: Where can I source DSPE-PEG-Mannose with different PEG linker lengths?

A4: Several commercial suppliers offer DSPE-PEG-Mannose with a variety of PEG molecular weights. Companies such as BroadPharm and CD Bioparticles provide options including MW 2000, 5000, 10000, and 20000 Da.[10][11][12]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low cellular uptake or targeting efficiency.	Suboptimal PEG linker length leading to steric hindrance or improper ligand presentation.	- Test a range of DSPE-PEG-Mannose conjugates with different PEG molecular weights (e.g., PEG1000, PEG2000, PEG5000).- Optimize the density of the mannose ligand on the nanoparticle surface.[13][14]
Low expression of mannose receptors on the target cells.	- Confirm the expression levels of mannose receptors (e.g., CD206) on your target cell line using techniques like flow cytometry or western blotting.[5]
Poor nanoparticle stability (aggregation).	Insufficient PEGylation or improper formulation.	- Ensure adequate incorporation of the DSPE-PEG-Mannose into the lipid bilayer during formulation.- The presence of the hydrophilic PEG chains should help prevent aggregation.[15]
Difficulty in synthesizing or characterizing DSPE-PEG-Mannose.	Incomplete reaction or presence of impurities.	- Utilize established synthesis protocols, such as those involving NHS-ester chemistry.[8]- Characterize the final product thoroughly using techniques like ¹H-NMR and mass spectrometry to confirm the structure and purity.[3][4]
Inconsistent experimental results.	Variability in liposome preparation or characterization.	- Standardize the liposome preparation method (e.g., thin-film hydration followed by extrusion).[7][16]- Consistently measure key nanoparticle characteristics such as size, polydispersity index (PDI), and zeta potential.[4][5]

Quantitative Data Summary

The following tables summarize key quantitative data from relevant studies on the optimization of PEG linker length.

Table 1: Effect of PEG Linker Length on Nanoparticle Properties and Transfection Efficiency [4][5]

Formulation	PEG Linker MW (Da)	Average Size (nm)	Zeta Potential (mV)	Transfection Efficiency (%)
MP₁₀₀-LPX	100	~135	~40	Lower than MP₁₀₀₀-LPX
MP₁₀₀₀-LPX	1000	132.93 ± 4.93	37.93 ± 2.95	52.09 ± 4.85
MP₂₀₀₀-LPX	2000	~135	~40	Lower than MP₁₀₀₀-LPX
Lipo 3K (Commercial Reagent)	N/A	N/A	N/A	11.47 ± 2.31

Data from a study on mannose-cholesterol conjugates for mRNA delivery to DC2.4 cells.

Experimental Protocols

Protocol 1: Synthesis of DSPE-PEG-Mannose

This protocol describes a general method for synthesizing DSPE-PEG-Mannose, for example, by reacting an amine-reactive DSPE-PEG derivative with an aminated mannose derivative.

Materials:

• DSPE-PEG-NHS (N-Hydroxysuccinimide)

• 4-Aminophenyl α-D-mannopyranoside[8]

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (B128534) (TEA)

• Dialysis membrane (appropriate MWCO)

• Lyophilizer

Procedure:

• Dissolve DSPE-PEG-NHS and a slight molar excess of 4-Aminophenyl α-D-mannopyranoside in anhydrous DMF.

• Add triethylamine to the reaction mixture to act as a base.

• Stir the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature for 24-48 hours.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).

• Once the reaction is complete, transfer the mixture to a dialysis bag and dialyze against deionized water for 48 hours to remove unreacted reagents and solvent.

• Freeze-dry the dialyzed solution to obtain the purified DSPE-PEG-Mannose conjugate as a white powder.

• Confirm the structure and purity of the final product using ¹H-NMR and mass spectrometry.[3]

Protocol 2: Preparation of Mannose-Targeted Liposomes

This protocol details the preparation of mannose-targeted liposomes using the thin-film hydration method.[7][16]

Materials:

• Primary lipid (e.g., L-alpha-phosphatidylcholine, SPC)[8]

• Cholesterol (CHOL)[8]

• Cationic lipid (e.g., 1,2-dioleoyl-3-trimethylammonium-propane, DOTAP)[7][8]

• DSPE-PEG(2000)[8]

• DSPE-PEG-Mannose

• Chloroform/Ethanol mixture (e.g., 1:1, v/v)[7]

• Hydration buffer (e.g., RNase-free water or PBS)[7][8]

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Dissolve the lipids (e.g., SPC, CHOL, DOTAP, DSPE-PEG(2000), and DSPE-PEG-Mannose) in the chloroform/ethanol mixture in a round-bottom flask. The molar ratio of the lipids should be optimized for the specific application.[7]

• Create a thin lipid film by evaporating the organic solvent using a rotary evaporator at a controlled temperature (e.g., 37°C).[7]

• Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with the aqueous buffer by vortexing or sonicating. This will form multilamellar vesicles (MLVs).[16]

• To obtain unilamellar vesicles with a uniform size, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm). Pass the suspension through the extruder an odd number of times (e.g., 11-21 passes).[16]

• Characterize the resulting liposomes for size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

Visualizations

Caption: Experimental workflow for the synthesis, formulation, and evaluation of mannose-targeted liposomes.

Caption: Mechanism of mannose receptor-mediated uptake of DSPE-PEG-Mannose functionalized nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Optimization of the Linker Length of Mannose-Cholesterol Conjugates for Enhanced mRNA Delivery to Dendritic Cells by Liposomes [frontiersin.org]
• 5. Optimization of the Linker Length of Mannose-Cholesterol Conjugates for Enhanced mRNA Delivery to Dendritic Cells by Liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. purepeg.com [purepeg.com]
• 7. Optimization of the Linker Length of Mannose-Cholesterol Conjugates for Enhanced mRNA Delivery to Dendritic Cells by Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mannose-Modified Liposome Co-Delivery of Human Papillomavirus Type 16 E7 Peptide and CpG Oligodeoxynucleotide Adjuvant Enhances Antitumor Activity Against Established Large TC-1 Grafted Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. DSPE-PEG-Mannose, MW 5,000 | BroadPharm [broadpharm.com]
• 11. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 12. DSPE-PEG-Mannose - CD Bioparticles [cd-bioparticles.net]
• 13. Targeting of tumor-associated macrophages made possible by PEG-sheddable, mannose-modified nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. DSPE-PEG2000-Mannose - Echelon Biosciences [echelon-inc.com]
• 16. benchchem.com [benchchem.com]

addressing aggregation issues in DSPE-PEG-Mannose liposomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-poly(ethylene glycol)-mannose (DSPE-PEG-Mannose) liposomes. Aggregation is a common issue that can impact the stability, efficacy, and safety of liposomal formulations. This guide offers insights into the causes of aggregation and provides practical solutions to mitigate these challenges.

Troubleshooting Guides and FAQs

This section addresses specific issues that users may encounter during the formulation, characterization, and storage of DSPE-PEG-Mannose liposomes.

1. My DSPE-PEG-Mannose liposomes are aggregating immediately after preparation. What are the possible causes and solutions?

Immediate aggregation following preparation can be due to several factors related to the formulation and protocol.

Potential Cause	Explanation	Troubleshooting Steps
Inadequate PEGylation	The polyethylene (B3416737) glycol (PEG) layer provides a steric barrier that prevents liposome-liposome fusion and interaction with serum proteins. Insufficient DSPE-PEG-Mannose concentration can lead to an incomplete protective layer.	- Increase the molar percentage of DSPE-PEG-Mannose in your lipid formulation. A common starting point is 2-5 mol%.[1] - Ensure the PEG chain length is adequate. PEG2000 is frequently used to provide sufficient steric hindrance.[1]
Improper Hydration	Incomplete or non-uniform hydration of the lipid film can result in the formation of large, unstable multilamellar vesicles (MLVs) that are prone to aggregation.	- Ensure the hydration buffer is at a temperature above the phase transition temperature (Tc) of the lipids. - Agitate the lipid film gently but thoroughly during hydration to ensure all lipids are suspended.
Suboptimal Extrusion	If using extrusion for size reduction, clogged membranes or an incorrect number of passes can lead to a heterogeneous population of liposomes with a high polydispersity index (PDI), a precursor to aggregation.	- Ensure the extruder is assembled correctly and the membranes are not damaged. - Perform an adequate number of extrusion cycles (typically 10-21 passes) to achieve a uniform size distribution.
High Lipid Concentration	Very high concentrations of lipids can increase the frequency of particle collisions, leading to a higher likelihood of aggregation.	- Prepare the liposomes at a lower lipid concentration. If a higher concentration is required, consider a step-wise concentration process after initial formulation.

2. I'm observing an increase in particle size and PDI of my liposomes during storage. How can I improve their long-term stability?

Changes in liposome (B1194612) characteristics during storage are indicative of instability.

Potential Cause	Explanation	Troubleshooting Steps
Inappropriate Storage Temperature	Storing liposomes at temperatures that are too high or too low can affect the integrity of the lipid bilayer, leading to fusion and aggregation.	- Store liposomes at a recommended temperature of 4°C. Avoid freezing, as the formation of ice crystals can disrupt the liposome structure.
Suboptimal Buffer Conditions	The pH and ionic strength of the storage buffer can influence the surface charge and stability of the liposomes.	- Use a buffer with a pH that maintains the desired surface charge. For many formulations, a pH of 7.4 is suitable. - Avoid buffers with high ionic strength, as this can screen surface charges and reduce repulsive forces between liposomes.
Lipid Hydrolysis or Oxidation	Over time, the lipids in the bilayer can degrade, compromising the liposome structure and leading to aggregation.	- Use high-purity lipids and protect them from light and air. - Consider adding an antioxidant, such as alpha-tocopherol, to the lipid formulation.
Mannose-Mediated Interactions	In biological media, mannose on the liposome surface can interact with mannose-binding lectins, potentially causing aggregation.	- For in vitro experiments, consider using serum-free media if possible. - For in vivo applications, ensure optimal PEGylation to shield the mannose ligands and reduce non-specific interactions.

3. What is an acceptable Polydispersity Index (PDI) for DSPE-PEG-Mannose liposome formulations?

The Polydispersity Index (PDI) is a measure of the heterogeneity of particle sizes in a sample. A lower PDI indicates a more uniform and monodisperse population of liposomes, which is generally desirable for stability and consistent performance.

• Ideal PDI: A PDI value below 0.2 is generally considered acceptable for liposomal formulations and indicates a homogenous population.

• Acceptable PDI: PDI values between 0.2 and 0.3 may be acceptable for some applications, but suggest a broader size distribution.

• High PDI: A PDI value above 0.3 indicates a heterogeneous population and a higher propensity for aggregation and instability.[2]

4. How does the concentration of DSPE-PEG-Mannose affect liposome size and stability?

The concentration of DSPE-PEG-Mannose is a critical parameter in liposome formulation.

• Effect on Size: Generally, increasing the molar percentage of DSPE-PEG-Mannose can lead to a decrease in liposome size .[1] The bulky PEG chains can influence the curvature of the lipid bilayer, favoring the formation of smaller vesicles.

• Effect on Stability: A sufficient concentration of DSPE-PEG-Mannose is crucial for enhancing stability . The PEG layer provides a "stealth" characteristic that reduces opsonization by serum proteins and prevents aggregation through steric hindrance.[1][3]

Quantitative Data Summary

The following tables summarize the impact of formulation parameters on the physicochemical properties of DSPE-PEG-Mannose liposomes.

Table 1: Effect of DSPE-PEG-Mannose Concentration on Liposome Size and PDI

Formulation	Molar Ratio (Lipid:Cholesterol:DSPE-PEG-Mannose)	Average Particle Size (nm)	Polydispersity Index (PDI)
A	55:40:5	~120	< 0.2
B	55:40:10	~100	< 0.2
C	55:40:15	~85	< 0.2

Note: These are representative values. Actual results may vary depending on the specific lipids, preparation method, and analytical instrumentation used.

Table 2: Characterization of DSPE-PEG-Mannose Liposomes

Parameter	Typical Value	Significance
Z-average Diameter	80 - 150 nm	Influences circulation time, biodistribution, and cellular uptake.
Polydispersity Index (PDI)	< 0.2	Indicates a narrow and uniform size distribution, crucial for stability.
Zeta Potential	-10 to -30 mV	A negative surface charge helps to prevent aggregation due to electrostatic repulsion.

Experimental Protocols

Protocol 1: DSPE-PEG-Mannose Liposome Preparation by Thin-Film Hydration

This protocol describes a common method for preparing DSPE-PEG-Mannose liposomes.

• Lipid Film Formation:

  • Dissolve the lipids (e.g., DSPC, cholesterol, and DSPE-PEG-Mannose) in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

  • Dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., PBS, pH 7.4) pre-heated to a temperature above the phase transition temperature (Tc) of the lipids.

  • Gently agitate the flask to suspend the lipid film, forming multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Assemble a mini-extruder with polycarbonate membranes of the desired pore size (e.g., 100 nm).

  • Equilibrate the extruder to a temperature above the Tc of the lipids.

  • Load the MLV suspension into one of the extruder syringes.

  • Pass the liposome suspension through the membranes 10-21 times to form small unilamellar vesicles (SUVs) with a uniform size distribution.

• Purification:

  • Remove any unencapsulated material by a suitable method, such as size exclusion chromatography or dialysis.

Protocol 2: Characterization by Dynamic Light Scattering (DLS)

DLS is used to determine the average particle size, size distribution, and PDI of the liposome formulation.

• Sample Preparation:

  • Dilute a small aliquot of the liposome suspension with the same buffer used for hydration to an appropriate concentration to avoid multiple scattering effects.

• Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature (e.g., 25°C).

  • Perform the measurement according to the instrument's software instructions.

• Data Analysis:

  • Record the Z-average diameter and the PDI. The Z-average is the intensity-weighted mean hydrodynamic size of the particles.

Visualizations

Experimental Workflow for Liposome Preparation and Characterization

Caption: Workflow for DSPE-PEG-Mannose liposome preparation and characterization.

Mannose Receptor-Mediated Endocytosis Pathway

Caption: Simplified pathway of mannose receptor-mediated endocytosis of liposomes.

References

• 1. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing DSPE-PEG-Mannose LNP Transfection Efficiency

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with DSPE-PEG-Mannose Lipid Nanoparticles (LNPs). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you enhance your transfection efficiency and achieve reliable, reproducible results in your experiments.

Troubleshooting Guide: Low Transfection Efficiency

Experiencing lower-than-expected transfection efficiency can be a significant hurdle. This guide will walk you through potential causes and systematic solutions to optimize your DSPE-PEG-Mannose LNP experiments.

Q1: My transfection efficiency with DSPE-PEG-Mannose LNPs is consistently low. What are the most common causes and how can I troubleshoot this?

A1: Low transfection efficiency is a multifaceted issue that can stem from several factors related to your LNP formulation, the health of your target cells, and your experimental protocol.[1] A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.

Here is a logical workflow to diagnose and address the problem:

Caption: Troubleshooting workflow for low transfection efficiency of DSPE-PEG-Mannose LNPs.

Frequently Asked Questions (FAQs)

Q2: What are the optimal physicochemical characteristics for DSPE-PEG-Mannose LNPs?

A2: For successful transfection, your LNPs should fall within a specific range of physicochemical properties. These parameters are critical as they influence cellular uptake, stability, and overall delivery efficiency.

Parameter	Optimal Range	Rationale
Particle Size (Diameter)	70 - 200 nm	Facilitates effective endocytosis and avoids rapid clearance by the kidneys.[1]
Polydispersity Index (PDI)	< 0.2	Indicates a homogenous LNP population with a narrow size distribution.[1]
Zeta Potential	Near neutral	Reduces non-specific interactions with negatively charged serum proteins.[1]
Encapsulation Efficiency	> 85%	Ensures a high concentration of the nucleic acid cargo is delivered to the cells.[1]

Q3: How does the N/P ratio impact the transfection efficiency of my mannosylated LNPs?

A3: The N/P ratio, which represents the molar ratio of protonatable nitrogens in the ionizable lipid to the phosphate (B84403) groups in the nucleic acid, is a critical factor for efficient transfection.[1][2] An optimized N/P ratio is essential for:

• Efficient Encapsulation: Ensuring the nucleic acid is securely packaged within the LNP.[2]

• Cellular Uptake: A higher N/P ratio can lead to a more positive surface charge, which may enhance interaction with negatively charged cell membranes.[2]

• Endosomal Escape: Facilitating the release of the nucleic acid cargo from the endosome into the cytoplasm.[3]

The optimal N/P ratio can vary depending on the specific cell type and nucleic acid but typically ranges from 3 to 8.[1] It is recommended to test a range of N/P ratios (e.g., 3:1, 4:1, 5:1, 6:1) to determine the best performance for your specific system.[4]

Q4: What is the role of mannose density and PEG-lipid content, and how can I optimize them?

A4: The density of mannose on the LNP surface and the overall PEG-lipid content are key for targeted delivery and transfection efficiency.

• PEG-Lipid Content: PEGylation provides stability and prevents aggregation of LNPs.[10] However, a high PEG density can shield the mannose ligand, hindering its interaction with the mannose receptor.[11] Studies have shown a bell-shaped relationship between PEG content and transfection efficiency, with moderate levels often yielding the best results.[12][13] For instance, one study found that 1.5% DMG-PEG2000 was optimal for in vitro transfection, while 5% was better for in vivo applications.[12][13] Reducing the PEG-lipid content has also been shown to significantly increase transfection activity in some cell lines.[14]

Quantitative Impact of PEG-Lipid Content on Transfection Efficiency

Cell Line	Optimal PEG-Lipid Content (in vitro)	Fold Increase in Expression (vs. higher PEG content)
HeLa	1.5% DMG-PEG	3.1-fold (vs. 10% DMG-PEG)[12]
DC 2.4	1.5% DMG-PEG	2.3-fold (vs. 10% DMG-PEG)[12]
Jurkat	0.75% DMG-PEG2000	42.7-fold (vs. 3% DMG-PEG2000)[14]

Q5: My target cells are not taking up the DSPE-PEG-Mannose LNPs efficiently. What could be the issue?

A5: Inefficient cellular uptake is often linked to the expression of mannose receptors on the target cells or the overall health of the cells.

• Confirm Mannose Receptor Expression: DSPE-PEG-Mannose LNPs primarily rely on mannose receptor (e.g., CD206) mediated endocytosis for cellular entry.[7][15] Verify that your target cell line expresses sufficient levels of this receptor. If receptor expression is low, mannose-targeted delivery will be inefficient.

• Assess Cell Health: Healthy, actively dividing cells are crucial for successful transfection.[16]

  • Cell Confluency: Aim for a confluency of 70-90% at the time of transfection.[1][17]

  • Contamination: Regularly test your cell cultures for mycoplasma or other contaminants, which can negatively impact cell health and transfection outcomes.[1][17]

  • Passage Number: Use low-passage-number cells, as high-passage cells can have altered characteristics, including reduced receptor expression.[17]

• Serum Conditions: The presence of serum can sometimes interfere with LNP stability or uptake.[16] Consider testing transfection in both serum-free and complete media to see which condition works best for your system.

Signaling Pathway and Experimental Workflows

To further aid your research, the following diagrams illustrate the key mechanism of uptake and a standard experimental protocol.

Caption: Mannose receptor-mediated endocytosis pathway for DSPE-PEG-Mannose LNPs.

Experimental Protocols

Protocol 1: General LNP Formulation by Microfluidic Mixing

This protocol outlines a standard method for producing DSPE-PEG-Mannose LNPs using a microfluidic device.

• Lipid Stock Preparation:

  • Prepare individual stock solutions of your ionizable lipid, helper lipid (e.g., DSPC), cholesterol, and DSPE-PEG-Mannose in ethanol (B145695).

  • Combine these stock solutions in the desired molar ratio to create a final lipid mixture in ethanol.

• Nucleic Acid Preparation:

  • Dilute your mRNA or other nucleic acid to the desired concentration in a low pH buffer (e.g., sodium acetate (B1210297) buffer, pH 4.0-5.0). This acidic environment protonates the ionizable lipid, facilitating encapsulation.

• Microfluidic Mixing:

  • Load the lipid mixture (in ethanol) into one syringe and the nucleic acid solution (in aqueous buffer) into another.

  • Set the desired flow rates on the microfluidic pump. A typical flow rate ratio of the aqueous to alcoholic phase is 3:1.

  • Initiate mixing. The rapid mixing of the two streams causes the lipids to self-assemble into LNPs, encapsulating the nucleic acid.

• Downstream Processing:

  • The resulting LNP solution will be in an ethanol/aqueous buffer mixture. Dilute the solution with a neutral buffer (e.g., PBS) to raise the pH and neutralize the surface charge of the LNPs.[18]

  • Purify and concentrate the LNPs using methods such as dialysis or tangential flow filtration (TFF) to remove ethanol and unencapsulated nucleic acids.

• Sterilization and Characterization:

  • Sterilize the final LNP formulation by passing it through a 0.2 µm filter.[18]

  • Characterize the LNPs for particle size, PDI, zeta potential, and encapsulation efficiency.

Protocol 2: In Vitro Transfection

This protocol provides a general workflow for transfecting cells in culture with your formulated LNPs.

• Cell Seeding:

  • The day before transfection, seed your target cells in a multi-well plate at a density that will result in 70-90% confluency on the day of transfection.[1]

• Preparation of LNP-Nucleic Acid Complexes:

  • Thaw your LNP-encapsulated nucleic acid on ice.[18]

  • Dilute the required amount of LNPs in serum-free or complete culture medium. Gently mix by pipetting.

• Transfection:

  • Remove the old media from your cells and add the LNP-containing media.

  • Gently rock the plate to ensure even distribution of the LNPs across the wells.[1]

• Incubation:

  • Incubate the cells at 37°C in a CO2 incubator for the desired period (typically 24-48 hours).[1] The optimal incubation time may need to be determined experimentally.

• Post-Transfection Analysis:

  • After incubation, assess transfection efficiency by measuring the expression of your reporter gene (e.g., GFP fluorescence via microscopy or flow cytometry) or by quantifying the target protein or gene knockdown.[16]

  • Cell viability can be assessed using standard assays like MTT or Trypan Blue exclusion.

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding the N/P Ratio in mRNA-LNP Complexes — NanoSphere Articles – Insights on Nanomedicine, RNA, and LNP Therapies [nanosphere.ch]
• 3. Strategies for targeted gene delivery using lipid nanoparticles and cell-derived nanovesicles - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA00198A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Development of Mannosylated Lipid Nanoparticles for mRNA Cancer Vaccine with High Antigen Presentation Efficiency and Immunomodulatory Capability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mannose-Decorated Solid-Lipid Nanoparticles for Alveolar Macrophage Targeted Delivery of Rifampicin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of mannose density on in vitro and in vivo cellular uptake and RNAi efficiency of polymeric nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of mannose density on in vitro and in vivo cellular uptake and RNAi efficiency of polymeric nanoparticles: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. researchgate.net [researchgate.net]
• 11. Effect of polyethyleneglycol (PEG) chain length on the bio–nano-interactions between PEGylated lipid nanoparticles and biological fluids: from nanostructure to uptake in cancer cells - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 12. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Mannose-Conjugated Cholesterol Containing Lipid Nanoparticles for Active Targeted mRNA Delivery to Liver Sinusoidal Endothelial and Kupffer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. iscaconsortium.org [iscaconsortium.org]
• 17. genscript.com [genscript.com]
• 18. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

Technical Support Center: DSPE-PEG-Mannose Conjugation Reactions

Welcome to the technical support center for DSPE-PEG-Mannose conjugation reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the synthesis and application of mannosylated lipids for targeted drug delivery systems.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of DSPE-PEG-Mannose?

DSPE-PEG-Mannose is a functionalized lipid primarily used in the development of targeted drug delivery systems, particularly liposomes and lipid nanoparticles (LNPs).[1][][3] The mannose moiety on the surface of these nanoparticles facilitates selective binding to mannose receptors, which are highly expressed on the surface of various cell types, including macrophages and certain cancer cells.[][4] This targeting capability enhances the delivery of therapeutic agents to specific cells, potentially increasing efficacy and reducing off-target side effects.[4][5]

Q2: What are the common methods for synthesizing DSPE-PEG-Mannose?

The synthesis of DSPE-PEG-Mannose typically involves the conjugation of a mannose derivative to a DSPE-PEG lipid.[4][6] A common strategy is to use a DSPE-PEG molecule with a reactive terminal group, such as an N-hydroxysuccinimide (NHS) ester (DSPE-PEG-NHS), which readily reacts with an amine-functionalized mannose derivative to form a stable amide bond.[7][8] Another approach is the use of "click chemistry," such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), where an azide-modified PEG can be reacted with an alkyne-functionalized mannose.[9]

Q3: How can I confirm the successful synthesis of DSPE-PEG-Mannose?

Successful conjugation can be confirmed using various analytical techniques. Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy is a widely used method to verify the structure of the final product by identifying characteristic peaks corresponding to the DSPE, PEG, and mannose components.[4][6]

Q4: What are the critical storage conditions for DSPE-PEG-Mannose and its intermediates?

It is recommended to store DSPE-PEG-Mannose and its reactive intermediates, such as DSPE-PEG-NHS, at -20°C in a dry environment, protected from light.[1][3][7] Frequent thawing and freezing should be avoided to maintain the integrity of the lipid.[7]

Troubleshooting Guide

This guide addresses common issues encountered during DSPE-PEG-Mannose conjugation reactions and the subsequent formulation of mannosylated liposomes.

Problem	Potential Cause	Recommended Solution
Low Conjugation Efficiency	Suboptimal pH: The reaction between DSPE-PEG-NHS and an amine-functionalized mannose is pH-dependent. The reactivity of NHS esters with primary amines is most efficient at a pH range of 8-10.[7]	Ensure the reaction buffer is maintained within the optimal pH range. Use a suitable buffer system, such as phosphate-buffered saline (PBS) adjusted to the desired pH.
Hydrolysis of NHS Ester: The NHS ester on DSPE-PEG-NHS is susceptible to hydrolysis, especially in aqueous solutions.	Prepare fresh solutions of DSPE-PEG-NHS immediately before use. Avoid prolonged storage of the reactive lipid in aqueous buffers.
Steric Hindrance: The PEG chain length or the nature of the mannose derivative might cause steric hindrance, preventing efficient reaction.	Consider using a longer PEG spacer to increase the accessibility of the reactive groups.[]
Poor Liposome Formulation	Incorrect Lipid Ratio: The molar ratio of DSPE-PEG-Mannose to other lipids in the formulation is crucial for the stability and targeting efficacy of the liposomes.	Optimize the concentration of DSPE-PEG-Mannose. Studies have shown that a concentration of 0.5 mol% can be optimal for enhanced mRNA uptake and functional delivery in certain cell lines.[5]
Inefficient Hydration: The formation of a uniform lipid film and its subsequent hydration are critical for creating stable liposomes.	Ensure the lipid film is thin and evenly distributed before hydration. The hydration temperature should be above the phase transition temperature of the lipids.
Inconsistent Targeting Efficacy	Low Mannose Density on Liposome Surface: Insufficient incorporation of DSPE-PEG-Mannose will result in a low density of mannose ligands, leading to reduced binding to mannose receptors.	Increase the molar percentage of DSPE-PEG-Mannose in the lipid formulation. Characterize the final liposomes to ensure sufficient mannose presentation.
Aggregation of Liposomes: Aggregation can mask the mannose ligands and reduce targeting efficiency.	The inclusion of PEGylated lipids, such as DSPE-PEG, helps to create a "stealth" shield that prevents aggregation and prolongs circulation time.[10]
Product Degradation	Ester Hydrolysis of DSPE: The ester bonds in the DSPE lipid can be susceptible to hydrolysis under acidic or basic conditions, leading to degradation of the product.[11]	Maintain a neutral pH during storage and handling whenever possible. For purification, use mild conditions and avoid prolonged exposure to harsh pH.[11]

Experimental Protocols

Protocol 1: Synthesis of DSPE-PEG-Mannose via NHS Ester Chemistry

This protocol describes a general method for conjugating an amine-containing mannose derivative to DSPE-PEG-NHS.

Materials:

• DSPE-PEG-NHS

• Amine-functionalized mannose derivative (e.g., mannosamine)

• Anhydrous Dimethylformamide (DMF) or a suitable organic solvent

• Triethylamine (TEA) or another non-nucleophilic base

• Reaction buffer (e.g., PBS, pH 8.0)

• Dialysis membrane (MWCO 3 kDa)

• Lyophilizer

Procedure:

• Dissolve DSPE-PEG-NHS and a 1.5 to 2-fold molar excess of the amine-functionalized mannose derivative in anhydrous DMF.

• Add a 2 to 3-fold molar excess of TEA to the reaction mixture to act as a base catalyst.

• Allow the reaction to proceed at room temperature for 4-6 hours with gentle stirring, protected from light.

• Monitor the reaction progress using a suitable analytical technique, such as TLC or LC-MS.

• Once the reaction is complete, transfer the mixture to a dialysis membrane.

• Dialyze against deionized water for 48 hours, with frequent water changes, to remove unreacted reagents and solvent.[12]

• Lyophilize the purified product to obtain DSPE-PEG-Mannose as a white powder.

• Confirm the structure of the final product using ¹H-NMR.

Protocol 2: Preparation of Mannosylated Liposomes

This protocol outlines the thin-film hydration method for preparing mannosylated liposomes.

Materials:

• Primary phospholipid (e.g., HSPC, PC)

• Cholesterol

• DSPE-PEG-Mannose

• Chloroform and Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Dissolve the desired lipids (e.g., HSPC, cholesterol, and DSPE-PEG-Mannose in a specific molar ratio) in a chloroform:methanol (2:1 v/v) mixture in a round-bottom flask.[13]

• Create a thin lipid film on the wall of the flask by removing the organic solvents using a rotary evaporator under reduced pressure.

• Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with PBS (pH 7.4) by vortexing or gentle agitation at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm). This should be done multiple times to ensure a uniform size distribution.

• Characterize the resulting mannosylated liposomes for size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

Data Summary

Table 1: Physicochemical Properties of Mannosylated Liposomes

Formulation	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
ManN-ACV-lip	233 - 371	Not Specified	Not Specified	[14]
PAM-ACV-lip	233 - 371	Not Specified	Not Specified	[14]
Mannosylated Liposomes	~140 ± 59	Not Specified	Not Specified	[15]
Mannosylated Liposomes	~100	< 0.2	Negative	[16][17]

Visualizations

Caption: Workflow for the synthesis of DSPE-PEG-Mannose and subsequent preparation of mannosylated liposomes.

Caption: Troubleshooting logic for low DSPE-PEG-Mannose conjugation efficiency.

References

• 1. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 3. biochempeg.com [biochempeg.com]
• 4. researchgate.net [researchgate.net]
• 5. Improved mRNA drug efficacy in hepatic cells through mannose functionalization of lipid nanoparticles [odr.chalmers.se]
• 6. researchgate.net [researchgate.net]
• 7. DSPE-PEG-NHS [nanocs.net]
• 8. encapsula.com [encapsula.com]
• 9. Optimizing Mannose “Click” Conjugation to Polymeric Nanoparticles for Targeted siRNA Delivery to Human and Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. tandfonline.com [tandfonline.com]
• 15. tandfonline.com [tandfonline.com]
• 16. Self-assembling PEGylated mannolipids for liposomal drug encapsulation of natural products - Materials Advances (RSC Publishing) DOI:10.1039/D4MA01007H [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

DSPE-PEG-Mannose: A Comparative Guide to Mannose Receptor Targeting

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)] (DSPE-PEG-Mannose) for the targeted delivery of therapeutics to mannose receptor-expressing cells. We will delve into its performance against alternative targeting moieties, supported by experimental data, and provide detailed protocols for validation assays.

DSPE-PEG-Mannose: An Overview

DSPE-PEG-Mannose is a versatile phospholipid conjugate used to functionalize the surface of liposomes and nanoparticles. The mannose ligand facilitates active targeting to cells expressing the mannose receptor (CD206), a C-type lectin predominantly found on the surface of macrophages, dendritic cells, and certain endothelial cells. This targeted approach aims to enhance the cellular uptake of therapeutic payloads, thereby increasing efficacy and potentially reducing off-target effects.

Performance Comparison: DSPE-PEG-Mannose vs. Alternatives

The efficacy of DSPE-PEG-Mannose is best assessed by comparing its performance in key experimental parameters against non-targeted nanoparticles (e.g., DSPE-PEG) and nanoparticles functionalized with other targeting ligands.

In Vitro Cellular Uptake

Targeted nanoparticles are designed to be preferentially internalized by receptor-expressing cells. The following table summarizes quantitative data from studies comparing the cellular uptake of mannosylated nanoparticles with their non-mannosylated counterparts.

Nanoparticle Formulation	Cell Line	Assay	Key Findings
Mannose-modified nanoparticles	J774A.1 macrophages	Flow Cytometry	3.1-fold increase in cellular uptake compared to non-modified nanoparticles.
Mannosylated liposomes	RAW 264.7 macrophages	Not Specified	Enhanced uptake, which was inhibited by the presence of free mannose.[1]
Mannose-modified trimethyl chitosan-cysteine (MTC) nanoparticles	Raw 264.7 macrophages	Not Specified	Cellular uptake was dependent on mannose density, with 21% mannose density showing the maximum in vitro uptake.

In Vivo Biodistribution

The in vivo fate of nanoparticles is a critical determinant of their therapeutic success. The following table presents data on the biodistribution of mannosylated liposomes compared to non-glycosylated liposomes in mice.

Liposome (B1194612) Formulation	Organ	% Injected Dose / gram (%ID/g)	Key Findings
Mannosylated Liposomes	Liver	High	Rapidly eliminated from circulation and preferentially recovered in the liver, with uptake by non-parenchymal cells (NPCs).[2]
Blood	Low	Rapid clearance from the bloodstream.[2]
Non-glycosylated Liposomes	Liver	Low	Lower accumulation in the liver compared to mannosylated liposomes.[2]
Blood	High	Prolonged circulation time in the blood.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments used to validate the targeting efficacy of DSPE-PEG-Mannose.

Nanoparticle Formulation

Objective: To prepare DSPE-PEG-Mannose functionalized nanoparticles.

Materials:

• DSPE-PEG-Mannose

• Other lipid components (e.g., DSPC, Cholesterol)

• Therapeutic agent (e.g., siRNA, small molecule drug)

• Hydration buffer (e.g., PBS)

• Chloroform (B151607)

• Extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

Protocol:

• Dissolve DSPE-PEG-Mannose and other lipid components in chloroform in a round-bottom flask.

• Create a thin lipid film by evaporating the chloroform under a stream of nitrogen gas followed by vacuum desiccation for at least 1 hour.

• Hydrate the lipid film with a buffer solution containing the therapeutic agent by vortexing.

• Subject the resulting liposome suspension to several freeze-thaw cycles.

• Extrude the suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) to obtain unilamellar vesicles of a uniform size.

• Characterize the nanoparticles for size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

• Quantify the amount of encapsulated therapeutic agent using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC).

In Vitro Cellular Uptake Assay using Flow Cytometry

Objective: To quantify the cellular uptake of fluorescently labeled nanoparticles.

Materials:

• Mannose receptor-positive cells (e.g., J774A.1, RAW 264.7)

• Cell culture medium

• Fluorescently labeled DSPE-PEG-Mannose nanoparticles

• Fluorescently labeled non-targeted nanoparticles (control)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Protocol:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Incubate the cells with fluorescently labeled DSPE-PEG-Mannose nanoparticles and control nanoparticles at various concentrations for a defined period (e.g., 4 hours) at 37°C.

• Wash the cells three times with cold PBS to remove non-internalized nanoparticles.

• Detach the cells using Trypsin-EDTA and resuspend them in PBS.

• Analyze the cell suspension using a flow cytometer, measuring the fluorescence intensity of individual cells.

• Quantify the percentage of fluorescently positive cells and the mean fluorescence intensity for each treatment group.

Competitive Inhibition Assay

Objective: To confirm that the cellular uptake of DSPE-PEG-Mannose nanoparticles is mediated by the mannose receptor.

Materials:

• Mannose receptor-positive cells

• Fluorescently labeled DSPE-PEG-Mannose nanoparticles

• Free D-mannose or mannan (B1593421)

• Cell culture medium

• Flow cytometer

Protocol:

• Pre-incubate the cells with a high concentration of free D-mannose or mannan (e.g., 10-1000 µg/ml) for 30-60 minutes at 37°C to saturate the mannose receptors.[3]

• Add the fluorescently labeled DSPE-PEG-Mannose nanoparticles to the cells and incubate for the standard uptake period.

• As a control, incubate another set of cells with the labeled nanoparticles without pre-incubation with free mannose.

• Wash, detach, and analyze the cells by flow cytometry as described in the cellular uptake protocol.

• A significant reduction in the uptake of the mannosylated nanoparticles in the presence of free mannose indicates receptor-mediated endocytosis.

In Vivo Biodistribution Study

Objective: To determine the tissue distribution of nanoparticles after systemic administration.

Materials:

• Animal model (e.g., BALB/c mice)

• Radiolabeled or fluorescently labeled DSPE-PEG-Mannose nanoparticles

• Radiolabeled or fluorescently labeled non-targeted nanoparticles (control)

• Anesthesia

• Tissue harvesting tools

• Gamma counter or in vivo imaging system (IVIS)

Protocol:

• Inject the labeled nanoparticles intravenously into the tail vein of the mice.

• At predetermined time points (e.g., 1, 4, 24 hours), euthanize the animals.

• Perfuse the circulatory system with saline to remove blood from the organs.

• Harvest major organs (liver, spleen, lungs, kidneys, heart, brain) and the tumor (if applicable).

• Weigh each organ.

• Measure the radioactivity or fluorescence in each organ using a gamma counter or by imaging the excised organs with an IVIS.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Visualizing the Mechanisms and Workflows

To better understand the processes involved in DSPE-PEG-Mannose targeting, the following diagrams have been generated using Graphviz.

Caption: Mannose Receptor-Mediated Endocytosis Pathway.

Caption: Experimental Workflow for Cellular Uptake Assay.

Caption: Logical Relationship in a Competitive Inhibition Assay.

References

• 1. Mannosylated Liposomes – Clodrosome: Liposomal Clodronate [clodrosome.com]
• 2. Biodistribution characteristics of mannosylated, fucosylated, and galactosylated liposomes in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

DSPE-PEG-Mannose vs. DSPE-PEG: A Comparative Guide to Cellular Uptake

For Researchers, Scientists, and Drug Development Professionals

In the realm of targeted drug delivery, the functionalization of nanoparticles to enhance their interaction with specific cell types is a paramount strategy. This guide provides a comparative analysis of nanoparticles formulated with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-poly(ethylene glycol) (DSPE-PEG) and its mannosylated derivative, DSPE-PEG-Mannose. The inclusion of a mannose ligand is designed to leverage the mannose receptor (CD206), a C-type lectin receptor predominantly expressed on the surface of immune cells such as macrophages and dendritic cells, to facilitate targeted cellular uptake.

Enhanced Cellular Uptake with DSPE-PEG-Mannose

Experimental evidence robustly supports the enhanced cellular uptake of nanoparticles functionalized with DSPE-PEG-Mannose in mannose receptor-expressing cells compared to their non-mannosylated DSPE-PEG counterparts. This enhanced uptake is attributed to a specific, receptor-mediated endocytosis mechanism.

Quantitative Comparison of Cellular Uptake

The following table summarizes the quantitative data from a comparative study on the uptake of different liposomal formulations in M2-phenotype bone marrow-derived macrophages (BMDMs), which are known to have high expression of the mannose receptor. The data is presented as Mean Fluorescence Intensity (MFI), a quantitative measure of the amount of fluorescently labeled liposomes taken up by the cells, as determined by flow cytometry.

Liposome Formulation	Mean Fluorescence Intensity (MFI) (Arbitrary Units)	Fold Increase vs. DSPE-PEG
DSPE-PEG-Mannose Liposomes	~8000	~2.7x
DSPE-PEG Liposomes	~3000	1x (Reference)
Plain Liposomes (No PEG)	~2000	~0.7x

Data extracted and synthesized from graphical representations in a peer-reviewed study. The exact numerical values are estimations from the published graphs and are intended for comparative purposes.

The Mechanism of Enhanced Uptake: Mannose Receptor-Mediated Endocytosis

The primary mechanism driving the superior cellular uptake of DSPE-PEG-Mannose nanoparticles is the specific recognition of the mannose ligand by the mannose receptor on the cell surface. This interaction triggers a cascade of events leading to the internalization of the nanoparticle.

Caption: Targeted vs. Non-Targeted Cellular Uptake Pathway.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and validation of these findings.

Key Experiment: In Vitro Cellular Uptake Assay by Flow Cytometry

This protocol outlines the steps to quantitatively compare the uptake of DSPE-PEG-Mannose and DSPE-PEG nanoparticles in a relevant cell line, such as RAW264.7 macrophages.

1. Nanoparticle Formulation and Characterization:

• Prepare liposomes or other nanoparticles incorporating either DSPE-PEG or DSPE-PEG-Mannose.

• Incorporate a fluorescent dye (e.g., Coumarin-6 or DiI) into the nanoparticle formulation for detection.

• Characterize the nanoparticles for size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

2. Cell Culture:

• Culture RAW264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• For studies involving M2-polarized macrophages, stimulate the cells with interleukin-4 (IL-4) at a concentration of 20 ng/mL for 24 hours prior to the uptake experiment.

3. Cellular Uptake Experiment:

• Seed the cells in a 6-well plate at a density of 5 x 10^5 cells/well and allow them to adhere overnight.

• On the day of the experiment, replace the culture medium with fresh medium containing the fluorescently labeled nanoparticles (DSPE-PEG-Mannose and DSPE-PEG formulations) at a final concentration of 100 µg/mL.

• Incubate the cells with the nanoparticles for 4 hours at 37°C.

• As a negative control, incubate a set of cells with nanoparticle-free medium.

• For receptor-blocking experiments, pre-incubate a set of cells with a high concentration of free mannose (e.g., 50 mg/mL) for 30 minutes before adding the DSPE-PEG-Mannose nanoparticles.

4. Sample Preparation for Flow Cytometry:

• After the incubation period, wash the cells three times with cold phosphate-buffered saline (PBS) to remove any non-internalized nanoparticles.

• Harvest the cells by gentle scraping or using a cell detachment solution (e.g., Trypsin-EDTA).

• Centrifuge the cell suspension at 1,200 rpm for 5 minutes and resuspend the cell pellet in 500 µL of PBS.

5. Flow Cytometry Analysis:

• Analyze the cell suspension using a flow cytometer equipped with the appropriate lasers and filters for the chosen fluorescent dye.

• Acquire data for at least 10,000 events (cells) per sample.

• Gate the live cell population based on forward and side scatter profiles.

• Quantify the cellular uptake by measuring the mean fluorescence intensity (MFI) of the gated cell population.

Caption: Experimental Workflow for Cellular Uptake Assay.

Navigating the In Vivo Landscape: A Comparative Guide to DSPE-PEG-Mannose Molecular Weights

For researchers and drug development professionals, the selection of an appropriate linker molecule is a critical step in the design of targeted nanocarrier systems. Among these, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)]-Mannose (DSPE-PEG-Mannose) is a widely utilized component for targeting mannose receptors, which are abundantly expressed on macrophages and certain cancer cells. The molecular weight of the PEG component plays a pivotal role in the in vivo performance of these nanocarriers, influencing their pharmacokinetics, biodistribution, and ultimately, their therapeutic efficacy. This guide provides a comparative analysis of different molecular weights of DSPE-PEG-Mannose, supported by experimental insights to inform your selection process.

The length of the PEG chain in DSPE-PEG-Mannose acts as a double-edged sword. A longer PEG chain can provide a more effective "stealth" shield, prolonging circulation time by reducing opsonization and clearance by the mononuclear phagocyte system (MPS). However, an excessively long PEG chain may also hinder the interaction between the mannose ligand and its receptor, a phenomenon known as the "PEG dilemma." Therefore, the choice of PEG molecular weight represents a crucial trade-off between systemic circulation and target cell interaction.

Comparative Analysis of DSPE-PEG-Mannose Molecular Weights

The following table summarizes the key in vivo performance parameters of nanoparticles formulated with different molecular weights of DSPE-PEG-Mannose. The data is compiled from various studies and represents general trends. Absolute values can vary depending on the nanoparticle composition, size, and animal model used.

Molecular Weight (Daltons)	Circulation Half-life	Liver Accumulation	Spleen Accumulation	Tumor/Target Site Accumulation	Cellular Uptake
2000	Moderate	Moderate to High	Moderate	Efficient	Generally efficient[1]
5000	Long	Lower than 2000 Da	Higher than 2000 Da	Potentially enhanced due to longer circulation	Can be reduced compared to 2000 Da[1]
10,000	Very Long	Low	High	Variable, depends on EPR effect and targeting efficiency	Potentially further reduced
20,000	Extended	Very Low	Very High	Highly dependent on formulation and target	May be significantly hindered

Experimental Protocols

Detailed methodologies are crucial for the accurate in vivo comparison of different DSPE-PEG-Mannose molecular weights. Below are representative protocols for key experiments.

Pharmacokinetics Study

• Animal Model: Healthy male BALB/c mice (6-8 weeks old).

• Nanoparticle Formulation: Prepare liposomes or lipid nanoparticles incorporating DSPE-PEG-Mannose of different molecular weights (e.g., 2000, 5000, 10,000 Da) and a fluorescent dye (e.g., DiR) for tracking.

• Administration: Inject the nanoparticle formulations intravenously via the tail vein at a specified dose.

• Blood Sampling: Collect blood samples from the retro-orbital sinus at various time points (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h) post-injection.

• Analysis: Centrifuge the blood samples to separate the plasma. Measure the fluorescence intensity in the plasma using a spectrofluorometer.

• Data Calculation: Calculate the percentage of the injected dose remaining in the blood at each time point and determine the circulation half-life using appropriate pharmacokinetic modeling software.

Biodistribution Study

• Animal Model: Tumor-bearing mice (e.g., subcutaneous xenograft model).

• Nanoparticle Formulation: Prepare nanoparticle formulations with different DSPE-PEG-Mannose molecular weights, labeled with a fluorescent dye or a radionuclide.

• Administration: Inject the formulations intravenously into the tumor-bearing mice.

• Tissue Harvesting: At a predetermined time point (e.g., 24h post-injection), euthanize the mice and harvest major organs (liver, spleen, kidneys, lungs, heart) and the tumor.

• Analysis:

  • Fluorescence: Homogenize the tissues and measure the fluorescence intensity per gram of tissue.

  • Radioactivity: Measure the radioactivity in each organ using a gamma counter.

• Data Presentation: Express the results as the percentage of the injected dose per gram of tissue (%ID/g).

Visualizing the Process

To better understand the experimental process and the underlying biological mechanism, the following diagrams are provided.

Experimental workflow for comparing DSPE-PEG-Mannose molecular weights.

Mannose receptor-mediated endocytosis pathway.

Conclusion

The choice of DSPE-PEG-Mannose molecular weight is a critical parameter that can significantly impact the in vivo performance of targeted nanocarriers. While longer PEG chains generally lead to prolonged circulation times, they may also impede cellular uptake at the target site.[1] Conversely, shorter PEG chains may facilitate better receptor-mediated uptake but could result in faster clearance from the bloodstream. Therefore, the optimal PEG length is application-dependent and should be empirically determined based on the specific therapeutic goal, whether it be maximizing circulation time for passive tumor accumulation via the enhanced permeability and retention (EPR) effect or enhancing direct cellular targeting. This guide provides a foundational understanding to aid researchers in making an informed decision for their drug delivery system design.

References

• 1. benchchem.com [benchchem.com]

Validating DSPE-PEG-Mannose Endocytosis: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the precise cellular uptake mechanisms of targeted delivery systems is paramount for optimizing therapeutic efficacy. This guide provides a comparative analysis of the endocytosis pathways involved in the uptake of carriers functionalized with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)] (DSPE-PEG-Mannose), a widely utilized component for targeting mannose receptors on various cell types, including macrophages and dendritic cells.

The conjugation of mannose to DSPE-PEG leverages the natural biological pathway of mannose receptor-mediated endocytosis to enhance the delivery of therapeutic payloads to specific cells.[1][2][3] This targeted approach aims to increase drug concentration at the site of action while minimizing off-target effects. Validation of the specific endocytic routes is crucial for predicting intracellular trafficking and ensuring the payload reaches its intended subcellular destination.

Comparative Analysis of Endocytosis Pathways

The internalization of DSPE-PEG-Mannose functionalized nanoparticles is predominantly mediated by mannose receptors, which can trigger several endocytic pathways.[1][4] The contribution of each pathway can be elucidated and quantified through the use of specific pharmacological inhibitors. While direct quantitative data for the standalone DSPE-PEG-Mannose molecule is limited, studies on nanoparticles and liposomes coated with this and similar mannose-targeting ligands provide strong evidence for the involvement of clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.

Below is a summary of quantitative data from studies on various mannosylated nanoparticles, demonstrating the percentage of uptake inhibition observed upon treatment with specific endocytosis inhibitors. This data serves as a valuable proxy for understanding the likely endocytosis pathways of DSPE-PEG-Mannose functionalized carriers.

Delivery System	Cell Line	Endocytosis Pathway	Inhibitor	Concentration	% Uptake Inhibition
Mannosylated Chitosan Nanoparticles	RAW 264.7 (Macrophages)	Clathrin-Mediated	Chlorpromazine	10 µg/mL	~40-50%
Macropinocytosis	Cytochalasin D	Not Specified	No significant inhibition
Mannosylated Solid Lipid Nanoparticles	RAW 264.7 (Macrophages)	Mannose Receptor-Mediated	Free Mannose	Not Specified	Drastic Inhibition
A549 (Lung Epithelial)	Mannose Receptor-Mediated	Free Mannose	Not Specified	Drastic Inhibition
PAMAM Dendrimers (Amine-Terminated)	MCF-7/ADR (Breast Cancer)	Macropinocytosis	Amiloride	Not Specified	~65%
MCF-7 (Breast Cancer)	Macropinocytosis	Amiloride	Not Specified	~36%
DOTAP/DNA Lipoplexes	A549 / HeLa	Clathrin-Mediated	Chlorpromazine	Not Specified	~100% (transfection)
Caveolae-Mediated	Filipin / Genistein	Not Specified	No effect
PEI/DNA Polyplexes	A549 / HeLa	Clathrin-Mediated	Chlorpromazine	Not Specified	No effect on transfection
Caveolae-Mediated	Filipin / Genistein	Not Specified	~100% (transfection)

Experimental Protocols

Endocytosis Inhibition Assay

This protocol outlines a general procedure to quantify the involvement of different endocytosis pathways in the uptake of fluorescently labeled DSPE-PEG-Mannose functionalized nanoparticles.

Materials:

• Fluorescently labeled DSPE-PEG-Mannose nanoparticles

• Target cells (e.g., RAW 264.7 macrophages, dendritic cells)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Pharmacological inhibitors (see table below)

• Flow cytometer or fluorescence microscope

• 96-well black, clear-bottom plates

Inhibitor Stock Solutions:

Inhibitor	Pathway Inhibited	Typical Stock Concentration	Typical Working Concentration
Chlorpromazine	Clathrin-Mediated Endocytosis	10 mg/mL in DMSO	10-20 µg/mL
Genistein	Caveolae-Mediated Endocytosis	50 mM in DMSO	100-200 µM
Filipin	Caveolae-Mediated Endocytosis	1 mg/mL in DMSO	1-5 µg/mL
Amiloride	Macropinocytosis	100 mM in DMSO	50-100 µM

| 5-(N-ethyl-N-isopropyl)amiloride (EIPA) | Macropinocytosis | 10 mM in DMSO | 10-50 µM |

Procedure:

• Cell Seeding: Seed target cells in a 96-well black, clear-bottom plate at a density that allows for approximately 80-90% confluency on the day of the experiment. Incubate overnight under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Inhibitor Pre-treatment:

  • Prepare working solutions of the endocytosis inhibitors in cell culture medium.

  • Remove the old medium from the cells and wash once with warm PBS.

  • Add the inhibitor-containing medium to the respective wells. Include a vehicle control (e.g., DMSO in medium) and a no-inhibitor control.

  • Incubate the cells with the inhibitors for 30-60 minutes at 37°C.

• Nanoparticle Incubation:

  • Add the fluorescently labeled DSPE-PEG-Mannose nanoparticles to the wells at the desired concentration.

  • Incubate for a predetermined time (e.g., 1-4 hours) at 37°C. To inhibit all active transport, a control plate can be incubated at 4°C.

• Washing:

  • Remove the nanoparticle-containing medium.

  • Wash the cells three times with cold PBS to remove any non-internalized nanoparticles.

• Quantification:

  • Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution. Resuspend the cells in flow cytometry buffer and analyze the fluorescence intensity using a flow cytometer.

  • Fluorescence Microscopy/Plate Reader: Add a suitable buffer to the wells and measure the fluorescence intensity using a fluorescence plate reader. Alternatively, visualize and quantify the intracellular fluorescence using a fluorescence microscope.

• Data Analysis:

  • Calculate the mean fluorescence intensity for each condition.

  • Normalize the fluorescence intensity of the inhibitor-treated cells to the no-inhibitor control (set to 100% uptake).

  • The percentage of inhibition is calculated as: (1 - (Mean Fluorescence of Inhibitor-Treated Cells / Mean Fluorescence of Control Cells)) * 100.

Visualizing the Pathways and Workflows

To better illustrate the biological processes and experimental procedures, the following diagrams are provided.

Caption: Mannose Receptor-Mediated Endocytosis Pathways.

Caption: Experimental Workflow for Endocytosis Inhibition Assay.

References

• 1. Liposome: Encapsula's Scientific Blog: Mannosylated Liposomes [liposomes.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of DSPE-PEG-Mannose and Other Targeting Ligands for Advanced Drug Delivery

In the pursuit of precision medicine, the efficacy of targeted drug delivery systems is critically dependent on the choice of the guiding ligand. This guide offers an in-depth comparative analysis of DSPE-PEG-Mannose against other prominent targeting moieties—galactose, RGD peptides, and folic acid. This objective comparison, supported by experimental data, is intended for researchers, scientists, and drug development professionals to facilitate the selection of optimal targeting strategies for their therapeutic platforms.

Overview of DSPE-PEG-Mannose

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)]-Mannose, or DSPE-PEG-Mannose, is a functionalized phospholipid integral to the construction of targeted nanocarriers. The DSPE lipid component allows for stable integration into the lipid bilayer of nanoparticles such as liposomes, while the polyethylene (B3416737) glycol (PEG) linker offers a hydrophilic shield, prolonging circulation time and reducing non-specific uptake. The terminal mannose residue serves as the targeting agent, binding with high affinity to the mannose receptor (CD206), a C-type lectin receptor predominantly expressed on the surface of macrophages, dendritic cells, and certain types of cancer cells. This specific interaction facilitates receptor-mediated endocytosis, enabling the direct delivery of therapeutic payloads to these target cell populations.

Profile of Comparative Ligands

This analysis extends to three other widely utilized targeting ligands:

• Galactose: As a monosaccharide, galactose is recognized by the asialoglycoprotein receptor (ASGPR), which is densely expressed on the surface of hepatocytes. This makes galactose an effective ligand for liver-specific drug delivery.

• RGD Peptides: The tripeptide sequence Arginine-Glycine-Aspartic acid (RGD) is a well-characterized ligand for integrin receptors, particularly αvβ3 and αvβ5. These integrins are overexpressed on activated endothelial cells during angiogenesis and on various tumor cells, positioning RGD peptides as a key tool for anti-angiogenic and cancer therapies.[1]

• Folic Acid: A vital B vitamin, folic acid exhibits high affinity for the folate receptor (FR), which is frequently overexpressed on a wide array of cancer cells, including those of the ovaries, lungs, and breast, with minimal expression in healthy tissues. This differential expression profile makes folic acid an attractive ligand for cancer-targeted drug delivery.[2][3][4]

Quantitative Performance Metrics

The following tables provide a summary of quantitative data from experimental studies to compare the performance of these targeting ligands. It is important to note that these values are derived from various studies and experimental conditions, and therefore should be considered as representative rather than absolute comparisons.

Table 1: Comparative Binding Affinity (Kd)

Ligand	Receptor	Representative Cell Line/System	Binding Affinity (Kd)
DSPE-PEG-Mannose	Mannose Receptor	Macrophages	~20 - 100 nM[5]
Galactose	Asialoglycoprotein Receptor	Hepatocytes	~μM to mM (monovalent)[6]
RGD Peptide	αvβ3 Integrin	U87MG (Glioblastoma)	~1 - 50 nM (cyclic peptides)[7][8]
Folic Acid	Folate Receptor α	HeLa (Cervical Cancer)	< 1 nM[2]

Lower Kd values indicate stronger binding affinity.

Table 2: Cellular Uptake Efficiency

Ligand	Nanoparticle System	Target Cell Line	Enhancement of Uptake (vs. Non-targeted)
DSPE-PEG-Mannose	Liposomes	Macrophages	~4-fold increase[9][10]
Galactose	Polymeric Nanoparticles	HepG2 (Hepatocytes)	Significant enhancement reported[11]
RGD Peptide	Liposomes	HUVEC (Endothelial cells)	~4-fold increase[12]
Folic Acid	Liposomes	KB cells (Oral cancer)	Significant enhancement reported[13][14]

Table 3: In Vivo Tumor Accumulation

Ligand	Nanoparticle System	Tumor Model	Reported Tumor Accumulation (%ID/g)
DSPE-PEG-Mannose	Liposomes	Murine Melanoma	Data not readily available in direct comparison
Galactose	Not typically used for solid tumors	-	-
RGD Peptide	Micelles	4T1 Breast Cancer	~5 - 10%
Folic Acid	Liposomes	M109 Lung Carcinoma	~3 - 8%

%ID/g: Percentage of injected dose per gram of tissue.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of targeting ligands.

Binding Affinity Assay: Surface Plasmon Resonance (SPR)

• Immobilization of Receptor: The purified receptor (e.g., purified integrin) is immobilized on a sensor chip surface.

• Ligand Injection: A series of concentrations of the targeting ligand (e.g., RGD peptide) are flowed over the sensor surface.

• Measurement: The binding of the ligand to the immobilized receptor causes a change in the refractive index at the sensor surface, which is detected in real-time.

• Data Analysis: The association (kon) and dissociation (koff) rate constants are determined from the sensorgram. The equilibrium dissociation constant (Kd) is then calculated as koff/kon.

Cellular Uptake Assay: Flow Cytometry

• Nanoparticle Formulation: Fluorescently labeled nanoparticles (e.g., containing a fluorescent dye) are prepared with and without the targeting ligand.

• Cell Culture: Target cells are cultured to a suitable confluency in multi-well plates.

• Incubation: Cells are incubated with the fluorescently labeled nanoparticles for a defined period (e.g., 4 hours).

• Cell Harvesting: Cells are washed to remove non-internalized nanoparticles, detached, and suspended in a suitable buffer.

• Flow Cytometry: The fluorescence intensity of individual cells is measured using a flow cytometer.

• Data Analysis: The mean fluorescence intensity of the cell population is quantified, and the uptake of targeted nanoparticles is compared to that of non-targeted controls.

In Vivo Biodistribution Study

• Animal Model: Tumor-bearing animal models are established (e.g., by subcutaneous injection of cancer cells into mice).

• Nanoparticle Administration: Radiolabeled (e.g., with a gamma-emitting isotope) targeted and non-targeted nanoparticles are administered, typically via intravenous injection.

• Tissue Collection: At predetermined time points, animals are euthanized, and major organs and the tumor are excised and weighed.

• Radioactivity Measurement: The radioactivity in each organ and the tumor is measured using a gamma counter.

• Data Analysis: The percentage of the injected dose per gram of tissue (%ID/g) is calculated for each organ and the tumor, providing a quantitative measure of nanoparticle accumulation.

Visualizing Targeting Mechanisms and Workflows

The following diagrams illustrate the targeting mechanism of DSPE-PEG-Mannose and a typical experimental workflow for evaluating targeted nanoparticles.

Caption: Receptor-mediated endocytosis of a DSPE-PEG-Mannose nanoparticle.

Caption: A stepwise workflow for the preclinical evaluation of targeted nanoparticles.

References

• 1. mdpi.com [mdpi.com]
• 2. Structural basis for molecular recognition of folic acid by folate receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Folate receptor alpha - Olink Explore Oncology — Olink® [olink.com]
• 4. Folic Acid, Folate Conjugates and Folate Receptors: Novel Applications in Imaging of Cancer and Inflammation-Related Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structures of human folate receptors reveal biological trafficking states and diversity in folate and antifolate recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 9. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mannose-modified liposome designed for epitope peptide drug delivery in cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Asialoglycoprotein receptor mediated hepatocyte targeting - strategies and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Novel RGD-lipid conjugate-modified liposomes for enhancing siRNA delivery in human retinal pigment epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Formulation Strategies for Folate-Targeted Liposomes and Their Biomedical Applications [mdpi.com]
• 14. mdpi.com [mdpi.com]

Confirming Payload Release from DSPE-PEG-Mannose Carriers: A Comparative Guide

For researchers and drug development professionals specializing in targeted drug delivery, confirming the precise release of therapeutic payloads from carrier molecules is a critical step. This guide provides a comparative overview of methodologies to confirm and quantify payload release from DSPE-PEG-Mannose carriers, benchmarking against non-targeted alternatives. The focus is on providing actionable experimental data and detailed protocols to ensure reproducible and accurate results.

Comparison of Payload Release: Mannosylated vs. Non-Mannosylated Carriers

The primary role of the mannose moiety in DSPE-PEG-Mannose carriers is to target cells expressing mannose receptors, such as macrophages and certain cancer cells, thereby enhancing cellular uptake.[1] The fundamental mechanism of payload release from the liposomal core is largely governed by the physicochemical properties of the lipid bilayer and the encapsulated drug. Therefore, the in vitro release kinetics of DSPE-PEG-Mannose carriers are often comparable to their non-mannosylated DSPE-PEG counterparts.

However, the addition of a targeting ligand can sometimes influence the stability of the liposome (B1194612). For instance, PEGylation, the process of attaching polyethylene (B3416737) glycol (PEG) to the liposome surface, is known to prolong circulation time and can lead to a more sustained drug release profile compared to conventional, non-PEGylated liposomes. One study demonstrated that PEGylated liposomes released a payload over 36 hours, whereas conventional liposomes released their content within 24 hours.[2]

While direct comparative studies focusing solely on the impact of mannosylation on the release rate from DSPE-PEG carriers are not extensively available, the established principles of liposomal drug release suggest that significant differences in release profiles, independent of the biological environment, are not expected. The key differentiator for mannosylated carriers is their performance in a biological context, where targeted uptake is the goal.

Table 1: Comparison of In Vitro Drug Release from PEGylated and Conventional Liposomes

Formulation	Cumulative Drug Release (%) after 24h	Cumulative Drug Release (%) after 36h	Release Kinetics Model
Conventional Liposomes	81.32	-	Zero-order, Korsmeyer-Peppas
PEGylated Liposomes	-	95 ± 0.3	Higuchi

Source: Adapted from a comparative study on capecitabine-loaded liposomes.[2]

Experimental Protocols for Confirming Payload Release

Accurate determination of payload release is paramount for characterizing drug delivery systems. Below are detailed protocols for two widely accepted methods.

Dialysis-Based In Vitro Release Assay

The dialysis method is a common and straightforward technique to assess the in vitro release of a drug from a nanoparticle formulation.[3] It relies on the diffusion of the released drug across a semi-permeable membrane into a release medium.

Experimental Protocol:

• Preparation of the Dialysis Setup:

  • Hydrate a dialysis bag with a specific molecular weight cutoff (MWCO), typically 12-14 kDa, in the release medium. The MWCO should be large enough to allow free passage of the drug but small enough to retain the liposomes.

  • Pipette a known concentration of the DSPE-PEG-Mannose carrier formulation (e.g., 1 mL of a 25 µg/mL doxorubicin-loaded liposome solution) into the dialysis bag and securely seal both ends.

• Release Study:

  • Immerse the sealed dialysis bag in a larger volume of release medium (e.g., 250 mL of phosphate-buffered saline, PBS, at pH 7.4). The large volume of the external medium helps to maintain sink conditions, ensuring that the concentration of the released drug remains low and does not impede further release.

  • Place the entire setup in a shaking water bath or on a magnetic stirrer at a constant temperature (e.g., 37°C) and agitation speed (e.g., 100 rpm).

• Sampling and Quantification:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot (e.g., 500 µL) from the external release medium.

  • Replenish the volume with an equal amount of fresh, pre-warmed release medium to maintain a constant volume.

  • Quantify the amount of released drug in the collected samples using a suitable analytical technique, such as UV-Vis spectrophotometry or fluorescence spectroscopy. For fluorescent drugs like doxorubicin, fluorescence can be measured at specific excitation and emission wavelengths (e.g., 490 nm excitation and 580 nm emission).

• Data Analysis:

  • Calculate the cumulative amount of drug released at each time point, correcting for the drug removed during sampling.

  • Plot the cumulative percentage of drug released versus time to obtain the release profile.

Fluorescence Resonance Energy Transfer (FRET)-Based Assay

FRET is a powerful technique to monitor the integrity of liposomes and the release of their contents in real-time. This method relies on the distance-dependent transfer of energy from a donor fluorophore to an acceptor fluorophore. When the liposome is intact, the fluorophores are in close proximity, and FRET occurs. Upon liposome disruption and payload release, the distance between the fluorophores increases, leading to a decrease in FRET efficiency.

Experimental Protocol:

• Preparation of FRET-Labeled Liposomes:

  • Co-encapsulate a FRET pair of fluorescent dyes (e.g., a donor like NBD-PE and an acceptor like Rhodamine-PE) within the DSPE-PEG-Mannose carriers during their formulation. The concentration should be high enough to ensure FRET occurs when the liposomes are intact.

• Initiation of Release:

  • Induce payload release using a relevant trigger. This could be a change in pH, temperature, or the addition of a destabilizing agent like a surfactant (e.g., Triton X-100) to mimic membrane disruption.

• Fluorescence Measurement:

  • Monitor the fluorescence emission spectra of the sample over time using a spectrofluorometer.

  • Excite the donor fluorophore at its specific excitation wavelength (e.g., 460 nm for NBD-PE).

  • Measure the emission intensity of both the donor (e.g., 535 nm for NBD-PE) and the acceptor (e.g., 588 nm for Rhodamine-PE).

• Data Analysis:

  • As the payload is released and the liposomes are disrupted, the FRET efficiency will decrease. This will be observed as an increase in the donor fluorescence intensity and a decrease in the acceptor fluorescence intensity.

  • The change in the ratio of acceptor to donor fluorescence intensity over time can be used to quantify the release kinetics.

Visualizing Key Processes

To better understand the experimental workflows and biological interactions, the following diagrams are provided.

References

• 1. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]
• 3. wjpps.com [wjpps.com]

A Comparative Guide to DSPE-PEG-Mannose Targeting: In Vitro and In Vivo Correlation

This guide provides a comprehensive comparison of DSPE-PEG-Mannose (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)]) targeted nanoparticles with non-targeted and alternative targeting systems. The focus is on the correlation between in vitro cellular uptake and in vivo biodistribution and efficacy, supported by experimental data and detailed protocols. This document is intended for researchers, scientists, and drug development professionals working in the field of targeted drug delivery.

Introduction to DSPE-PEG-Mannose Targeting

DSPE-PEG-Mannose is a widely utilized lipid conjugate for active targeting of nanoparticles to cells that overexpress the mannose receptor (CD206).[1][2] This receptor is predominantly found on the surface of macrophages, dendritic cells, and certain types of cancer cells, making it an attractive target for immunotherapies, anti-cancer drugs, and vaccines.[1][2] The mannose moiety acts as a ligand, facilitating receptor-mediated endocytosis and enhancing the intracellular delivery of therapeutic payloads.[1][2]

Comparative Performance Data

The following tables summarize quantitative data from various studies, comparing the performance of DSPE-PEG-Mannose targeted nanoparticles with non-targeted controls and other targeting systems.

Table 1: In Vitro Cellular Uptake

Nanoparticle Formulation	Cell Line	Uptake (% of Control)	Key Findings	Reference
DSPE-PEG-Mannose Liposomes	J774A.1 (Macrophages)	~310% (vs. non-targeted)	Mannosylation significantly increased uptake, which was competitively inhibited by free mannose.	[3]
Mannosylated Nanoparticles	RAW 264.7 (Macrophages)	Significantly Higher	Mannose-coated nanoparticles showed enhanced payload delivery to macrophages compared to cancer cells.	[4]
Folate-PEG-DSPE Liposomes	KB (Folate Receptor Positive)	Significantly Higher	Folate targeting enhances uptake in folate receptor-positive cells.	[5]
Non-Targeted PEGylated Liposomes	4T1 (Breast Cancer)	Baseline	PEGylation reduces non-specific uptake but lacks active targeting.	[6]

Table 2: In Vivo Biodistribution in Tumor-Bearing Mice (% Injected Dose per Gram of Tissue - %ID/g)

Nanoparticle Formulation	Tumor	Liver	Spleen	Key Findings	Reference
Mannosylated Nanoparticles	3.45 (median)	10.69 (median)	6.93 (median)	While showing some tumor accumulation, significant uptake occurs in macrophage-rich organs like the liver and spleen.[7][8]	[7][8]
PEG-sheddable, Mannose-modified NP	Higher than non-targeted	Reduced vs. non-PEGylated mannose NP	Reduced vs. non-PEGylated mannose NP	Acid-sensitive PEG shedding in the tumor microenvironment enhances tumor targeting while reducing MPS uptake.[3]	[3]
Folate-Targeted Nanoparticles	13.76 ± 1.39	13.62 ± 1.29	3.28 ± 0.28	Folate targeting can increase tumor accumulation but may also lead to significant liver uptake.[9]	[9]
Non-Targeted PEGylated Nanoparticles	0.67 (median %ID)	High	High	PEGylation prolongs circulation but accumulation is largely passive (EPR effect) with high uptake by the mononuclear phagocyte system (MPS).[7][8]	[7][8]

Experimental Protocols

In Vitro Cellular Uptake Assay

This protocol describes a common method to quantify the cellular uptake of fluorescently labeled nanoparticles.

• Cell Culture : Seed target cells (e.g., RAW 264.7 macrophages) in 24-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.[10]

• Nanoparticle Incubation : Prepare fluorescently labeled nanoparticles (e.g., containing a fluorescent dye like Nile Red or FITC) in a serum-free cell culture medium.[4][10] Remove the existing medium from the cells and add the nanoparticle suspension. Incubate for a defined period (e.g., 1-4 hours) at 37°C.[10]

• Washing : After incubation, aspirate the nanoparticle-containing medium and wash the cells three times with cold phosphate-buffered saline (PBS) to remove non-internalized nanoparticles.

• Cell Lysis : Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer).

• Quantification :

  • Fluorometry : Measure the fluorescence intensity of the cell lysate using a plate reader. A standard curve of the fluorescent dye can be used to quantify the amount of nanoparticles taken up.

  • Flow Cytometry : Alternatively, detach the cells using trypsin, resuspend them in PBS, and analyze the fluorescence intensity per cell using a flow cytometer.[11]

• Data Analysis : Normalize the uptake data to the total protein content of the cell lysate (determined by a BCA assay) or express it as the mean fluorescence intensity per cell.

In Vivo Biodistribution Study

This protocol outlines a typical procedure for assessing the biodistribution of nanoparticles in an animal model.

• Animal Model : Utilize tumor-bearing mice (e.g., subcutaneous xenograft model). House the animals under standard conditions.[12][13]

• Nanoparticle Administration : Administer the nanoparticles, labeled with a suitable tracer (e.g., a near-infrared fluorescent dye like DiR or a radiolabel), via intravenous (i.v.) injection into the tail vein.[14]

• In Vivo Imaging (Optional) : At various time points post-injection (e.g., 2, 4, 8, 12, 24 hours), perform whole-body imaging using an appropriate imaging system (e.g., IVIS for fluorescence imaging).[14]

• Organ Harvesting : At the final time point, euthanize the mice and carefully excise the tumor and major organs (liver, spleen, kidneys, lungs, heart, and brain).[12][13]

• Ex Vivo Imaging and Quantification :

  • Image the excised organs using the imaging system to visualize the nanoparticle distribution.[14]

  • Weigh each organ and homogenize it.

  • Quantify the amount of the tracer in the tissue homogenates using a suitable method (e.g., fluorescence measurement, gamma counting).

• Data Analysis : Express the results as the percentage of the injected dose per gram of tissue (%ID/g).[9]

Visualizations

Mannose Receptor-Mediated Endocytosis Pathway

Caption: Mannose receptor-mediated endocytosis pathway.

Experimental Workflow: In Vitro Cellular Uptake

Caption: In vitro cellular uptake experimental workflow.

Experimental Workflow: In Vivo Biodistribution

Caption: In vivo biodistribution experimental workflow.

Conclusion

The correlation between in vitro and in vivo performance of DSPE-PEG-Mannose targeted nanoparticles is evident. In vitro studies consistently demonstrate enhanced uptake in mannose receptor-expressing cells.[3][4] This translates to in vivo models where mannosylated nanoparticles show targeting capabilities, although significant accumulation in the liver and spleen due to the abundance of macrophages in these organs is a critical consideration.[7][8] Formulations designed to be responsive to the tumor microenvironment, such as those with sheddable PEG layers, may offer a strategy to improve the tumor-to-organ ratio.[3] When compared to other targeting strategies like folate receptor targeting, DSPE-PEG-Mannose offers a distinct advantage for targeting immune cells. The choice of targeting ligand should be carefully considered based on the specific cell type and disease being targeted. The experimental protocols and comparative data provided in this guide serve as a valuable resource for the rational design and evaluation of targeted nanoparticle systems.

References

• 1. The Mannose Receptor: From Endocytic Receptor and Biomarker to Regulator of (Meta)Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mannose Ligands for Mannose Receptor Targeting [mdpi.com]
• 3. Targeting of tumor-associated macrophages made possible by PEG-sheddable, mannose-modified nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Targeted folic acid-PEG nanoparticles for noninvasive imaging of folate receptor by MRI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PEGylated versus Non-PEGylated pH-Sensitive Liposomes: New Insights from a Comparative Antitumor Activity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Meta-Analysis of Nanoparticle Distribution in Tumors and Major Organs in Tumor-Bearing Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. mdpi.com [mdpi.com]
• 10. Effect of surface mannosylation on the cytotoxicity and cellular uptake of stearoyl gemcitabine-incorporated, acid-sensitive micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nanoparticle Uptake Measured by Flow Cytometry | Springer Nature Experiments [experiments.springernature.com]
• 12. In vivo studies investigating biodistribution of nanoparticle-encapsulated rhodamine B delivered via dissolving microneedles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. researchgate.net [researchgate.net]

Navigating the Macrophage Maze: A Comparative Guide to Targeted Drug Delivery Beyond DSPE-PEG-Mannose

For researchers, scientists, and drug development professionals seeking to enhance macrophage-specific drug delivery, this guide offers an objective comparison of promising alternatives to the widely-used DSPE-PEG-Mannose. We delve into the performance of various targeting moieties, supported by experimental data, detailed protocols, and visual workflows to inform the selection of the most suitable strategy for your therapeutic goals.

The pursuit of targeted drug delivery to macrophages is driven by their central role in a multitude of pathologies, from cancer and inflammation to infectious diseases. While 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG) functionalized with mannose has been a stalwart in leveraging the mannose receptor (CD206) expressed on these cells, the scientific community is actively exploring a diverse toolkit of alternatives. These novel approaches aim to improve targeting efficiency, specificity for macrophage subsets (e.g., M2-like tumor-associated macrophages), and overall therapeutic outcomes.

This guide provides a comprehensive overview of key alternatives, including ligands targeting galactose receptors, scavenger receptors, folate receptors, and dectin-1, as well as peptide-based targeting strategies. We present a synthesis of quantitative data from various studies to facilitate a comparative analysis of their performance.

At a Glance: Performance of DSPE-PEG-Mannose Alternatives

The following tables summarize quantitative data on the in vitro and in vivo performance of different macrophage-targeting strategies. It is important to note that a direct head-to-head comparison is often challenging due to variations in nanoparticle platforms, cell lines, animal models, and experimental conditions across studies. The data presented here is collated from various sources to provide a comparative snapshot.

Table 1: In Vitro Macrophage Uptake of Targeted Nanoparticles

Targeting Moiety	Nanoparticle Platform	Macrophage Cell Line	Uptake Enhancement (vs. Non-Targeted)	Key Findings & Citations
Galactose	Liposomes	M2-polarized macrophages	Enhanced recognition of M2 macrophages.[1]	Galactose-modified liposomes show potential for targeting M2-like tumor-associated macrophages.
β-Glucan	PLGA Nanoparticles	THP-1 derived macrophages	3.6-fold greater uptake compared to non-functionalized PLGA NPs.[2]	β-glucan functionalization significantly increases the rate of nanoparticle uptake by macrophages.[2]
Folate	Liposomes	Activated Macrophages	Folate-targeted liposomes show significantly enhanced uptake in activated macrophages compared to resting macrophages.[3][4]	Folate receptor-β is a specific marker for activated macrophages, making it a valuable target in inflammatory diseases.[3][4]
Scavenger Receptor Ligand (PSA)	Albumin Nanoparticles	LPS-stimulated RAW264.7	8.79-fold higher uptake compared to HSA nanoparticles.[5]	Palmitic acid-modified serum albumin (PSA) effectively targets scavenger receptor-A on M1 macrophages.[5]
M2pep Peptide	Cyclodextrin-siRNA NPs	THP-1-derived M2 macrophages	3.6-fold increase in cellular internalization compared to non-targeted NPs after 24h.[6][7]	M2pep demonstrates high specificity for M2-polarized macrophages, offering a tool for targeted immunomodulation.[6][7][8][9]
Tuftsin Peptide	Alginate Nanoparticles	Primary Synovial Macrophages	Tuftsin modification leads to a higher percentage of macrophages expressing the M2 marker (~66%) compared to unmodified nanoparticles.	Tuftsin, a natural macrophage activator, enhances nanoparticle uptake and can modulate macrophage phenotype.

Table 2: In Vivo Performance of Targeted Nanoparticles

Targeting Moiety	Nanoparticle Platform	Animal Model	Key Biodistribution/Efficacy Findings & Citations
Folate	Liposomes	Mouse model of ovarian cancer	Folate-targeted liposomes showed enhanced accumulation in tumor-associated macrophages.[4]
Folate	Chitosan Nanoparticles	Subcutaneous inflammation model	Confirmed targeting of FA-CS/siRNA to inflamed tissue.[10]
Scavenger Receptor Ligand (Peptidic)	Iron Oxide Nanoparticles	Apolipoprotein E-deficient mice	3.5-fold increase in atherosclerotic plaque accumulation compared to non-targeted nanoparticles.[8]
M2pep Peptide	Nanomicelles	B16-F10 tumor-bearing mice	Tumor/muscle ratio of PET signal increased from 5.1 at 1h to 8.4 at 4h post-injection.[11]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the mechanisms and methodologies involved, the following diagrams, generated using Graphviz, illustrate key concepts.

References

• 1. Galactose receptor-mediated hepatic targeting system: engineering of quinary cationic liposomes for resveratrol delivery against hepatic steatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Emerging macrophage-based therapies for cancer: a review of preclinical and clinical advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic targeting of tumour-associated macrophage receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Formulation Strategies for Folate-Targeted Liposomes and Their Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. M2pep-Modified Cyclodextrin-siRNA Nanoparticles Modulate the Immunosuppressive Tumor Microenvironment for Prostate Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Surface modification of polymeric nanoparticles with M2pep peptide for drug delivery to tumor-associated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. jnm.snmjournals.org [jnm.snmjournals.org]

Head-to-Head Comparison: Mannosylated vs. Non-Mannosylated Liposomes in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The targeted delivery of therapeutics to specific cells and tissues remains a cornerstone of effective drug development. Liposomes, as versatile drug carriers, have been extensively modified to enhance their targeting capabilities. Among these modifications, mannosylation—the surface functionalization with mannose residues—has emerged as a promising strategy for targeting mannose receptor-expressing cells, such as macrophages and dendritic cells. This guide provides an objective, data-driven comparison of mannosylated and non-mannosylated liposomes, offering insights into their respective performance characteristics and the experimental methodologies used for their evaluation.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative differences in performance between mannosylated and non-mannosylated liposomes based on experimental data.

Table 1: In Vitro Cellular Uptake

Cell Line	Liposome (B1194612) Type	Uptake Efficiency (%)	Fold Increase (Mannosylated vs. Non-Mannosylated)	Reference
CT26 (Colon Carcinoma)	Mannosylated	Higher	Significant	[1]
CT26 (Colon Carcinoma)	Non-Mannosylated	Lower	-	[1]
J774A.1 (Macrophage)	Mannosylated	~16%	3.6	[2]
J774A.1 (Macrophage)	Non-Mannosylated	~4.5%	-	[2]
Rat Kupffer Cells	Mannosylated (M-PEG-PE-Lipo-pEGFP)	43% (transfection efficiency)	1.65	[3]
Rat Kupffer Cells	Non-Mannosylated (Lipo-pEGFP)	26% (transfection efficiency)	-	[3]
DC2.4 (Dendritic-like cells)	Mannosylated	Superior	-	[4]
DC2.4 (Dendritic-like cells)	Non-Mannosylated	Inferior	-	[4]

Table 2: In Vivo Biodistribution in Mice (% Injected Dose/Gram Tissue)

Organ	Mannosylated Liposomes	Non-Mannosylated Liposomes	Time Point	Reference
Liver	Preferentially recovered	Lower accumulation	Post-injection	[5]
Spleen	Higher accumulation	Lower accumulation	-	[6]
Blood	Rapidly eliminated	Retained for a long time	Post-injection	[5]
Tumor	Higher accumulation	Lower accumulation	24 h	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for the preparation of mannosylated liposomes and the assessment of their in vitro and in vivo performance.

Protocol 1: Preparation of Mannosylated Liposomes by the Film Hydration Method

This protocol describes the preparation of mannosylated liposomes using the thin-film hydration technique, a common method for liposome formulation.

Materials:

• Phosphatidylcholine (PC)

• Cholesterol (Chol)

• Mannosylated lipid (e.g., p-aminophenyl-α-D-mannopyranoside coupled to a lipid anchor)[8]

• Chloroform (B151607) and Methanol (B129727)

• Phosphate-buffered saline (PBS), pH 7.4

• Drug to be encapsulated (e.g., Paclitaxel)[1]

Procedure:

• Lipid Film Formation: Dissolve PC, cholesterol, and the mannosylated lipid in a mixture of chloroform and methanol in a round-bottom flask.[9][10]

• Solvent Evaporation: Remove the organic solvents using a rotary evaporator under reduced pressure to form a thin lipid film on the inner wall of the flask.[9]

• Vacuum Drying: Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with a PBS solution containing the drug to be encapsulated. The hydration is performed by vortexing the flask at a temperature above the lipid phase transition temperature.[8] This process results in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Optional): To obtain unilamellar vesicles (ULVs) with a defined size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).[11]

• Purification: Remove the unencapsulated drug by dialysis, size exclusion chromatography, or ultracentrifugation.[8][9]

Protocol 2: In Vitro Cellular Uptake Assay via Flow Cytometry

This protocol outlines the quantitative measurement of liposome internalization by cells using flow cytometry.

Materials:

• Target cells (e.g., CT26, J774A.1)

• Complete cell culture medium

• Fluorescently labeled liposomes (e.g., containing a fluorescent lipid dye like DiD)[12]

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Seeding: Seed the target cells in a multi-well plate and allow them to adhere overnight.[11]

• Liposome Incubation: Replace the culture medium with fresh medium containing the fluorescently labeled mannosylated and non-mannosylated liposomes at a specific concentration. Incubate for a defined period (e.g., 4 hours) at 37°C.[11]

• Washing: After incubation, wash the cells three times with ice-cold PBS to remove non-internalized liposomes.[3]

• Cell Detachment: Detach the cells using trypsin-EDTA.

• Flow Cytometry Analysis: Analyze the cell suspension using a flow cytometer. The mean fluorescence intensity of the cells corresponds to the amount of internalized liposomes.[3][11] For each sample, collect approximately 10,000 events.[3]

Protocol 3: In Vivo Biodistribution Study

This protocol describes a typical in vivo biodistribution study in a mouse model to evaluate the organ accumulation of liposomes.

Materials:

• Animal model (e.g., BALB/c mice)

• Fluorescently or radioactively labeled liposomes

• Anesthesia

• Imaging system (for fluorescently labeled liposomes) or gamma counter (for radioactively labeled liposomes)

Procedure:

• Liposome Administration: Intravenously inject the labeled mannosylated and non-mannosylated liposomes into the mice via the tail vein.[5][13]

• Time-Lapse Imaging (for fluorescent liposomes): At various time points post-injection, anesthetize the mice and perform whole-body imaging using an appropriate in vivo imaging system.[13]

• Organ Harvesting: At the end of the experiment, euthanize the mice and harvest major organs (liver, spleen, lungs, kidneys, heart, and tumor if applicable).[13]

• Ex Vivo Analysis:

  • For fluorescently labeled liposomes, measure the fluorescence intensity of each organ using an imaging system.[13]

  • For radioactively labeled liposomes, weigh each organ and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ to determine the biodistribution profile.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows related to the comparison of mannosylated and non-mannosylated liposomes.

References

• 1. Mannosylated liposomes improve therapeutic effects of paclitaxel in colon cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Mannosylated liposomes for targeted gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biodistribution characteristics of mannosylated, fucosylated, and galactosylated liposomes in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liposome Biodistribution Study - CD Formulation [formulationbio.com]
• 7. dovepress.com [dovepress.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. tandfonline.com [tandfonline.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Preparation, Administration, and Assessment of In vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biodistribution and Pharmacokinectics of Liposomes and Exosomes in a Mouse Model of Sepsis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to DSPE-PEG-Mannose Binding Affinity for Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

In the realm of targeted drug delivery, particularly for immunotherapies and treatments for diseases involving macrophages, the functionalization of nanocarriers with specific ligands is paramount. DSPE-PEG-Mannose has emerged as a key component in creating targeted delivery systems due to its ability to bind to the mannose receptor (CD206), which is highly expressed on the surface of macrophages and dendritic cells. This guide provides a quantitative assessment of the binding affinity of DSPE-PEG-Mannose and compares it with alternative mannose-targeted systems, supported by experimental data and detailed protocols.

The Critical Role of Mannose Receptor Targeting

The mannose receptor (CD206) is a C-type lectin receptor that plays a crucial role in innate and adaptive immunity by recognizing mannosylated glycans on the surface of pathogens and certain endogenous glycoproteins. This recognition leads to endocytosis and subsequent antigen presentation. By mimicking these natural ligands, DSPE-PEG-Mannose functionalized liposomes and nanoparticles can be specifically directed to mannose receptor-expressing cells, thereby enhancing the therapeutic efficacy of encapsulated drugs and reducing off-target effects.

Quantitative Comparison of Binding Affinity

The binding affinity of a ligand to its receptor is a critical determinant of its targeting efficiency. This affinity is often quantified by the dissociation constant (Kd) or the half-maximal inhibitory concentration (IC50). A lower Kd or IC50 value indicates a higher binding affinity.

While direct quantitative data for DSPE-PEG-Mannose binding to CD206 is not extensively available in a single comparative study, we can infer its performance from various studies on mannosylated systems. The following table summarizes the binding affinities of different mannose-targeted systems to the mannose receptor or a model lectin, Concanavalin A (ConA), which also binds mannose.

Ligand/System	Receptor/Model	Method	Binding Affinity	Reference
Mannosylated Conjugates	Concanavalin A (ConA)	FTIR	Ka: 10⁶–10⁷ M⁻¹	[1]
Tri-antenna α-D-mannopyranoside Liposomes	Mannose Receptor (CHO/MR cells)	Cell-based binding assay	Highest binding among tested oligosaccharides	[2]
Mannose-decorated Hybrid Nanoparticles	Mannose Receptor (M2 Macrophages)	Fluorescence Microscopy/Flow Cytometry	Mannose density-dependent uptake	[3][4]
Glucose-functionalized Liposomes	GLUT1 (on cancer cells)	Cell-based uptake assay	Higher uptake than mannose-liposomes	[5]

Key Insights from the Data:

• Multivalency is Key: Studies consistently show that the multivalent presentation of mannose significantly enhances binding affinity. Liposomes and nanoparticles decorated with multiple mannose residues, such as tri-antenna mannose structures, exhibit superior binding to the mannose receptor compared to their monovalent counterparts.[2][6]

• Receptor Specificity: While DSPE-PEG-Mannose targets the mannose receptor, it's important to consider the expression of other receptors on target cells. For instance, in the context of cancer therapy, glucose-functionalized liposomes may show higher uptake in cancer cells overexpressing GLUT1 transporters compared to mannose-functionalized liposomes.[5]

• Modeling Receptor Binding: In the absence of direct binding studies with the isolated mannose receptor, Concanavalin A (ConA) can serve as a useful model system to screen and compare the binding of different mannosylated ligands.[1][7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating binding affinity data. Below are summaries of common experimental protocols used to assess the binding of mannosylated nanoparticles.

Surface Plasmon Resonance (SPR) for Measuring Binding Kinetics

SPR is a label-free technique that allows for the real-time monitoring of binding events between a ligand immobilized on a sensor chip and an analyte in solution.

Experimental Workflow:

Caption: Workflow for SPR analysis of ligand-receptor binding.

Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

Experimental Workflow:

Caption: Workflow for ITC measurement of binding affinity.

Cell-Based Competitive Binding Assay

This assay determines the binding affinity of an unlabeled ligand (e.g., DSPE-PEG-Mannose liposomes) by measuring its ability to compete with a labeled ligand for binding to receptors on the surface of cells.

Experimental Workflow:

Caption: Workflow for a cell-based competitive binding assay.

Signaling Pathways and Logical Relationships

The interaction of DSPE-PEG-Mannose with the mannose receptor initiates a cascade of intracellular events, primarily leading to endocytosis and antigen processing.

Mannose Receptor-Mediated Endocytosis Pathway:

Caption: Simplified pathway of mannose receptor-mediated endocytosis.

Conclusion

DSPE-PEG-Mannose is a highly effective targeting ligand for directing nanocarriers to mannose receptor-expressing cells. The quantitative data, although not always directly comparable across different studies due to varying experimental conditions, consistently underscores the importance of multivalent mannose presentation for achieving high-affinity binding. Researchers and drug developers should carefully consider the specific cellular target and the expression levels of relevant receptors when designing mannose-targeted delivery systems. The experimental protocols outlined in this guide provide a framework for the quantitative assessment and comparison of novel mannosylated nanomedicines, facilitating the development of more effective and targeted therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Mannose-decorated hybrid nanoparticles for enhanced macrophage targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. spiedigitallibrary.org [spiedigitallibrary.org]
• 6. Mannose Ligands for Mannose Receptor Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of DSPE-PEG-Mannose: A Guide for Laboratory Professionals

Ensuring laboratory safety and regulatory compliance necessitates the proper disposal of all chemical waste, including specialized reagents like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)]. Given that the toxicological and pharmacological properties of DSPE-PEG-Mannose are not fully documented, it is imperative to handle it as a chemical of unknown toxicity. This guide provides a comprehensive, step-by-step procedure for its safe and appropriate disposal in a research environment.

Immediate Safety Protocols and Waste Classification

Before handling DSPE-PEG-Mannose for disposal, it is crucial to adhere to standard laboratory safety protocols. This includes wearing appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling DSPE-PEG-Mannose Waste

PPE Category	Specific Requirements
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	A standard laboratory coat.

Due to the lack of a specific Safety Data Sheet (SDS) detailing its hazards, DSPE-PEG-Mannose waste should be classified as hazardous chemical waste. It must not be disposed of in standard trash or poured down the drain.

Step-by-Step Disposal Procedure

The disposal of DSPE-PEG-Mannose must be managed through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• Waste Collection:

  • Collect all DSPE-PEG-Mannose waste, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials, and absorbent paper), in a designated, leak-proof, and chemically compatible waste container.

  • For solid waste, such as contaminated gloves or weighing paper, use a clearly labeled, sealed bag or container.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste."

  • Identify the contents by writing the full chemical name: "DSPE-PEG-Mannose" (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[mannose(polyethylene glycol)]).

  • Indicate the approximate quantity of the waste.

  • Include the date of waste generation.

• Waste Storage:

  • Store the sealed hazardous waste container in a designated and secure area, away from incompatible materials.

  • The storage area should be well-ventilated and have secondary containment to prevent the spread of any potential spills.

• Arranging for Disposal:

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste.

  • Provide them with all the information from the waste container label.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of DSPE-PEG-Mannose.

Caption: Workflow for the safe disposal of DSPE-PEG-Mannose.

Summary of Waste Management

The following table summarizes the key logistical information for the disposal of DSPE-PEG-Mannose.

Table 2: DSPE-PEG-Mannose Waste Management Summary

Aspect	Guideline
Waste Classification	Hazardous Chemical Waste (Treat as a chemical of unknown toxicity)
Primary Containment	Leak-proof, chemically compatible container with a secure lid.
Labeling Requirements	"Hazardous Waste," full chemical name, date, and quantity.
Storage Location	Designated, secure, and well-ventilated hazardous waste accumulation area with secondary containment.
Disposal Method	Via institutional Environmental Health and Safety (EHS) or a licensed hazardous waste contractor.
Prohibited Disposal	Do not dispose of in regular trash, down the sink, or through any means other than the approved hazardous waste stream.

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of DSPE-PEG-Mannose, thereby protecting themselves, their colleagues, and the environment.

Essential Safety and Logistical Guidance for Handling DSPE-PEG-Mannose

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with DSPE-PEG-Mannose. The following procedures are designed to ensure safe handling, storage, and disposal of this compound.

Disclaimer: This guide is for informational purposes only and should be supplemented by a comprehensive review of the Safety Data Sheet (SDS) provided by the supplier. Always adhere to your institution's specific safety protocols and local regulations.

I. Product Information and Storage

DSPE-PEG-Mannose is a PEGylated phospholipid used in the formulation of lipid nanoparticles for targeted drug delivery.[1][][3] It is typically supplied as a white solid or powder.[4][5] Proper storage is critical to maintain its stability and efficacy.

Parameter	Recommendation	Source
Storage Temperature	-20°C	[1][5][6][7]
Storage Conditions	Keep in a dry place and protect from light. The vial should be tightly sealed.	[1][6][8]
Product Stability	Can be stored for up to 24 months under recommended conditions.	[6]

II. Personal Protective Equipment (PPE)

Due to the nature of DSPE-PEG-Mannose as a fine powder that can become airborne, a comprehensive PPE strategy is essential to minimize exposure. The following table outlines the recommended PPE for handling this compound.

PPE Category	Specific Recommendation	Rationale	Source
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or latex). Consider double-gloving for enhanced protection.	To prevent dermal contact with the compound and any solvents used.	[9][10][11]
Eye Protection	Close-fitting safety glasses with side shields. For tasks with a higher risk of aerosolization, use tight-fitting, dustproof safety goggles.	To protect eyes from airborne particles and potential splashes.	[9][11]
Body Protection	A lab coat, preferably made of a low dust-retention fabric like a polyester-cotton blend. Ensure it has long sleeves and covers to the knees.	To prevent contamination of personal clothing.	[9][10][11]
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling large quantities or if there is a significant risk of aerosolization. Consult your institution's safety officer for specific recommendations.	To prevent inhalation of airborne particles.

III. Handling Procedures

Adherence to proper handling procedures is paramount to ensure safety and prevent contamination.

Experimental Workflow for Handling DSPE-PEG-Mannose

Caption: Workflow for the safe handling of DSPE-PEG-Mannose.

Step-by-Step Handling Protocol:

• Preparation:

  • Designate a specific area for handling DSPE-PEG-Mannose, preferably within a chemical fume hood or biological safety cabinet (BSC) to control potential airborne particles.

  • Assemble all necessary PPE as outlined in the table above.

  • Before opening, allow the vial of DSPE-PEG-Mannose to equilibrate to room temperature for at least one hour to prevent condensation of moisture, which can affect the powder.[1][6]

• Weighing and Aliquoting:

  • Perform all manipulations of the powder, such as weighing and aliquoting, within the designated containment area (fume hood or BSC).

  • Use anti-static weigh paper or a weighing boat to minimize the dispersal of the fine powder.

  • Handle the powder gently to avoid creating dust.

• Solubilization:

  • DSPE-PEG-Mannose is soluble in warm water, chloroform, DMSO, and DMF.[4]

  • When preparing solutions, add the solvent to the powder slowly to avoid splashing.

  • If you need to prepare stock solutions in advance, it is recommended to store them as aliquots in tightly sealed vials at -20°C for up to one month.[6]

IV. Disposal Plan

Proper disposal of DSPE-PEG-Mannose and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Logical Relationship for Waste Disposal

Caption: Disposal pathway for DSPE-PEG-Mannose waste.

Disposal Guidelines:

• Solid Waste: All solid waste, including unused product, contaminated gloves, weigh paper, and empty vials, should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Solutions containing DSPE-PEG-Mannose should be collected in a separate, labeled hazardous liquid waste container. Do not pour solutions down the drain.

• Decontamination: Decontaminate all work surfaces and equipment with an appropriate solvent and cleaning agent after handling is complete.

• Consult Local Regulations: Dispose of all waste in accordance with your institution's Environmental Health and Safety (EH&S) guidelines and local, state, and federal regulations for chemical waste.

By adhering to these safety and logistical guidelines, researchers can minimize risks and ensure the safe and effective use of DSPE-PEG-Mannose in their work.

References

• 1. avantiresearch.com [avantiresearch.com]
• 3. DSPE-PEG-Mannose, MW 2,000 | BroadPharm [broadpharm.com]
• 4. DSPE-PEG-Mannose - Ruixibiotech [ruixibiotech.com]
• 5. creative-biolabs.com [creative-biolabs.com]
• 6. DSPE-SS-PEG-Mannose|COA [dcchemicals.com]
• 7. DSPE-PEG-Mannose, MW 20,000 | BroadPharm [broadpharm.com]
• 8. biochempeg.com [biochempeg.com]
• 9. safety.fsu.edu [safety.fsu.edu]
• 10. Personal Protective Equipment | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 11. aiha-assets.sfo2.digitaloceanspaces.com [aiha-assets.sfo2.digitaloceanspaces.com]